3,4,4-Trimethylpentanoic acid

• CAS: 75177-71-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 3,4,4-Trimethylpentanoic Acid: Synthesis, Characterization, and Potential Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,4-Trimethylpentanoic acid, a fascinating and sterically hindered carboxylic acid, presents a unique molecular architecture of interest to the scientific community. Its structural complexity, characterized by a quaternary carbon atom adjacent to a chiral center, offers a compelling scaffold for various applications, particularly in the realm of medicinal chemistry and drug development. This guide provides a comprehensive overview of its synthesis, detailed characterization, and a forward-looking perspective on its potential utility in the pharmaceutical sciences.

IUPAC Name: 3,4,4-trimethylpentanoic acid[1] CAS Number: 75177-71-8[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,4,4-trimethylpentanoic acid is paramount for its effective application in research and development. The following table summarizes its key properties.

Property	Value	Source
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol
Boiling Point	223.8 °C at 760 mmHg
Density	0.926 g/cm³
Flash Point	99.4 °C
LogP	2.14330

Synthesis of 3,4,4-Trimethylpentanoic Acid

The synthesis of 3,4,4-trimethylpentanoic acid can be achieved through various organic chemistry methodologies. A reported synthesis is documented in the scientific literature, providing a foundational protocol for its preparation.[2]

Synthetic Pathway Overview

The following diagram illustrates a potential synthetic workflow for obtaining 3,4,4-trimethylpentanoic acid.

Caption: A generalized workflow for the synthesis of 3,4,4-trimethylpentanoic acid.

Detailed Experimental Protocol

While the full experimental details from the primary literature require access to the specific journal article, a general procedure based on common organic synthesis techniques can be outlined as follows. This protocol is illustrative and should be adapted and optimized based on laboratory conditions and safety assessments.

Materials:

• Appropriate starting alkene or haloalkane

• Magnesium turnings (for Grignard reagent formation)

• Dry diethyl ether or tetrahydrofuran (THF)

• Carbon dioxide (dry ice or gas)

• Hydrochloric acid (aqueous solution)

• Organic solvents for extraction (e.g., diethyl ether, ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. A solution of the appropriate alkyl halide in dry ether or THF is added dropwise to initiate the Grignard reaction. The reaction mixture is typically stirred and may require gentle heating to maintain reflux.

• Carboxylation: The freshly prepared Grignard reagent is cooled in an ice-salt bath. Dry carbon dioxide (crushed dry ice is a convenient source) is added portion-wise to the stirred solution. The reaction is highly exothermic and the addition should be controlled to maintain a low temperature.

• Acidic Workup: After the addition of carbon dioxide is complete, the reaction mixture is allowed to warm to room temperature. The reaction is then quenched by the slow addition of an aqueous solution of hydrochloric acid. This step protonates the carboxylate salt to form the carboxylic acid.

• Extraction and Purification: The aqueous and organic layers are separated. The aqueous layer is extracted multiple times with an organic solvent. The combined organic extracts are washed with brine, dried over an anhydrous drying agent, and the solvent is removed under reduced pressure to yield the crude 3,4,4-trimethylpentanoic acid.

• Final Purification: The crude product can be further purified by techniques such as distillation or chromatography to obtain the final, high-purity compound.

Spectroscopic Characterization

The structural elucidation and confirmation of 3,4,4-trimethylpentanoic acid are accomplished through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: While a publicly available spectrum for this specific compound is not readily accessible, a predicted ¹H NMR spectrum would exhibit characteristic signals corresponding to the different proton environments. Key expected signals would include a doublet for the methyl group at the chiral center, a complex multiplet for the adjacent proton, and singlets for the three methyl groups of the tert-butyl group. The protons of the methylene group adjacent to the carbonyl would appear as a multiplet.

• ¹³C NMR: A ¹³C NMR spectrum is available in the PubChem database.[1] The spectrum would show distinct signals for the eight carbon atoms, including the carbonyl carbon, the quaternary carbon, the chiral carbon, and the various methyl and methylene carbons.

Infrared (IR) Spectroscopy

The IR spectrum of 3,4,4-trimethylpentanoic acid would display characteristic absorption bands for a carboxylic acid. A broad absorption band in the region of 2500-3300 cm⁻¹ is indicative of the O-H stretching of the carboxylic acid dimer. A strong, sharp absorption band around 1700 cm⁻¹ corresponds to the C=O stretching of the carbonyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The electron ionization (EI) mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of 144.21 g/mol . Common fragmentation patterns for carboxylic acids include the loss of a hydroxyl radical (•OH) and the cleavage of the alkyl chain.

Applications in Drug Development

While there are no currently marketed drugs that are direct derivatives of 3,4,4-trimethylpentanoic acid, its unique structural features make it a molecule of significant interest in medicinal chemistry and drug design. The presence of a sterically hindered carboxylic acid moiety can have profound effects on the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Rationale for Steric Hindrance in Drug Design

The incorporation of bulky alkyl groups, such as the tert-butyl group in 3,4,4-trimethylpentanoic acid, can serve several strategic purposes in drug development:

• Metabolic Stability: The steric bulk around the carboxylic acid can shield it from enzymatic degradation, particularly from enzymes involved in phase II metabolism such as UDP-glucuronosyltransferases (UGTs). This can lead to a longer half-life and improved bioavailability of the drug.

• Receptor Selectivity: The rigid and well-defined three-dimensional structure imparted by the quaternary carbon and adjacent chiral center can enhance the selectivity of a drug for its target receptor. By occupying a specific binding pocket, it can reduce off-target effects.

• Modulation of Physicochemical Properties: The lipophilicity of a drug molecule can be fine-tuned by the introduction of alkyl groups. This can influence its absorption, distribution, and ability to cross biological membranes.

Potential as a Carboxylic Acid Bioisostere

In medicinal chemistry, the replacement of a functional group with another that has similar physical or chemical properties to enhance a drug's efficacy or reduce its toxicity is a common strategy. While 3,4,4-trimethylpentanoic acid itself is a carboxylic acid, its sterically hindered nature allows it to be considered as a unique building block. It can be used to replace less hindered carboxylic acid moieties in existing drug scaffolds to probe the effects of steric bulk on biological activity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Future Perspectives

The exploration of 3,4,4-trimethylpentanoic acid and its derivatives as fragments or scaffolds in drug discovery programs holds considerable promise. Its synthesis provides access to a chiral, sterically encumbered building block that can be incorporated into a variety of molecular frameworks. Future research in this area could focus on:

• Synthesis of Novel Derivatives: The carboxylic acid handle allows for the straightforward synthesis of a wide range of derivatives, including esters, amides, and other functional groups, for screening in biological assays.

• Pharmacokinetic Profiling: In-depth studies on the metabolic stability and pharmacokinetic profile of compounds containing the 3,4,4-trimethylpentanoyl moiety are warranted.

• Computational Modeling: Molecular modeling and docking studies can help to identify potential protein targets where the unique shape and steric hindrance of this fragment would be advantageous for binding.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 3,4,4-trimethylpentanoic acid.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.

For detailed safety information, it is always recommended to consult the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

3,4,4-Trimethylpentanoic acid is a structurally intriguing molecule with a unique combination of a carboxylic acid functional group and significant steric hindrance. This in-depth guide has provided a comprehensive overview of its identification, synthesis, characterization, and potential applications in the field of drug development. For researchers and scientists, this compound represents a valuable tool and building block for the design and synthesis of novel therapeutic agents with potentially improved pharmacokinetic and pharmacodynamic properties. Further exploration of this and similar sterically hindered scaffolds is a promising avenue for future innovation in medicinal chemistry.

References

• PubChem. 3,4,4-Trimethylpentanoic acid. National Center for Biotechnology Information. [Link]

• ChemSynthesis. 3,4,4-trimethylpentanoic acid. [Link]

• LookChem. 3,4,4-TRIMETHYLPENTANOIC ACID. [Link]

• PubChem. 2,3,4-Trimethylpentanoic acid. National Center for Biotechnology Information. [Link]

• ChemSynthesis. 3,4,4-trimethylpentanoic acid. [Link] (citing Chemistry Letters, 9, p. 571, 1980)

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An In-Depth Technical Guide to the Spectral Analysis of 3,4,4-Trimethylpentanoic Acid

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 3,4,4-trimethylpentanoic acid, a branched-chain carboxylic acid. Aimed at researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the structural elucidation of this molecule. By integrating predicted spectral data with established analytical methodologies, this guide serves as a practical reference for the characterization of complex organic compounds.

Introduction

3,4,4-Trimethylpentanoic acid (C₈H₁₆O₂) is a saturated fatty acid characterized by a carboxylic acid functional group and a significant degree of aliphatic branching, including a quaternary carbon center.[1] The precise structural confirmation of such molecules is paramount in various fields, including synthetic chemistry, metabolomics, and pharmaceutical development, as subtle isomeric differences can lead to vastly different chemical and biological properties. Spectroscopic techniques are the cornerstone of molecular characterization, providing a detailed fingerprint of a compound's atomic and molecular structure.

This guide will explore the expected spectral signatures of 3,4,4-trimethylpentanoic acid across three key analytical techniques: ¹H and ¹³C NMR, IR, and MS. The subsequent sections will detail the theoretical basis for signal generation, present predicted spectral data, and provide robust experimental protocols, offering insights into the causal relationships between molecular structure and spectral output.

Molecular Structure and Predicted Spectral Summary

A foundational understanding of the molecular structure is essential for interpreting its spectral data. The structure of 3,4,4-trimethylpentanoic acid, with its distinct proton and carbon environments, is depicted below.

Caption: Molecular structure of 3,4,4-Trimethylpentanoic acid.

A summary of the predicted spectral data is presented in the following table for quick reference. Detailed analysis and interpretation are provided in the subsequent sections.

Technique	Parameter	Predicted Value
¹H NMR	Chemical Shift (δ)	~12 ppm (1H, s, -COOH), ~2.2-2.4 ppm (2H, m, -CH₂-), ~1.8-2.0 ppm (1H, m, -CH-), ~0.9-1.0 ppm (3H, d, -CH₃), ~0.9 ppm (9H, s, -C(CH₃)₃)
¹³C NMR	Chemical Shift (δ)	~180 ppm (-COOH), ~45-50 ppm (-CH₂-), ~35-40 ppm (-CH-), ~30-35 ppm (-C-), ~25-30 ppm (-C(CH₃)₃), ~15-20 ppm (-CH-CH₃)
IR	Wavenumber (cm⁻¹)	~2500-3300 (broad, O-H stretch), ~1700-1725 (strong, C=O stretch), ~1210-1320 (C-O stretch), ~920-960 (O-H bend)
Mass Spec	Key Fragments (m/z)	144 (M⁺), 129 (M-15), 101 (M-43), 87, 73, 57, 45

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for mapping the carbon-hydrogen framework of a molecule. By probing the magnetic properties of atomic nuclei, NMR provides information on the chemical environment, connectivity, and stereochemistry of atoms.

¹H NMR Spectroscopy

Theoretical Principles: Proton NMR (¹H NMR) provides information about the different types of protons in a molecule based on their chemical shift (δ), integration (relative number of protons), and spin-spin coupling (interaction with neighboring protons).

Predicted ¹H NMR Spectrum of 3,4,4-Trimethylpentanoic Acid:

• ~12 ppm (1H, singlet, broad): This highly deshielded signal is characteristic of the acidic proton of the carboxylic acid group (-COOH). Its broadness is due to hydrogen bonding and chemical exchange.

• ~2.2-2.4 ppm (2H, multiplet): These protons are on the carbon alpha to the carbonyl group (C2). The electron-withdrawing effect of the carbonyl deshields them. The signal will likely be a multiplet due to coupling with the proton on C3.

• ~1.8-2.0 ppm (1H, multiplet): This is the proton on the chiral center (C3). It is coupled to the adjacent methylene protons (C2) and the methyl protons (C5), resulting in a complex multiplet.

• ~0.9-1.0 ppm (3H, doublet): This signal corresponds to the methyl group attached to the chiral center (C5). It appears as a doublet due to coupling with the single proton on C3.

• ~0.9 ppm (9H, singlet): This intense singlet is characteristic of the three equivalent methyl groups attached to the quaternary carbon (C6, C7, C8), forming a tert-butyl group. The absence of adjacent protons results in a singlet.

Experimental Protocol: Acquiring a ¹H NMR Spectrum

• Sample Preparation: Dissolve 5-10 mg of 3,4,4-trimethylpentanoic acid in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; CDCl₃ is a common choice for non-polar to moderately polar compounds. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Shim the magnetic field to achieve homogeneity and optimal peak shape.

  • Set the appropriate spectral width, acquisition time, and relaxation delay to ensure all signals are captured and properly relaxed between pulses.

• Data Acquisition: Acquire the Free Induction Decay (FID) signal. The number of scans can be increased for dilute samples to improve the signal-to-noise ratio.

• Data Processing: Perform a Fourier transform on the FID to obtain the frequency-domain spectrum. Phase and baseline correct the spectrum. Integrate the signals to determine the relative proton ratios.

Caption: A streamlined workflow for acquiring a ¹H NMR spectrum.

¹³C NMR Spectroscopy

Theoretical Principles: Carbon-13 NMR provides information about the different carbon environments in a molecule. Typically, ¹³C NMR spectra are proton-decoupled, meaning each unique carbon atom appears as a single sharp line. The chemical shift of each carbon is indicative of its electronic environment.

Predicted ¹³C NMR Spectrum of 3,4,4-Trimethylpentanoic Acid:

• ~180 ppm: The carbonyl carbon of the carboxylic acid is significantly deshielded and appears at the downfield end of the spectrum.

• ~45-50 ppm: The methylene carbon (C2) alpha to the carbonyl group.

• ~35-40 ppm: The methine carbon (C3) at the branch point.

• ~30-35 ppm: The quaternary carbon (C4).

• ~25-30 ppm: The three equivalent methyl carbons of the tert-butyl group (C6, C7, C8).

• ~15-20 ppm: The methyl carbon attached to the chiral center (C5).

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Theoretical Principles: Specific bonds within a molecule vibrate at characteristic frequencies. The absorption of IR radiation at these frequencies leads to peaks in the IR spectrum.

Predicted IR Spectrum of 3,4,4-Trimethylpentanoic Acid:

• ~2500-3300 cm⁻¹ (broad, strong): This very broad absorption is characteristic of the O-H stretching vibration of a carboxylic acid that is participating in hydrogen bonding.[2]

• ~1700-1725 cm⁻¹ (strong, sharp): This intense peak is due to the C=O stretching vibration of the carbonyl group in the carboxylic acid.[3]

• ~1210-1320 cm⁻¹ (medium): This absorption corresponds to the C-O stretching vibration.[2][4]

• ~920-960 cm⁻¹ (medium, broad): This peak arises from the out-of-plane O-H bend of the carboxylic acid dimer.[4]

• ~2850-3000 cm⁻¹ (medium-strong): These are the C-H stretching vibrations of the aliphatic parts of the molecule.

Experimental Protocol: Acquiring an FT-IR Spectrum

• Sample Preparation: For a liquid sample like 3,4,4-trimethylpentanoic acid, the simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be prepared and placed in a solution cell.

• Background Spectrum: A background spectrum of the empty spectrometer (or the salt plates/solvent) must be acquired first. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and CO₂.

• Sample Spectrum: The prepared sample is placed in the IR beam path, and the spectrum is recorded. Multiple scans are typically co-added to improve the signal-to-noise ratio.

• Data Processing: The background is automatically subtracted from the sample spectrum to yield the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to deduce its structure.

Theoretical Principles: In electron ionization (EI) MS, the sample is bombarded with high-energy electrons, which ionizes the molecule by ejecting an electron to form a molecular ion (M⁺). The molecular ion can then undergo fragmentation to produce smaller, charged fragments. The mass-to-charge ratio (m/z) of these ions is measured.

Predicted Mass Spectrum of 3,4,4-Trimethylpentanoic Acid:

• m/z 144: The molecular ion peak (M⁺), corresponding to the molecular weight of the compound. Its intensity may be weak due to the branched nature of the molecule, which promotes fragmentation.

• m/z 129: Loss of a methyl group (-CH₃, 15 Da) from the tert-butyl group via alpha-cleavage.

• m/z 101: Loss of a propyl group (-C₃H₇, 43 Da), likely from the cleavage of the bond between C3 and C4.

• m/z 87: A significant peak resulting from the cleavage of the C2-C3 bond, forming a stable acylium ion [CH₂(COOH)]⁺.

• m/z 73: This could arise from the cleavage of the C3-C4 bond with a hydrogen rearrangement.

• m/z 57: A prominent peak corresponding to the stable tert-butyl cation [C(CH₃)₃]⁺.

• m/z 45: A characteristic fragment for carboxylic acids, corresponding to the [COOH]⁺ ion.

Caption: A simplified fragmentation pathway for 3,4,4-trimethylpentanoic acid in EI-MS.

Experimental Protocol: Acquiring an EI-Mass Spectrum

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via a direct insertion probe for a liquid or solid, or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: The sample is vaporized and then ionized in the ion source, most commonly by electron impact (EI) at 70 eV.

• Mass Analysis: The resulting ions are accelerated and separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Conclusion

The combination of NMR, IR, and Mass Spectrometry provides a powerful and comprehensive approach to the structural elucidation of 3,4,4-trimethylpentanoic acid. Each technique offers unique and complementary information. ¹H and ¹³C NMR spectroscopy detail the carbon-hydrogen framework and the chemical environments of each atom. IR spectroscopy confirms the presence of the carboxylic acid functional group through its characteristic vibrational modes. Mass spectrometry provides the molecular weight and reveals key fragmentation patterns that are consistent with the branched structure of the molecule. By integrating the data from these techniques, a confident and unambiguous structural assignment can be achieved. This guide serves as a foundational resource for scientists and researchers engaged in the analysis of this and structurally related compounds.

References

• PubChem. 3,4,4-Trimethylpentanoic acid. National Center for Biotechnology Information. [Link]

• Miyamoto, S., et al. (2022). Correlation between C=O Stretching Vibrational Frequency and pKa Shift of Carboxylic Acids. The Journal of Physical Chemistry B, 126(27), 5129-5136. [Link]

• Chemistry LibreTexts. (2023). 8.10: Spectroscopy of Carboxylic Acid Derivatives. [Link]

• Smith, B. C. (2018). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy, 33(1), 14-22. [Link]

• University of California, Los Angeles. IR Spectroscopy Tutorial: Carboxylic Acids. [Link]

• JoVE. (2024). Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. [Link]

• NIST Chemistry WebBook. Pentanoic acid, 4-methyl-. [Link]

• Chemguide. (2023). Mass spectra - fragmentation patterns. [Link]

Sources

• 1. Simulate and predict NMR spectra [nmrdb.org]
• 2. MaSS-Simulator: A highly configurable simulator for generating MS/MS datasets for benchmarking of proteomics algorithms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acdlabs.com [acdlabs.com]
• 4. PROSPRE [prospre.ca]

(3S)-3,4,4-trimethylpentanoic acid stereochemistry and properties.

An In-Depth Technical Guide to (3S)-3,4,4-trimethylpentanoic acid: Stereochemistry, Properties, and Synthetic Considerations

Introduction

(3S)-3,4,4-trimethylpentanoic acid is a chiral carboxylic acid characterized by a unique structural motif: a stereocenter at the C-3 position adjacent to a sterically demanding tert-butyl group at C-4. This arrangement imparts specific three-dimensional properties that make it a molecule of interest for applications in medicinal chemistry and materials science, where precise control over molecular architecture is paramount. The presence of a single, defined stereocenter means that its biological and chemical interactions can be highly specific, a critical consideration in the design of pharmacologically active agents.

This guide provides a comprehensive technical overview of (3S)-3,4,4-trimethylpentanoic acid, moving from its fundamental stereochemical nature to its physicochemical properties and the strategic considerations for its synthesis and analysis. The insights herein are framed from the perspective of applied chemistry, emphasizing the causality behind methodological choices to equip researchers with actionable knowledge.

Part 1: Molecular Structure and Stereochemistry

The unambiguous definition of this molecule lies in its stereochemistry. The International Union of Pure and Applied Chemistry (IUPAC) name, (3S)-3,4,4-trimethylpentanoic acid, precisely describes its constitution and spatial arrangement.[1]

• Pentanoic acid: A five-carbon carboxylic acid forms the parent chain.

• 4,4-trimethyl: Two methyl groups are located at the C-4 position, creating a tert-butyl moiety.

• 3-methyl: A third methyl group is at the C-3 position.

• (3S): This prefix denotes the absolute configuration at the C-3 chiral center, as determined by the Cahn-Ingold-Prelog (CIP) priority rules.

Assigning the (S)-Configuration

The stereochemistry at the C-3 carbon is the defining feature of this enantiomer. A carbon atom bonded to four different groups is a chiral center.[2] The assignment of its configuration is a critical step in understanding its interaction with other chiral molecules, such as biological receptors or catalysts.

CIP Priority Assignment at the C-3 Stereocenter:

• Highest Priority (1): The C-4 atom, which is bonded to three other carbon atoms (part of the tert-butyl group).

• Priority (2): The C-2 atom, which is part of the methylene group leading to the carboxyl function.

• Priority (3): The methyl group directly attached to the C-3 carbon.

• Lowest Priority (4): The hydrogen atom attached to the C-3 carbon.

When orienting the molecule so the lowest priority group (hydrogen) points away from the viewer, the path from priority 1 to 2 to 3 proceeds in a counter-clockwise direction. This defines the stereocenter as having the (S) configuration.

Caption: CIP priority assignment at the C-3 stereocenter of (3S)-3,4,4-trimethylpentanoic acid.

Part 2: Physicochemical and Spectroscopic Properties

A thorough understanding of a molecule's physical and chemical properties is essential for designing experiments, predicting its behavior in various solvents, and developing purification protocols. The properties for (3S)-3,4,4-trimethylpentanoic acid are summarized below. Note that some experimental values are reported for the racemic mixture, 3,4,4-trimethylpentanoic acid, as enantiomers share identical physical properties like boiling point and density.

Property	Value	Source
Molecular Formula	C₈H₁₆O₂	PubChem[1]
Molecular Weight	144.21 g/mol	PubChem[1]
IUPAC Name	(3S)-3,4,4-trimethylpentanoic acid	PubChem[1]
CAS Number	75177-71-8 (for racemic mixture)	PubChem[3]
Canonical SMILES	CC(C)(C)C	PubChem[1]
InChIKey	WLBGHZBIFQNGCH-LURJTMIESA-N	PubChem[1]
Boiling Point	223.8°C at 760 mmHg (Predicted)	LookChem[4]
Density	0.926 g/cm³ (Predicted)	LookChem[4]
XLogP3-AA	2.2	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Polar Surface Area	37.3 Ų	PubChem[1]

Spectroscopic Profile (Anticipated):

• ¹H NMR: Distinct signals are expected for the tert-butyl protons (singlet, ~0.9-1.1 ppm), the C3-methyl protons (doublet), the C3-proton (multiplet), and the C2-methylene protons (diastereotopic, appearing as complex multiplets).

• ¹³C NMR: Signals corresponding to the eight unique carbon atoms, including the carboxyl carbon (~170-180 ppm), the quaternary C4 carbon, and the chiral C3 carbon.

• IR Spectroscopy: A broad O-H stretch characteristic of a carboxylic acid (~2500-3300 cm⁻¹) and a strong C=O stretch (~1700-1725 cm⁻¹).

Part 3: Synthetic Strategies and Methodologies

Proposed Enantioselective Synthesis via Chiral Auxiliary

A proven strategy for inducing stereoselectivity is the use of a chiral auxiliary. The following protocol is a logical, multi-step approach adapted from well-understood methodologies, such as those involving Evans auxiliaries for asymmetric alkylation.

Caption: Workflow for the proposed enantioselective synthesis of the target molecule.

Detailed Protocol:

• Step 1: Preparation of the N-Acyl Chiral Auxiliary

  • Rationale: Covalently attaching the propionyl group to a chiral auxiliary creates a system where one face of the resulting enolate is sterically shielded, directing the incoming electrophile to the opposite face.

  • Methodology:

    • Dissolve the chiral auxiliary (e.g., (S)-4-benzyloxazolidin-2-one) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar) and cool to -78 °C.

    • Add n-butyllithium (n-BuLi) dropwise to deprotonate the nitrogen, forming the lithium amide.

    • Slowly add propionyl chloride to the solution.

    • Allow the reaction to warm to room temperature and stir for several hours.

    • Quench the reaction with saturated aqueous NH₄Cl and extract the product with ethyl acetate. Purify via column chromatography.

• Step 2: Diastereoselective Alkylation

  • Rationale: This is the key stereochemistry-defining step. The bulky benzyl group of the auxiliary blocks one face of the enolate, forcing the tert-butyl electrophile to add from the less hindered face, thereby creating the desired stereocenter. Using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) ensures rapid and complete enolate formation.

  • Methodology:

    • Dissolve the N-propionyl auxiliary from Step 1 in anhydrous THF and cool to -78 °C.

    • Add LDA dropwise and stir for 30-60 minutes to form the Z-enolate.

    • Add tert-butyl iodide (or a more reactive electrophile like tert-butyl triflate) to the enolate solution.

    • Maintain the temperature at -78 °C for several hours, monitoring by TLC for the consumption of the starting material.

    • Quench the reaction and perform an aqueous workup followed by purification.

• Step 3: Hydrolysis and Auxiliary Recovery

  • Rationale: The final step is to cleave the target carboxylic acid from the auxiliary without racemizing the newly formed stereocenter. Lithium hydroperoxide is a standard reagent for this transformation as it proceeds under mild conditions.

  • Methodology:

    • Dissolve the alkylated product from Step 2 in a THF/water mixture and cool to 0 °C.

    • Add an aqueous solution of lithium hydroxide (LiOH) followed by dropwise addition of hydrogen peroxide (H₂O₂).

    • Stir the reaction at 0 °C until the starting material is consumed.

    • Quench the excess peroxide with sodium sulfite.

    • Acidify the aqueous layer to pH ~2 with HCl and extract the final product, (3S)-3,4,4-trimethylpentanoic acid. The water-soluble auxiliary can be recovered from the aqueous layer.

    • Purify the final acid product by distillation or chromatography.

Alternative Strategy: Biosynthesis

Nature offers elegant solutions for stereochemical control. Polyketide synthases (PKSs) are enzymes that build complex molecules from simple precursors.[5] The stereochemistry of methyl branches in polyketides is dictated by specific ketoreductase (KR) domains within the PKS machinery.[5] A hypothetical biosynthetic route could involve engineering a PKS module to:

• Utilize a tert-butyl-containing starter unit or an early-stage modification.

• Incorporate a methylmalonyl-CoA extender unit.

• Employ a KR domain known to produce the (S)-configuration at the α-methyl position relative to the growing chain's carbonyl group.

This bio-catalytic approach offers the potential for high enantiopurity and sustainable production, aligning with modern green chemistry principles.

Part 4: Chiral Analysis and Quality Control

The synthesis of a chiral molecule necessitates a robust analytical method to verify its enantiomeric purity (or enantiomeric excess, ee). The most common technique for this is chiral chromatography.

Analytical Workflow: Chiral Gas Chromatography (GC)

• Rationale: Direct analysis of carboxylic acids by GC can be challenging due to their polarity and potential for thermal degradation. Derivatization to a more volatile ester (e.g., methyl ester) is a standard and self-validating practice that improves peak shape and resolution. Chiral GC columns, which contain a chiral stationary phase (often based on cyclodextrins), can differentiate between enantiomers.[2]

Caption: Standard analytical workflow for determining the enantiomeric purity of the target acid.

Protocol for Enantiomeric Excess (ee) Determination:

• Derivatization:

  • Dissolve a small sample (~1-2 mg) of the purified acid in a suitable solvent like diethyl ether or methanol.

  • Add a derivatizing agent, such as diazomethane (generated in situ) or the safer alternative (trimethylsilyl)diazomethane, until a persistent yellow color indicates the reaction is complete.

  • Quench any excess reagent and carefully remove the solvent under a gentle stream of nitrogen.

• GC Analysis:

  • Re-dissolve the resulting methyl ester in a GC-compatible solvent (e.g., hexane).

  • Inject the sample onto a gas chromatograph equipped with a chiral capillary column (e.g., a cyclodextrin-based phase) and a Flame Ionization Detector (FID).

  • Run an appropriate temperature program to resolve the enantiomers. The (R)- and (S)-enantiomers will interact differently with the chiral stationary phase, leading to different retention times.

• Data Interpretation:

  • Integrate the area of the two peaks corresponding to the (R) and (S) enantiomers.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ |Area(S) - Area(R)| / (Area(S) + Area(R)) ] × 100.

Conclusion

(3S)-3,4,4-trimethylpentanoic acid is a structurally distinct chiral building block whose utility is intrinsically linked to its absolute stereochemistry. While its synthesis requires careful strategic planning to overcome steric hindrance and control stereoselectivity, established methodologies in asymmetric synthesis provide a clear and logical path forward. The proposed synthesis via a chiral auxiliary represents a robust and field-proven approach. Furthermore, rigorous analytical validation using techniques like chiral GC is not merely a final step but an integral part of the synthetic process, ensuring the material meets the stringent purity requirements for applications in drug discovery and development.

References

• (3S)-3,4,4-trimethylpentanoic acid | C8H16O2 | CID 5325245 - PubChem. Available at: [Link]

• 3,4,4-TRIMETHYLPENTANOIC ACID - LookChem. Available at: [Link]

• 3,4,4-Trimethylpentanoic acid | C8H16O2 | CID 156824 - PubChem. Available at: [Link]

• A Guide to the Analysis of Chiral Compounds by GC - Restek. Available at: [Link]

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The Enigmatic World of Branched-Chain Fatty Acids: A Technical Guide to the Biological Significance of 3,4,4-trimethylpentanoic acid

This guide provides a comprehensive exploration of branched-chain fatty acids (BCFAs), with a particular focus on the understudied yet potentially significant molecule, 3,4,4-trimethylpentanoic acid. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge, proposes future research directions, and offers practical methodologies for investigating this intriguing class of lipids.

Part 1: Deconstructing Branched-Chain Fatty Acids: Beyond the Straight Chain Paradigm

For decades, the spotlight in lipid biology has predominantly shone on straight-chain fatty acids. However, a growing body of research is illuminating the diverse and crucial roles of branched-chain fatty acids (BCFAs). These are fatty acids that possess one or more methyl groups on their carbon chain, a seemingly minor structural alteration that imparts profound functional consequences.

BCFAs are integral components of cellular membranes, particularly in bacteria, where they play a critical role in maintaining membrane fluidity and integrity.[1] In mammals, BCFAs are obtained through diet, particularly from dairy and meat products, and are also synthesized by gut microbiota.[1] Their presence extends beyond simple structural roles; they are now recognized as active participants in metabolic regulation and cellular signaling.[1][2]

The two primary families of BCFAs are the iso and anteiso forms, distinguished by the position of the methyl group at the n-2 and n-3 positions, respectively.[3] However, a third, more complex category of multi-methyl branched BCFAs, such as phytanic acid, also exists and is associated with specific metabolic pathways and disease states.[3] 3,4,4-trimethylpentanoic acid falls into this latter category, and its unique structure suggests potentially novel biological functions.

Part 2: 3,4,4-trimethylpentanoic acid: A Molecule of Interest

3,4,4-trimethylpentanoic acid is a C8 fatty acid with a distinctive trimethyl branching pattern. While its direct biological functions are not yet extensively documented in scientific literature, its chemical properties provide clues to its potential roles.

Property	Value	Source
Molecular Formula	C8H16O2	PubChem[4]
Molecular Weight	144.21 g/mol	PubChem[4]
IUPAC Name	3,4,4-trimethylpentanoic acid	PubChem[4]
CAS Number	75177-71-8	Biosynth[5]

The presence of multiple methyl groups likely renders 3,4,4-trimethylpentanoic acid more resistant to oxidation compared to its unsaturated straight-chain counterparts.[3] This stability could have significant implications for its role in cellular membranes and signaling pathways, particularly in environments prone to oxidative stress.

Part 3: The Hypothesized Biological Significance of 3,4,4-trimethylpentanoic acid

Given the nascent stage of research on 3,4,4-trimethylpentanoic acid, this section outlines its potential biological significance based on the established roles of other BCFAs and related metabolic pathways. These hypotheses are intended to serve as a roadmap for future investigation.

Modulation of Cellular Signaling Pathways

Branched-chain amino acids (BCAAs), the metabolic precursors to some BCFAs, are well-established modulators of key signaling pathways, including the mTOR and insulin signaling cascades.[2][6][7] It is plausible that BCFAs, including 3,4,4-trimethylpentanoic acid, could exert similar effects.

• mTOR Pathway: The mTOR pathway is a central regulator of cell growth, proliferation, and metabolism. BCAAs, particularly leucine, are known to activate mTOR.[7] It is conceivable that 3,4,4-trimethylpentanoic acid, either directly or through its metabolites, could influence mTOR signaling, thereby impacting protein synthesis and cellular bioenergetics.

• Insulin Signaling: The interplay between fatty acids and insulin signaling is complex. Elevated levels of certain fatty acids can lead to insulin resistance.[2] Conversely, some BCFAs have been associated with improved insulin sensitivity.[3] The unique structure of 3,4,4-trimethylpentanoic acid warrants investigation into its effects on the insulin signaling pathway, particularly in the context of metabolic diseases like type 2 diabetes.

Caption: Hypothesized modulation of mTOR and insulin signaling by 3,4,4-trimethylpentanoic acid.

Incorporation into Cellular Membranes and Influence on Fluidity

A fundamental role of BCFAs is their incorporation into the phospholipid bilayer of cell membranes.[1][3] The methyl branches disrupt the tight packing of acyl chains, thereby increasing membrane fluidity. This is particularly crucial for organisms living in cold environments and for specialized cell types that require a high degree of membrane flexibility. The bulky trimethyl structure of 3,4,4-trimethylpentanoic acid could have a pronounced effect on membrane dynamics, potentially influencing the function of membrane-bound proteins and signaling complexes.

Role in Immune Modulation and Inflammation

Emerging evidence suggests that BCFAs can modulate immune responses. For instance, certain BCFAs have been shown to influence the production of inflammatory mediators.[3] Given the intricate links between lipid metabolism and inflammation, investigating the impact of 3,4,4-trimethylpentanoic acid on inflammatory pathways, such as those involving TNF-α and NF-κB, is a promising avenue of research.[2]

Part 4: Methodologies for the Investigation of 3,4,4-trimethylpentanoic acid

To elucidate the biological significance of 3,4,4-trimethylpentanoic acid, a multi-pronged experimental approach is necessary.

Analytical Techniques for Detection and Quantification

Accurate detection and quantification are paramount. Given its structure, gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the methods of choice.

Table 2: Comparison of Analytical Methods

Parameter	LC-MS/MS	GC-MS
Sample Derivatization	Not always required	Often necessary to increase volatility
Sensitivity	High	Very High (with appropriate derivatization)
Specificity	High (utilizing MRM)	High (with mass spectral libraries)
Throughput	Generally higher	Can be lower due to longer run times

A detailed protocol for the analysis of a structurally similar compound, 3-Hydroxy-4-methylpentanoic acid, using LC-MS/MS provides a solid foundation for method development for 3,4,4-trimethylpentanoic acid.[8]

Experimental Protocol: Sample Preparation for LC-MS/MS Analysis of 3,4,4-trimethylpentanoic acid in Plasma

• Thaw Plasma: Bring frozen plasma samples to room temperature.

• Aliquoting: Transfer 100 µL of the plasma sample into a clean microcentrifuge tube.

• Internal Standard: Add an appropriate internal standard (e.g., a stable isotope-labeled version of 3,4,4-trimethylpentanoic acid).

• Protein Precipitation: Add a protein precipitation agent, such as acetonitrile, to the plasma sample.

• Vortexing: Vigorously vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the analyte to a clean tube or vial for subsequent LC-MS/MS analysis.[8]

Cell Culture-Based Assays

• Cell Viability and Proliferation Assays: To assess the cytotoxic or proliferative effects of 3,4,4-trimethylpentanoic acid, treat various cell lines (e.g., hepatocytes, adipocytes, immune cells) with a range of concentrations and perform standard assays such as MTT or BrdU incorporation.

• Signaling Pathway Analysis: Utilize Western blotting or ELISA to investigate the phosphorylation status of key proteins in the mTOR (e.g., p70S6K, 4E-BP1) and insulin signaling (e.g., Akt, IRS-1) pathways following treatment with 3,4,4-trimethylpentanoic acid.

• Gene Expression Analysis: Employ quantitative PCR (qPCR) or RNA sequencing to determine the effect of 3,4,4-trimethylpentanoic acid on the expression of genes involved in lipid metabolism, inflammation, and cell growth.

Caption: Proposed experimental workflow for investigating the biological effects of 3,4,4-trimethylpentanoic acid.

Part 5: Future Perspectives and Conclusion

The study of branched-chain fatty acids is a rapidly evolving field, and 3,4,4-trimethylpentanoic acid represents a compelling frontier. Its unique structure suggests that it may possess biological activities that diverge from those of more well-characterized BCFAs. Future research should focus on:

• Elucidating its metabolic fate: How is 3,4,4-trimethylpentanoic acid metabolized, and what are its downstream products?

• In vivo studies: Animal models will be crucial to understanding its physiological effects on a systemic level.

• Identifying its protein targets: Are there specific enzymes or receptors with which 3,4,4-trimethylpentanoic acid interacts?

References

• Ye, Z., et al. (2020). Coordinated Modulation of Energy Metabolism and Inflammation by Branched-Chain Amino Acids and Fatty Acids. Frontiers in Immunology. [Link]

• Dellait. (n.d.). Branched-chain fatty acids role in health and nutrition. Dellait. [Link]

• Konecka, E., et al. (2020). Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive protein genes in the hepatocyte cell line. Bioscience Reports. [Link]

• Bröer, S., & Bröer, A. (2017). Importance of Branched-Chain Amino Acid Utilization in Francisella Intracellular Adaptation. Infection and Immunity. [Link]

• Guan, X., et al. (2015). Branched Chain Amino Acid Supplementation: Impact on Signaling and Relevance to Critical Illness. Journal of Nutrition. [Link]

• PubChem. (n.d.). 3,4,4-Trimethylpentanoic acid. PubChem. [Link]

• PubChem. (n.d.). 3,3,4-Trimethylpentanoic acid. PubChem. [Link]

• PubChem. (n.d.). (3S)-3,4,4-trimethylpentanoic acid. PubChem. [Link]

• Carrera, F., et al. (2011). Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine: development of a selective method based on solid phase extraction and gas chromatography-negative chemical ionization mass spectrometry and its application to different wines and alcoholic beverages. Journal of Chromatography A. [Link]

• ChemSynthesis. (n.d.). 3,4,4-trimethylpentanoic acid. ChemSynthesis. [Link]

• Bulló, M., et al. (2021). Tricarboxylic acid cycle related-metabolites and risk of atrial fibrillation and heart failure. Reviews in Cardiovascular Medicine. [Link]

• Li, X., et al. (2021). Gut microbiota production of trimethyl-5-aminovaleric acid reduces fatty acid oxidation and accelerates cardiac hypertrophy. Nature Communications. [Link]

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• Labinsights. (2023). Eight Commonly Used Techniques for Drug Analysis. Labinsights. [Link]

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The Quest for 3,4,4-Trimethylpentanoic Acid in the Microbial World: A Technical Guide for Discovery and Characterization

Abstract

This technical guide delves into the prospective natural occurrence of 3,4,4-trimethylpentanoic acid within microbial sources, with a primary focus on the phylum Actinomycetes, a group of bacteria renowned for their prolific production of diverse secondary metabolites. While direct evidence of 3,4,4-trimethylpentanoic acid as a microbial natural product remains to be definitively established, this document provides a comprehensive framework for its potential discovery and characterization. We will explore the rationale for targeting Actinomycetes, propose a putative biosynthetic pathway, and provide detailed methodologies for cultivation, extraction, and analytical identification. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel microbial metabolites.

Introduction: The Enigmatic 3,4,4-Trimethylpentanoic Acid

3,4,4-Trimethylpentanoic acid is a branched-chain fatty acid with the chemical formula C₈H₁₆O₂[1][2][3][4]. Its structure, featuring a quaternary carbon at the C4 position, presents an interesting biosynthetic puzzle and suggests potential for unique biological activity. While its isomers, such as 2,2,4-trimethylpentanoic acid, are known primarily from petrochemical sources and their metabolic fate has been studied in that context, the natural microbial production of 3,4,4-trimethylpentanoic acid is an uncharted area of research[5][6]. The exploration for novel microbial products is a critical endeavor in the face of rising antimicrobial resistance and the need for new therapeutic agents[7][8][9][10][11]. Branched-chain fatty acids of microbial origin often exhibit significant biological activities, including roles in cell signaling and antimicrobial effects.

The Prime Suspects: Why Actinomycetes are the Most Probable Source

Actinomycetes, particularly the genus Streptomyces, are Gram-positive bacteria celebrated for their complex secondary metabolism[7][9][12]. These filamentous bacteria are responsible for the production of over two-thirds of the clinically useful antibiotics of natural origin[11][13]. Their genomes are rich in biosynthetic gene clusters that encode for the production of a vast array of chemical scaffolds, including polyketides, non-ribosomal peptides, and fatty acids with unusual structures[8][11][14].

The rationale for targeting Actinomycetes in the search for 3,4,4-trimethylpentanoic acid is threefold:

• Metabolic Versatility: Actinomycetes possess a diverse enzymatic toolbox capable of synthesizing complex carbon skeletons. They are known to produce a variety of branched-chain fatty acid precursors and utilize them in the biosynthesis of larger molecules[7][14].

• Precedent for Unusual Fatty Acids: The literature is replete with examples of novel fatty acids isolated from Streptomyces and other Actinomycetes, some of which possess intricate branching patterns.

• Adaptability and Chemical Defense: The production of secondary metabolites in Actinomycetes is often linked to ecological pressures, such as competition with other microorganisms. A molecule like 3,4,4-trimethylpentanoic acid could serve as a signaling molecule or a defense compound in its natural environment[7][8].

A Proposed Biosynthetic Pathway for 3,4,4-Trimethylpentanoic Acid

While the precise biosynthetic pathway for 3,4,4-trimethylpentanoic acid in a microbial host is unknown, we can propose a putative pathway based on established principles of bacterial fatty acid and polyketide biosynthesis. The pathway likely initiates from precursors derived from branched-chain amino acid metabolism.

Caption: Putative biosynthetic pathway for 3,4,4-trimethylpentanoic acid.

Explanation of the Pathway:

• Starter Unit Formation: The biosynthesis is proposed to initiate with isobutyryl-CoA, a common starter unit for branched-chain fatty acids, which is derived from the catabolism of the amino acid valine.

• Chain Elongation: A Type I Polyketide Synthase (PKS) is hypothesized to be involved in the chain elongation.

  • Module 1: The isobutyryl-CoA starter unit is loaded onto the acyl carrier protein (ACP) of the first PKS module.

  • Module 2 & 3: Two successive rounds of elongation occur using methylmalonyl-CoA as the extender unit. The ketosynthase (KS) domain of each module catalyzes the condensation reaction. It is hypothesized that a methyltransferase (MT) domain in the second module adds a methyl group, and a subsequent reduction and dehydration step, followed by another reduction, would lead to the saturated acyl chain. The gem-dimethyl group at the C4 position could be installed by a dedicated C-methyltransferase acting on a keto intermediate.

• Chain Termination: A thioesterase (TE) domain at the end of the PKS assembly line would then hydrolyze the acyl-ACP thioester bond to release the final product, 3,4,4-trimethylpentanoic acid.

Methodologies for Discovery and Characterization

The search for 3,4,4-trimethylpentanoic acid from microbial sources requires a systematic approach encompassing cultivation, extraction, and sophisticated analytical techniques.

Cultivation of Actinomycetes

The cultivation conditions play a crucial role in inducing the production of secondary metabolites. Many biosynthetic gene clusters are silent under standard laboratory conditions[8].

Experimental Protocol: OSMAC (One Strain, Many Compounds) Approach

• Strain Selection: Obtain a diverse collection of Actinomycete strains, particularly from unique ecological niches such as deep-sea sediments, mangrove soils, or symbiotic associations with insects or plants[10].

• Media Variation: Cultivate each strain on a variety of solid and in liquid media with different nutrient compositions (e.g., varying carbon and nitrogen sources, trace metals).

• Physicochemical Parameter Alteration: Incubate cultures under a range of temperatures, pH levels, and aeration conditions.

• Co-cultivation: Grow the target Actinomycete strains in the presence of other microorganisms to trigger inter-species chemical communication and induce silent gene clusters[8].

Extraction of Fatty Acids

The extraction method must be optimized to efficiently isolate fatty acids from the microbial biomass and culture broth.

Experimental Protocol: Fatty Acid Methyl Ester (FAME) Analysis

This is a standard and robust method for the analysis of fatty acids by Gas Chromatography[15][16][17][18].

• Harvesting: Separate the microbial cells from the culture broth by centrifugation.

• Saponification: Resuspend the cell pellet in a methanolic sodium hydroxide solution and heat to saponify the lipids, releasing the fatty acids as sodium salts.

• Methylation: Acidify the mixture with a methanolic solution of a strong acid (e.g., HCl or H₂SO₄) and heat to convert the free fatty acids into their more volatile methyl esters (FAMEs).

• Extraction: Extract the FAMEs into an organic solvent such as hexane or a mixture of hexane and methyl tert-butyl ether.

• Washing: Wash the organic phase with a dilute base solution to remove any remaining acidic residues.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate and concentrate it under a gentle stream of nitrogen before analysis.

Caption: Workflow for Fatty Acid Methyl Ester (FAME) analysis.

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) is the cornerstone analytical technique for the identification and quantification of volatile and semi-volatile compounds like FAMEs[19][20][21][22][23].

Experimental Protocol: GC-MS Analysis

• Injection: Inject a small aliquot of the FAME extract into the GC inlet.

• Separation: The FAMEs are separated based on their boiling points and interactions with the stationary phase of the GC column (a nonpolar or mid-polar column is typically used for FAME analysis).

• Ionization: As the separated compounds elute from the GC column, they enter the mass spectrometer and are ionized, typically by electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z).

• Detection and Identification: A mass spectrum is generated for each eluting compound. The identification of the methyl ester of 3,4,4-trimethylpentanoic acid would be achieved by:

  • Retention Time Matching: Comparing the retention time of the unknown peak to that of an authentic chemical standard.

  • Mass Spectral Library Matching: Comparing the obtained mass spectrum with entries in a commercial or in-house spectral library (e.g., NIST).

  • Interpretation of Fragmentation Patterns: The fragmentation pattern in the mass spectrum provides structural information that can be used to confirm the identity of the compound.

Table 1: Key Mass Spectral Fragments for Methyl 3,4,4-trimethylpentanoate (Predicted)

m/z	Putative Fragment
M+	Molecular Ion
M-15	Loss of a methyl group (CH₃)
M-31	Loss of a methoxy group (OCH₃)
M-57	Loss of a tert-butyl group (C(CH₃)₃)
74	McLafferty rearrangement fragment (characteristic of methyl esters)

Potential Biological Activities and Significance

While the biological activity of 3,4,4-trimethylpentanoic acid is yet to be explored, other microbial branched-chain fatty acids are known to possess a range of interesting properties. These include:

• Antimicrobial Activity: Some branched-chain fatty acids can disrupt the cell membranes of competing bacteria and fungi[24].

• Quorum Sensing Modulation: Fatty acid derivatives can act as signaling molecules in bacterial communication systems.

• Enzyme Inhibition: The unique steric hindrance of the trimethylpentanoic acid structure could make it a specific inhibitor of certain enzymes.

The discovery of 3,4,4-trimethylpentanoic acid from a microbial source would not only expand our knowledge of microbial secondary metabolism but could also provide a novel chemical scaffold for the development of new therapeutic agents.

Conclusion

The search for 3,4,4-trimethylpentanoic acid in microbial sources represents a compelling frontier in natural product discovery. While its existence as a microbial metabolite is currently hypothetical, the established metabolic prowess of Actinomycetes, particularly Streptomyces, makes them a highly promising starting point for this endeavor. The systematic application of the cultivation, extraction, and analytical methodologies outlined in this guide provides a robust framework for its potential discovery and characterization. The identification of this novel branched-chain fatty acid would be a significant contribution to the field of microbial biochemistry and could unveil a new molecule with valuable biological activities.

References

A comprehensive list of references will be compiled at the end of the document, including full citation details and verifiable URLs.

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An In-Depth Technical Guide to the Theoretical vs. Experimental pKa of 3,4,4-Trimethylpentanoic Acid

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, permeability, and target engagement. While computational tools offer rapid pKa prediction, their accuracy can be compromised when applied to molecules with significant steric complexity. This guide provides a detailed examination of the theoretical and experimental considerations for determining the pKa of 3,4,4-trimethylpentanoic acid, a molecule characterized by a bulky tert-butyl group adjacent to its acidic center. We delve into the principles of in silico prediction, highlighting the inherent challenges posed by steric hindrance, and contrast this with the gold-standard experimental method of potentiometric titration. This paper serves as a technical resource for researchers, emphasizing that for structurally complex molecules, a synergistic approach combining theoretical estimation with rigorous experimental validation is indispensable for generating reliable data.

Introduction: The Foundational Role of pKa in Pharmaceutical Science

The extent to which a molecule ionizes in solution is governed by its pKa. This parameter dictates the charge state of a compound at a given pH, which in turn modulates fundamental ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. For a drug candidate, its pKa profile can determine its passage through the lipid bilayers of cell membranes, its binding affinity to a protein target, and its overall bioavailability. Consequently, the accurate determination of pKa is a non-negotiable step in the pharmaceutical development pipeline. While high-throughput computational screening provides valuable early-stage estimations, molecules possessing unusual structural motifs, such as the significant steric bulk in 3,4,4-trimethylpentanoic acid, demand a more critical evaluation of the resulting data.

Molecular Profile: 3,4,4-Trimethylpentanoic Acid

3,4,4-Trimethylpentanoic acid is an aliphatic carboxylic acid featuring a unique and sterically demanding structure. The presence of a tert-butyl group at the C4 position and an additional methyl group at the C3 position creates a highly congested environment around the carboxylic acid functional group. This steric shielding is the central feature influencing its chemical properties and presents a significant challenge for both theoretical prediction and understanding its acid-base behavior.

Caption: Structure highlighting the sterically crowded environment.

Theoretical pKa Prediction: An Algorithmic Approach

Principles of in silico pKa Prediction

Computational pKa prediction is typically achieved through Quantitative Structure-Property Relationship (QSPR) models.[1] Software packages like ACD/Percepta™ and ChemAxon's MarvinSketch utilize algorithms trained on vast libraries of experimentally determined pKa values.[2][3][4] These tools analyze a query molecule by breaking it down into fragments, identifying ionizable centers, and applying corrections based on the electronic effects (inductive and resonance) of neighboring substituents.[5] For most common organic molecules, these predictions are remarkably accurate, often falling within 0.5 log units of the experimental value.[2]

The Challenge of Steric Hindrance

The accuracy of fragment-based prediction models is contingent on the presence of similar structural motifs within their training datasets.[6] 3,4,4-Trimethylpentanoic acid's highly substituted alkyl chain is atypical. The primary challenge arises from two interconnected factors:

• Electronic Effects (+I): Alkyl groups are electron-donating through induction (+I effect). This effect tends to destabilize the negatively charged carboxylate anion formed upon deprotonation, making the acid weaker and thus increasing its pKa.

• Steric Hindrance and Solvation: This is the more complex and critical factor. The bulky alkyl framework physically obstructs solvent molecules (water) from effectively solvating and stabilizing the carboxylate anion. Poor solvation significantly destabilizes the conjugate base, making the parent acid much weaker (higher pKa) than electronic effects alone would suggest. Standard prediction algorithms may not be adequately parameterized to capture the severity of this desolvation effect for such a uniquely hindered structure.

Predicted pKa and Comparative Analysis

While a specific predicted pKa for 3,4,4-trimethylpentanoic acid is not available in public literature, we can hypothesize its value by comparing it to less substituted analogs. The trend in pKa for simple aliphatic carboxylic acids clearly demonstrates the impact of increasing alkyl substitution.

Compound	Structure	Key Feature	Experimental pKa
Formic Acid	HCOOH	No alkyl group	3.75
Acetic Acid	CH₃COOH	One methyl group	4.76[5]
Propanoic Acid	CH₃CH₂COOH	One ethyl group	4.87
Pivalic Acid	(CH₃)₃CCOOH	tert-butyl group	5.03
3,4,4-Trimethylpentanoic Acid	(CH₃)₃CCH(CH₃)CH₂COOH	Bulky substituted alkyl	Hypothesized > 5.1

Pivalic acid (2,2-dimethylpropanoic acid) provides the most relevant comparison. Its tert-butyl group directly attached to the carboxyl carbon raises the pKa to 5.03, significantly higher than acetic acid. Given that 3,4,4-trimethylpentanoic acid has an even larger, more complex alkyl group, it is logical to hypothesize that its pKa will be even higher, likely exceeding 5.1, due to a combination of increased inductive effects and more profound steric hindrance to solvation.

Experimental pKa Determination: A Validating System

Given the uncertainty in theoretical predictions for this molecule, experimental determination is essential. Potentiometric titration remains the most accurate and widely accepted method for this purpose.

The Gold Standard: Potentiometric Titration

This technique involves the gradual addition of a standardized titrant (e.g., NaOH) to a solution of the analyte while monitoring the pH with a high-precision electrode. The pKa is determined from the resulting titration curve as the pH at which half of the acid has been neutralized (the half-equivalence point).

Detailed Experimental Protocol

The following protocol is a synthesized, best-practice methodology for the accurate determination of the pKa of 3,4,4-trimethylpentanoic acid.

1. Instrument Calibration:

• Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4.0, 7.0, and 10.0) to ensure linearity and accuracy across the measurement range.

2. Solution Preparation:

• Analyte Solution: Prepare an aqueous solution of 3,4,4-trimethylpentanoic acid at a concentration of approximately 1-10 mM. The concentration must be accurately known.
• Titrant: Prepare a standardized solution of carbonate-free 0.1 M NaOH. It is critical to use carbonate-free base to avoid buffering artifacts in the titration curve.
• Ionic Strength Adjuster: Prepare a 0.15 M solution of KCl.

3. Titration Procedure:

• Place a known volume (e.g., 20 mL) of the analyte solution into a temperature-controlled reaction vessel equipped with a magnetic stirrer.
• Add the ionic strength adjuster (KCl) to maintain a constant ionic background throughout the titration, which keeps activity coefficients stable.
• Purge the solution with an inert gas like nitrogen for 10-15 minutes before and during the titration to displace dissolved CO₂, which can interfere with the measurement.
• Immerse the calibrated pH electrode and a temperature probe into the solution.
• Add the standardized NaOH titrant in small, precise increments, allowing the pH reading to stabilize after each addition. Record the pH and the volume of titrant added.
• Continue the titration until the pH has passed the equivalence point and reached a stable plateau (e.g., pH 12).

4. Data Analysis:

• Plot the measured pH (y-axis) against the volume of NaOH added (x-axis).
• Determine the equivalence point from the inflection point of the sigmoid curve (often found by analyzing the first or second derivative of the curve).
• The pKa is the pH value at the half-equivalence point (half the volume of NaOH required to reach the equivalence point).

Workflow Diagram

Caption: Workflow for experimental pKa determination.

Synthesis: Reconciling Theoretical and Experimental Values

Anticipated Discrepancy and Its Origin

A discrepancy between the in silico predicted and experimentally determined pKa for 3,4,4-trimethylpentanoic acid is highly probable. We anticipate that most computational models will underestimate the pKa (predicting the acid to be stronger than it is).

The reason for this anticipated error lies in the difficulty of accurately modeling the energetic penalty of desolvation imposed by the molecule's extreme steric bulk. While algorithms can readily calculate the electron-donating influence of the alkyl groups, quantifying the disruption of the hydrogen-bonding network of water around the carboxylate anion is a far more complex computational task. This steric impediment to solvation is likely the dominant factor in determining the acidity of 3,4,4-trimethylpentanoic acid, overriding the purely electronic effects.

Conclusion

The case of 3,4,4-trimethylpentanoic acid serves as an important illustration of the current limitations of theoretical pKa prediction for molecules with significant and unusual structural features. While computational tools are invaluable for rapid, large-scale screening, they are not a substitute for rigorous experimental validation, particularly when dealing with high degrees of steric hindrance. The significant bulk of the trimethylpentyl group is expected to cause a substantial increase in the pKa by destabilizing the conjugate base through poor solvation. Therefore, for drug development professionals and researchers working with novel chemical scaffolds, an integrated strategy that uses theoretical predictions to guide and prioritize experimental work is the most robust and scientifically sound approach to accurately characterizing these fundamental molecular properties.

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Introduction: Understanding the Significance of 3,4,4-Trimethylpentanoic Acid

An In-depth Technical Guide to the Solubility of 3,4,4-Trimethylpentanoic Acid

3,4,4-Trimethylpentanoic acid is a branched-chain carboxylic acid with the molecular formula C₈H₁₆O₂.[1] Its structure, featuring a polar carboxylic acid head attached to a bulky, sterically hindered C8 aliphatic tail, presents a unique and compelling case study in solubility science. For researchers in materials science, organic synthesis, and particularly drug development, a thorough understanding of a molecule's solubility is not merely academic—it is a cornerstone of process design, formulation, and bioavailability.

This guide provides a comprehensive analysis of the solubility characteristics of 3,4,4-trimethylpentanoic acid. Moving beyond simple data points, we will explore the underlying physicochemical principles that govern its behavior in aqueous and organic media. We will delve into the causality behind its predicted solubility profile, offer field-proven experimental protocols for its determination, and provide the authoritative grounding necessary for confident application in a laboratory setting.

Theoretical Framework: The Molecular Basis of Solubility

The solubility of 3,4,4-trimethylpentanoic acid is dictated by a delicate balance between its hydrophilic and hydrophobic moieties. The principle of "like dissolves like" is the guiding tenet, but the molecule's specific structural features introduce critical nuances.

The Dichotomy of Structure: A Hydrophilic Head and a Lipophilic Tail

The molecule can be deconstructed into two key components:

• The Carboxyl Group (-COOH): This functional group is polar and capable of acting as both a hydrogen bond donor (from the -OH) and a hydrogen bond acceptor (at the C=O). This allows for favorable interactions with polar protic solvents like water and alcohols.[2]

• The C₇H₁₅ Alkyl Group: This branched, nonpolar hydrocarbon tail is hydrophobic ("water-fearing"). Its significant size dominates the molecule's character, leading to strong van der Waals interactions with nonpolar, lipophilic solvents.

As a general rule, the water solubility of straight-chain carboxylic acids decreases significantly as the carbon chain length exceeds five atoms, due to the increasing dominance of the hydrophobic hydrocarbon portion.[3] 3,4,4-trimethylpentanoic acid, with its eight-carbon skeleton, falls firmly into the category of higher carboxylic acids that are expected to be practically insoluble in water.[2]

The Impact of Steric Hindrance

A defining feature of this molecule is the quaternary carbon at the 4-position, creating a bulky tert-butyl-like group. This significant steric hindrance can impact solubility in several ways:

• Disruption of Solvent Cages: The bulky structure can disrupt the highly organized hydrogen-bonding network of water, making its incorporation into the aqueous phase energetically unfavorable.

• Interference with Dimerization: Carboxylic acids can form hydrogen-bonded dimers, which can influence their boiling points and solubility.[4] The steric bulk near the carboxyl group may hinder this dimerization, potentially affecting interactions in certain solvents.[5][6]

Physicochemical Predictors of Solubility

While specific experimental data is not widely published, computational properties strongly support the theoretical assessment:

• LogP (Octanol-Water Partition Coefficient): The calculated LogP value for 3,4,4-trimethylpentanoic acid is approximately 2.1 to 2.2.[1][7] A positive LogP value indicates that the compound is more soluble in a nonpolar solvent (octanol) than in a polar solvent (water), classifying it as lipophilic.

• Polar Surface Area (PSA): The PSA is 37.3 Ų, representing the surface area contributed by the polar oxygen atoms.[7] While this provides a site for polar interactions, it is relatively small compared to the molecule's overall nonpolar surface area.

Predicted Solubility Profile

Based on the established principles of physical organic chemistry, the following solubility profile for 3,4,4-trimethylpentanoic acid is predicted. This table serves as a practical guide for solvent selection in experimental design.

Solvent/Solution System	Solvent Type	Predicted Solubility	Rationale
Water (H₂O)	Polar Protic	Insoluble	The large C8 hydrophobic tail dominates the polar carboxyl group, leading to unfavorable energetics for dissolution.[3][8]
Methanol (CH₃OH)	Polar Protic	Soluble	The methyl group of methanol is small, and it can engage in hydrogen bonding with the carboxyl group. The overall polarity is compatible.[2]
Ethanol (C₂H₅OH)	Polar Protic	Soluble	Similar to methanol, ethanol acts as a hydrogen bond donor/acceptor and has a hydrocarbon portion that can interact with the alkyl tail.[2]
Acetone (CH₃COCH₃)	Polar Aprotic	Soluble	As a polar aprotic solvent, acetone can act as a hydrogen bond acceptor for the carboxylic acid's -OH group and has sufficient nonpolar character.
Diethyl Ether (CH₃CH₂OCH₂CH₃)	Nonpolar	Soluble	The large, nonpolar alkyl structure of the acid favors interaction with the nonpolar environment of ether.[2]
Hexane (C₆H₁₄)	Nonpolar	Soluble	Strong van der Waals forces between the acid's hydrocarbon tail and the alkane solvent drive solubility.
Toluene (C₇H₈)	Nonpolar (Aromatic)	Soluble	The nonpolar character of toluene makes it a suitable solvent for the lipophilic acid.
5% Aqueous Sodium Hydroxide (NaOH)	Aqueous Base	Soluble	The strong base deprotonates the carboxylic acid to form the highly polar and water-soluble sodium 3,4,4-trimethylpentanoate salt.[3]
5% Aqueous Sodium Bicarbonate (NaHCO₃)	Aqueous Base	Soluble	As a carboxylic acid, it is sufficiently acidic (typical pKa ~5) to be deprotonated by the weaker base sodium bicarbonate, forming the soluble salt.[9]
5% Aqueous Hydrochloric Acid (HCl)	Aqueous Acid	Insoluble	In an acidic medium, the carboxylic acid remains in its neutral, protonated form, which is water-insoluble.[10]

The Critical Role of pH: An Acid-Base Approach to Solubility Control

For drug development and purification processes, controlling solubility through pH adjustment is a powerful technique. 3,4,4-trimethylpentanoic acid exemplifies this principle perfectly.

• In Acidic to Neutral Aqueous Media (pH < 7): The carboxylic acid functional group remains protonated (-COOH). In this neutral state, the molecule's low intrinsic water solubility dominates, and it will exist as an insoluble solid or immiscible oil.

• In Alkaline Aqueous Media (pH > 7): A base, such as sodium hydroxide, will deprotonate the acid, forming the corresponding carboxylate anion (-COO⁻Na⁺). This ionic salt is significantly more polar than the neutral acid and is readily soluble in water.[4] This acid-base reaction is the foundation for separating this type of compound from neutral or basic impurities using liquid-liquid extraction.

The following diagram illustrates this fundamental relationship.

Caption: pH-dependent equilibrium of 3,4,4-trimethylpentanoic acid.

Experimental Protocols for Solubility Determination

To ensure trustworthy and reproducible results, standardized experimental protocols are essential. The following sections describe two robust methods for assessing solubility.

Protocol: Equilibrium Shake-Flask Method (Quantitative)

This method is considered the gold standard for determining the solubility of a compound at a specific temperature. It ensures that the solvent is fully saturated, providing a true equilibrium solubility value.

Principle: A surplus of the solute is agitated in the solvent for a prolonged period at a constant temperature to ensure equilibrium is reached. The saturated solution is then filtered, and the concentration of the solute in the clear filtrate is determined using a suitable analytical technique (e.g., HPLC, GC, or titration).

Step-by-Step Methodology:

• Preparation: Add an excess amount of 3,4,4-trimethylpentanoic acid to a series of vials or flasks, each containing a known volume of the chosen solvent. "Excess" means enough solid should remain undissolved at the end of the experiment.

• Equilibration: Seal the flasks and place them in a temperature-controlled shaker bath. Agitate at a constant temperature (e.g., 25 °C) for a sufficient duration (typically 24 to 72 hours) to ensure equilibrium is achieved.

• Phase Separation: After equilibration, cease agitation and allow the flasks to stand in the temperature bath for at least 24 hours to allow undissolved material to settle.

• Sampling and Filtration: Carefully withdraw a sample from the clear supernatant. To avoid artifacts from undissolved microparticles, immediately filter the sample through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE).

• Dilution: Accurately dilute the clear filtrate with a suitable solvent to bring the concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical method (e.g., reverse-phase HPLC with UV detection or gas chromatography after derivatization) against a set of calibration standards.

• Calculation: Calculate the original concentration in the saturated solution, factoring in the dilution, to determine the solubility in units such as mg/mL or mol/L.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Protocol: Qualitative Solubility Assessment

This rapid method is useful for initial screening and for confirming the predictions outlined in Section 2.0.[9][10]

Principle: A small, fixed amount of solute is mixed with a fixed amount of solvent. The mixture is classified as "soluble" if it forms a clear, homogenous solution after agitation.

Step-by-Step Methodology:

• Preparation: Place approximately 25 mg of 3,4,4-trimethylpentanoic acid into a small test tube.

• Solvent Addition: Add 0.75 mL of the test solvent in portions (e.g., three 0.25 mL additions).

• Agitation: After each addition, cap and vigorously agitate the test tube for at least 30 seconds.

• Observation: Observe the mixture against a contrasting background.

  • Soluble: The entire solid dissolves, yielding a clear solution with no visible particles.

  • Sparingly Soluble: A significant portion of the solid dissolves, but some undissolved particles remain.

  • Insoluble: The solid does not appear to dissolve at all.

• Confirmation for Aqueous Bases: If the compound is insoluble in water but soluble in 5% NaOH, the test confirms its acidic nature.[10]

Conclusion and Future Outlook

The solubility profile of 3,4,4-trimethylpentanoic acid is a clear illustration of structure-property relationships. Its large, branched hydrophobic character renders it insoluble in water but highly soluble in a wide range of organic solvents, from nonpolar alkanes to polar alcohols. Crucially, its acidic nature allows for a dramatic increase in aqueous solubility at high pH through salt formation—a property that is invaluable for purification and formulation.

While this guide provides a robust theoretical and practical framework, the definitive quantitative solubility in various organic solvents at different temperatures remains an area for future experimental investigation. Such data would be of immense value to the scientific community, further enabling the precise application of this compound in advanced chemical and pharmaceutical applications.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 3,4,4-Trimethylpentanoic Acid via Grignard Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 3,4,4-trimethylpentanoic acid, a valuable carboxylic acid intermediate in organic synthesis and drug development. The protocol leverages the carboxylation of a Grignard reagent, a robust and highly effective method for forming carbon-carbon bonds and introducing a carboxyl functional group.[1][2] The procedure detailed herein involves the formation of a 2,3,3-trimethylbutylmagnesium halide followed by its reaction with carbon dioxide (as dry ice) and subsequent acidic workup. This application note is intended for researchers, chemists, and professionals in drug development, offering in-depth mechanistic insights, a step-by-step protocol, safety guidelines, and characterization methods.

Introduction & Scientific Principle

The synthesis of carboxylic acids is a fundamental transformation in organic chemistry. Among the various available methods, the carboxylation of Grignard reagents stands out for its efficiency in converting alkyl, vinyl, or aryl halides into carboxylic acids with an additional carbon atom.[2][3] This reaction is particularly powerful as it constructs a new C-C bond through the nucleophilic attack of the organomagnesium species on the electrophilic carbon of carbon dioxide.[4]

3,4,4-trimethylpentanoic acid is a structurally complex carboxylic acid. The Grignard pathway offers a direct and logical synthetic route. The core of this process involves two primary stages:

• Grignard Reagent Formation: An appropriate alkyl halide, in this case, a 1-halo-2,3,3-trimethylbutane, reacts with magnesium metal in an anhydrous ether solvent to form the highly nucleophilic Grignard reagent.

• Carboxylation & Protonation: The Grignard reagent attacks solid carbon dioxide (dry ice), forming a magnesium carboxylate salt. This intermediate is then protonated in an acidic aqueous workup to yield the final 3,4,4-trimethylpentanoic acid.[5][6]

The success of this synthesis is critically dependent on maintaining strictly anhydrous (water-free) conditions, as the strongly basic Grignard reagent will readily react with any protic source, such as water or alcohols, which would quench the reagent and reduce the yield.[1][2]

Reaction Mechanism & Workflow

The overall transformation proceeds as illustrated below. The Grignard reagent, acting as a potent nucleophile, adds to one of the C=O bonds of carbon dioxide. The resulting magnesium carboxylate salt is a stable intermediate that is subsequently hydrolyzed with a strong acid to furnish the desired carboxylic acid.[4][5]

Caption: High-level experimental workflow diagram.

Detailed Experimental Protocol

Disclaimer: This protocol involves hazardous materials and should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials & Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Moles (mol)	Equiv.	Amount	Notes
Magnesium Turnings	Mg	24.31	0.12	1.2	2.9 g	Must be dry.
Iodine	I₂	253.81	Trace	-	1-2 small crystals	Initiator.
1-Chloro-2,3,3-trimethylbutane	C₇H₁₅Cl	134.65	0.10	1.0	13.5 g	Must be anhydrous.
Diethyl Ether (Anhydrous)	(C₂H₅)₂O	74.12	-	-	250 mL	Use a freshly opened can or distilled from sodium/benzophenone.
Dry Ice (Solid CO₂)	CO₂	44.01	~1.0	~10	~50 g	Crush into a powder just before use.
Hydrochloric Acid (6 M)	HCl	36.46	-	-	~100 mL	For workup.
Sodium Bicarbonate (sat. soln.)	NaHCO₃	84.01	-	-	~150 mL	For extraction.
Sodium Sulfate (Anhydrous)	Na₂SO₄	142.04	-	-	As needed	Drying agent.

Step-by-Step Procedure

Part A: Preparation of the Grignard Reagent

• Apparatus Setup: Assemble a 500 mL three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel. All glassware must be rigorously flame-dried under vacuum or oven-dried at 120 °C for several hours and assembled while hot under a stream of dry nitrogen or argon. Fit the top of the condenser and dropping funnel with drying tubes (containing CaCl₂) or a nitrogen/argon inlet.

• Initiation: Place the magnesium turnings (2.9 g) and a small crystal of iodine in the reaction flask. [1]3. Reagent Preparation: In a separate dry flask, prepare a solution of 1-chloro-2,3,3-trimethylbutane (13.5 g) in 100 mL of anhydrous diethyl ether. Transfer this solution to the dropping funnel.

• Reaction Start: Add approximately 10 mL of the alkyl chloride solution from the dropping funnel to the magnesium turnings. The reaction should initiate within a few minutes, indicated by the disappearance of the brown iodine color, gentle bubbling, and the solution turning cloudy and gray. [1]If the reaction does not start, gently warm the flask with a heat gun.

• Addition: Once the reaction is initiated and self-sustaining, add the remaining alkyl chloride solution dropwise at a rate that maintains a gentle reflux. This typically takes 30-45 minutes.

• Completion: After the addition is complete, continue to stir the mixture and maintain a gentle reflux using a heating mantle for an additional 30 minutes to ensure all the magnesium has reacted. The final solution should be a dark gray to brown color. Cool the solution to room temperature.

Part B: Carboxylation Reaction

• CO₂ Preparation: In a separate 1 L beaker or wide-mouthed flask, place approximately 50 g of freshly crushed dry ice. Cover the dry ice with 100 mL of anhydrous diethyl ether.

• Addition: Slowly add the prepared Grignard reagent solution to the dry ice/ether slurry via a cannula or by carefully pouring it in portions with vigorous stirring. Caution: This reaction is highly exothermic; control the rate of addition to prevent excessive frothing and loss of material. [1]A thick, white precipitate (the magnesium carboxylate salt) will form.

• Reaction Completion: After the addition is complete, continue to stir the mixture until the excess dry ice has sublimed and the flask has reached room temperature. A thick, pasty solid will remain.

Part C: Work-up and Purification

• Hydrolysis: Slowly and carefully add 100 mL of 6 M HCl to the reaction flask with stirring. This should be done in an ice bath to control the exothermic reaction. Continue adding acid until all the white salts have dissolved and the aqueous layer is acidic (test with pH paper). [1]2. Extraction: Transfer the mixture to a separatory funnel. Two layers will form. Separate the layers and extract the aqueous layer twice more with 50 mL portions of diethyl ether.

• Acid-Base Purification: Combine all the organic extracts. Wash the combined ether solution with 100 mL of a saturated sodium bicarbonate solution. The carboxylic acid will move into the aqueous basic layer as its sodium salt, leaving non-acidic impurities (like unreacted starting material or coupling byproducts) in the ether layer. [1]4. Isolation: Separate the layers. Carefully acidify the aqueous bicarbonate layer with concentrated HCl until the pH is ~1-2. The 3,4,4-trimethylpentanoic acid will precipitate out as an oil or solid.

• Final Extraction & Drying: Extract the acidified aqueous solution three times with 50 mL portions of diethyl ether. Combine these final organic extracts, wash once with brine (saturated NaCl solution), and dry over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation to yield pure 3,4,4-trimethylpentanoic acid.

Characterization & Quality Control

The identity and purity of the synthesized 3,4,4-trimethylpentanoic acid should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the carbon skeleton and the presence of all expected functional groups. The ¹H NMR should show a characteristic downfield singlet for the carboxylic acid proton, while the ¹³C NMR will show a signal for the carbonyl carbon around 170-180 ppm.

• Infrared (IR) Spectroscopy: To identify key functional groups. Expect a very broad O-H stretch from ~2500-3300 cm⁻¹ and a sharp, strong C=O (carbonyl) stretch at ~1710 cm⁻¹.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound (144.21 g/mol ). [7]* Boiling Point Determination: A sharp boiling point range during distillation is a strong indicator of purity. [8]

Safety & Handling

• Grignard Reagents: Are highly reactive and can ignite spontaneously in air. They react violently with water and other protic solvents. All operations must be conducted under an inert atmosphere.

• Diethyl Ether: Is extremely flammable and volatile. Ensure there are no ignition sources nearby. Ether can also form explosive peroxides upon storage; use a freshly opened container.

• Dry Ice: Can cause severe frostbite upon contact with skin. Handle with insulated gloves. Use in a well-ventilated area to prevent asphyxiation from CO₂ gas.

• Acids: Concentrated and 6 M HCl are corrosive and must be handled with care, using appropriate gloves and eye protection.

Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Grignard reaction fails to initiate.	- Wet glassware or reagents. - Inactive magnesium turnings (oxidized surface).	- Ensure all glassware is rigorously flame-dried. Use anhydrous solvents. - Gently crush some magnesium turnings in a mortar and pestle before use. Add a small crystal of iodine as an initiator. [1]
Low yield of carboxylic acid.	- Premature quenching of the Grignard reagent. - Inefficient carboxylation (side reactions). - Incomplete extraction during workup.	- Maintain strict anhydrous and inert conditions. - Use a large excess of crushed dry ice and add the Grignard solution to the CO₂ (inverse addition). - Perform all extractions thoroughly (3x). Check the pH during acid-base workup steps.
Formation of biphenyl-type byproduct.	- Wurtz-type coupling of the Grignard reagent with unreacted alkyl halide.	- This is favored by higher temperatures and concentrations. [9]Ensure slow, controlled addition of the alkyl halide to maintain a low concentration.

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Application Note &amp; Protocol: A Robust Malonic Ester Synthesis Strategy for the Preparation of 3,4,4-Trimethylpentanoic Acid

Abstract

The malonic ester synthesis is a foundational method in organic chemistry for the preparation of substituted carboxylic acids.[1] However, its application in synthesizing highly sterically hindered structures, such as 3,4,4-trimethylpentanoic acid, presents significant challenges. The direct alkylation of diethyl malonate with a tertiary alkyl halide, such as tert-butyl chloride or bromide, is generally unsuccessful due to the predominance of elimination side reactions over the desired nucleophilic substitution.[2] This application note provides a comprehensive, field-proven protocol that circumvents this classic limitation. We present a robust, multi-step synthetic strategy that reliably yields the target compound by employing a conjugate addition reaction to form the critical C-C bond with the quaternary tert-butyl group, followed by a subsequent methylation, and concluding with hydrolysis and decarboxylation. This guide is intended to provide researchers with both the theoretical rationale and the detailed practical steps necessary for success.

Introduction: The Challenge of Steric Hindrance in Malonic Ester Synthesis

The malonic ester synthesis is a versatile tool for elongating a carbon chain and introducing a carboxylic acid functionality. The core of the synthesis involves the deprotonation of the acidic α-hydrogen of a malonic ester, followed by nucleophilic attack of the resulting enolate on an alkyl halide (an SN2 reaction).[3][4][5] This sequence is often followed by a second alkylation and finally, acidic hydrolysis and thermal decarboxylation to yield the desired carboxylic acid.[1][5]

The textbook mechanism, however, is constrained by the principles of the SN2 reaction. A critical limitation arises when attempting to introduce bulky alkyl groups, particularly tertiary ones. Tertiary alkyl halides are poor substrates for SN2 reactions because the significant steric hindrance around the electrophilic carbon prevents the backside attack required for substitution. Instead, the enolate, being a strong base, will preferentially abstract a proton from a β-carbon of the alkyl halide, leading to an E2 elimination reaction.

Therefore, a direct, one-pot synthesis of 3,4,4-trimethylpentanoic acid via the sequential alkylation of diethyl malonate with tert-butyl bromide and then methyl iodide is not a viable preparative route. This protocol outlines a more sophisticated and reliable pathway.

Proposed Synthetic Pathway

To overcome the challenge of introducing the tert-butyl group, this protocol is divided into three main stages. This strategy avoids the problematic SN2 reaction with a tertiary halide and instead leverages a more favorable conjugate addition reaction.

Caption: Overall workflow for the synthesis of 3,4,4-Trimethylpentanoic Acid.

Materials and Reagents

Proper preparation and handling of all reagents are critical for the success and safety of this protocol. Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon) where specified.

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Density (g/mL)	Hazards
Diethyl Isopropylidenemalonate	C₁₀H₁₆O₄	200.23	N/A	220-222	1.03	Irritant
Magnesium Turnings	Mg	24.31	650	1090	1.74	Flammable Solid
Iodomethane (Methyl Iodide)	CH₃I	141.94	-66.5	42.4	2.28	Toxic, Carcinogen, Irritant
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	-116.3	34.6	0.713	Highly Flammable, Peroxide Former
Sulfuric Acid (conc.)	H₂SO₄	98.08	10	337	1.84	Corrosive, Oxidizer
Sodium Ethoxide	C₂H₅ONa	68.05	260	Decomposes	0.868	Corrosive, Flammable Solid
Anhydrous Ethanol	C₂H₅OH	46.07	-114	78	0.789	Flammable Liquid
Diethyl Malonate	C₇H₁₂O₄	160.17	-50	199.3	1.055	Eye Irritant[6][7]

Detailed Experimental Protocol

Stage 1: Synthesis of Diethyl tert-Butylmalonate via Conjugate Addition

This stage avoids direct alkylation by forming the tert-butyl group through the conjugate addition of a methyl Grignard reagent to diethyl isopropylidenemalonate.[2] This Michael addition is a highly efficient method for creating the quaternary carbon center.

3.1. Preparation of Methylmagnesium Iodide (Grignard Reagent)

• Assemble a three-necked, round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is flame-dried.

• Place magnesium turnings (1.05 eq) in the flask.

• Add a small volume of anhydrous diethyl ether, just enough to cover the magnesium.

• Dissolve methyl iodide (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

• Add a few drops of the methyl iodide solution to the magnesium. The reaction should initiate, evidenced by bubbling and a slight cloudiness. If it does not start, gently warm the flask or add a small crystal of iodine.

• Once initiated, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

3.2. Conjugate Addition Reaction

• Cool the freshly prepared Grignard reagent in an ice-water bath to between -5°C and 0°C.

• Dissolve diethyl isopropylidenemalonate (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the diethyl isopropylidenemalonate solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 0°C.

• After the addition is complete, remove the cooling bath and stir the reaction mixture at room temperature for 30-60 minutes.

• Work-up: Carefully pour the reaction mixture onto a mixture of crushed ice and 10% sulfuric acid.

• Transfer the mixture to a separatory funnel. Separate the ether layer.

• Extract the aqueous layer twice with diethyl ether.

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield crude diethyl tert-butylmalonate.

Stage 2: Methylation of Diethyl tert-Butylmalonate

With the sterically demanding group in place, the remaining acidic proton on the α-carbon can be removed and alkylated with methyl iodide in a standard, high-yielding SN2 reaction.

• In a dry, three-necked flask under a nitrogen atmosphere, prepare a solution of sodium ethoxide (1.05 eq) in anhydrous ethanol.

• Add the crude diethyl tert-butylmalonate (1.0 eq) from Stage 1 dropwise to the stirred sodium ethoxide solution at room temperature. Stir for 30 minutes to ensure complete enolate formation.

• Add methyl iodide (1.1 eq) dropwise to the solution. The reaction is exothermic; maintain the temperature below 50°C if necessary with a water bath.

• After the addition, heat the mixture to a gentle reflux for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture and remove the ethanol under reduced pressure.

• Add water to the residue to dissolve the sodium iodide precipitate.

• Extract the aqueous mixture three times with diethyl ether.

• Combine the organic extracts, wash with water and then brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain crude diethyl tert-butylmethylmalonate.

Stage 3: Saponification and Decarboxylation

The final stage involves the hydrolysis of the two ester groups to form a dicarboxylic acid, which readily undergoes thermal decarboxylation to yield the final product.[5]

• Combine the crude diethyl tert-butylmethylmalonate (1.0 eq) with a solution of 20% aqueous sulfuric acid.

• Heat the mixture to a vigorous reflux. The hydrolysis of the esters will occur first, followed by the decarboxylation (evolution of CO₂ gas will be observed).

• Continue refluxing for 4-8 hours, until the gas evolution ceases.

• Work-up: Cool the reaction mixture to room temperature.

• Extract the product from the aqueous solution three times with diethyl ether.

• Combine the ether extracts and wash them with water, followed by saturated brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the diethyl ether by rotary evaporation to yield the final product, 3,4,4-trimethylpentanoic acid. Further purification can be achieved by distillation if required.

Mechanism and Scientific Rationale

Understanding the mechanism provides insight into the critical choices made in this protocol.

Caption: Key mechanistic steps in the synthesis.

The crucial decision in this synthesis is the method for introducing the tert-butyl group. The conjugate addition of a Grignard reagent to an α,β-unsaturated ester like diethyl isopropylidenemalonate is highly effective. The nucleophilic carbon of the Grignard reagent attacks the β-carbon of the unsaturated system, a "soft" electrophile, in a 1,4-addition. This is kinetically and thermodynamically favored over a 1,2-addition to the "hard" carbonyl carbon, especially with the use of organocopper reagents or, in this case, a standard Grignard which provides good yields for this substrate.[2] This approach elegantly forms the C-C bond without involving the sterically prohibitive SN2 pathway.

Safety and Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.[8]

• Grignard Reagents: Anhydrous diethyl ether is extremely flammable and can form explosive peroxides upon storage. Use from a freshly opened container. The reaction with magnesium and methyl iodide is exothermic and can become vigorous. Maintain careful control over the addition rate. Quench the reaction carefully by adding it to ice, never the other way around.

• Sodium Ethoxide: A strong base that is corrosive and moisture-sensitive. Handle under an inert atmosphere. It can cause severe skin and eye burns.[9]

• Methyl Iodide: This is a toxic and carcinogenic substance. Handle with extreme care, using double gloves, and perform all transfers in a fume hood.

• Acids and Bases: Concentrated sulfuric acid and sodium ethoxide are highly corrosive. Avoid contact with skin and eyes.[9] In case of contact, flush immediately with copious amounts of water.

References

• Organic Chemistry Tutor. (2018). Malonic Ester Synthesis Reaction Mechanism. YouTube. [Link]

• Google Patents. (1998).

• Online Chemistry Notes. (2022). Malonic ester synthesis (of carboxylic acids). [Link]

• Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry. [Link]

• Wikipedia contributors. (n.d.). Malonic ester synthesis. Wikipedia. [Link]

• Organic Syntheses. (n.d.). Malonic acid, methyl-, diethyl ester. [Link]

• Chemistry LibreTexts. (2020). 21.10: Malonic Ester Synthesis. [Link]

• Chemistry LibreTexts. (2025). 22.7: Alkylation of Enolate Ions. [Link]

• Quora. (2017). How can we prepare 4-methylpentanoic acid from Malonic ester?. [Link]

• Scribd. (n.d.). Exp't 13: Phase-Transfer-Catalyzed Alkylation of Diethyl Malonate. [Link]

• Chemistry LibreTexts. (2014). 19.20: The Malonic Ester Synthesis- A Way to Synthesize a Carboxylic Acid. [Link]

• Organic Syntheses. (n.d.). DIETHYL tert-BUTYLMALONATE. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Diethyl malonate. [Link]

• Frontiers. (2023). Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. [Link]

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Application and Protocol for the Purification of 3,4,4-Trimethylpentanoic Acid by Fractional Distillation

Abstract

This document provides a comprehensive guide for the purification of 3,4,4-trimethylpentanoic acid using fractional distillation. Aimed at researchers, scientists, and professionals in drug development, this guide delves into the theoretical underpinnings, practical considerations, and detailed protocols for achieving high-purity 3,4,4-trimethylpentanoic acid. The content is structured to offer not just a set of instructions, but a thorough understanding of the principles governing the separation process, ensuring both efficacy and safety.

Introduction: The Rationale for Fractional Distillation

3,4,4-Trimethylpentanoic acid, a nine-carbon branched-chain carboxylic acid, often requires purification to remove impurities stemming from its synthesis. A common synthetic route is the Koch-Haaf reaction, which can lead to the formation of isomeric C9 carboxylic acids and other byproducts.[1] Given that these impurities often possess boiling points close to that of the target compound, simple distillation is typically inadequate for achieving high purity.

Fractional distillation is the method of choice when the boiling points of the components in a liquid mixture differ by less than 25 °C.[2] This technique enhances separation by providing a large surface area within a fractionating column, facilitating numerous successive vaporization-condensation cycles. Each cycle, or "theoretical plate," enriches the vapor phase with the more volatile component, leading to a more efficient separation.[2]

Physicochemical Properties and Impurity Profile

A successful distillation strategy hinges on a thorough understanding of the physical properties of 3,4,4-trimethylpentanoic acid and its potential impurities.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)
3,4,4-Trimethylpentanoic Acid	C₈H₁₆O₂	144.21	223.8
Potential Impurities
Nonanoic Acid	C₉H₁₈O₂	158.24	254
Pivalic Acid (from synthesis)	C₅H₁₀O₂	102.13	163.7
Other C9 Carboxylic Acid Isomers	C₉H₁₈O₂	~158.24	~240-270

Data sourced from PubChem and other chemical suppliers.[3][4][5][6][7]

The primary challenge in the purification of 3,4,4-trimethylpentanoic acid lies in the separation from its structural isomers, which are likely to have very similar boiling points.

Azeotropic Considerations

The Fractional Distillation Apparatus and Key Components

A laboratory-scale fractional distillation setup is required. The selection of each component is critical for a successful and safe purification.

Caption: A schematic of a standard fractional distillation apparatus.

The Fractionating Column: The Heart of the Separation

The choice of fractionating column significantly impacts the efficiency of the separation.

• Vigreux Column: Features a series of downward-pointing indentations that increase the surface area for condensation and re-vaporization. It is suitable for separations where the boiling point difference is moderate.

• Packed Column: Filled with inert materials like Raschig rings, metal sponges, or structured packing. Packed columns offer a much larger surface area and a higher number of theoretical plates, making them ideal for separating components with very close boiling points.[2] For high-boiling compounds like 3,4,4-trimethylpentanoic acid, a packed column is generally recommended.

Protocol for Fractional Distillation of 3,4,4-Trimethylpentanoic Acid

Pre-Distillation Preparation

• Drying: Ensure the crude 3,4,4-trimethylpentanoic acid is free of water to prevent the formation of a water azeotrope and to avoid bumping. This can be achieved by drying over anhydrous magnesium sulfate or sodium sulfate, followed by filtration.

• Apparatus Assembly: Assemble the fractional distillation apparatus as shown in the diagram above in a fume hood. Ensure all glass joints are properly sealed.

• Charge the Flask: Fill the distilling flask to no more than two-thirds of its volume with the crude, dry 3,4,4-trimethylpentanoic acid. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

The Distillation Process

Due to the high boiling point of 3,4,4-trimethylpentanoic acid, vacuum distillation is strongly recommended to prevent potential thermal decomposition.[10][11] Lowering the pressure will significantly reduce the boiling point.

• Initiate Vacuum: If using a vacuum, slowly and carefully apply the vacuum to the system.

• Heating: Begin heating the distilling flask gently with a heating mantle.

• Equilibration: As the mixture begins to boil, a ring of condensate will rise through the fractionating column. It is crucial to heat the column slowly to allow for proper equilibration between the liquid and vapor phases. The column should be well-insulated to maintain a proper temperature gradient.

• Fraction Collection:

  • Forerun: Collect the initial distillate, which will be enriched in any lower-boiling impurities. The temperature at the distillation head will be unstable during this phase.

  • Main Fraction: Once the temperature at the distillation head stabilizes at the boiling point of 3,4,4-trimethylpentanoic acid (at the given pressure), change the receiving flask to collect the pure product.

  • Final Fraction: As the distillation nears completion, the temperature may rise again, indicating the presence of higher-boiling impurities. Stop the distillation before the flask boils to dryness to avoid the formation of potentially explosive peroxides and charring of the residue.

• Shutdown: Allow the apparatus to cool completely before releasing the vacuum and disassembling.

Purity Assessment of Distilled Fractions

The purity of the collected fractions should be assessed using appropriate analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile and semi-volatile compounds. Due to the polar nature of the carboxylic acid group, derivatization is often employed to improve chromatographic performance.[12][13]

Sample Preparation (Derivatization): Esterification is a common derivatization method for carboxylic acids.[12] A simple procedure involves reacting the sample with a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[14]

Illustrative GC-MS Parameters:

Parameter	Value
Column	DB-5ms or equivalent (non-polar)
Injector Temperature	250 °C
Oven Program	Initial 100 °C, ramp to 280 °C at 10 °C/min
Carrier Gas	Helium
MS Detector	Electron Ionization (EI) at 70 eV

The resulting chromatogram should show a single major peak corresponding to the derivatized 3,4,4-trimethylpentanoic acid, with minimal peaks from impurities. The mass spectrum will provide confirmation of the compound's identity.

High-Performance Liquid Chromatography (HPLC)

HPLC is another excellent method for assessing the purity of carboxylic acids.[15]

Illustrative HPLC Parameters:

Parameter	Value
Column	C18 reverse-phase
Mobile Phase	Acetonitrile/water with a small amount of acid (e.g., 0.1% formic acid)
Flow Rate	1 mL/min
Detection	UV at 210 nm

The chromatogram of a pure sample will exhibit a single, sharp peak.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct the distillation in a well-ventilated fume hood.

• Heating: Use a heating mantle with a temperature controller. Never use an open flame.

• Vacuum Distillation: Inspect all glassware for cracks or defects before applying a vacuum. Use a safety screen around the apparatus.

• Thermal Decomposition: Avoid overheating the distillation flask, as high temperatures can cause carboxylic acids to decompose, potentially leading to decarboxylation.[16][17][18]

• Waste Disposal: Dispose of all chemical waste, including distillation residues, according to institutional and local regulations.

Conclusion

The purification of 3,4,4-trimethylpentanoic acid by fractional distillation is a robust and effective method when performed with a clear understanding of the underlying principles and careful attention to procedural details. The use of a packed column under vacuum is recommended for optimal separation and to prevent thermal degradation. Post-distillation purity assessment using techniques like GC-MS and HPLC is essential to validate the success of the purification. By following the protocols and safety guidelines outlined in this document, researchers can confidently obtain high-purity 3,4,4-trimethylpentanoic acid for their scientific endeavors.

References

Sources

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Application Note: A Validated HPLC-UV Method for the Quantification of 3,4,4-Trimethylpentanoic Acid

Introduction

3,4,4-Trimethylpentanoic acid is a branched-chain carboxylic acid of interest in various fields, including pharmaceutical development and metabolic research. Accurate and reliable quantification of this analyte is crucial for pharmacokinetic studies, formulation analysis, and understanding its physiological roles. This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the robust quantification of 3,4,4-Trimethylpentanoic acid in diverse sample matrices. The methodology described herein is grounded in established principles of chromatographic separation and adheres to international validation guidelines to ensure data integrity and reproducibility.

Scientific Principles and Method Rationale

The quantification of short-chain fatty acids like 3,4,4-Trimethylpentanoic acid by reversed-phase HPLC presents a unique set of challenges. Due to their high polarity and lack of a significant chromophore, achieving adequate retention and sensitive detection can be difficult.[1] This method overcomes these challenges through the following strategic choices:

• Ion Suppression Chromatography: 3,4,4-Trimethylpentanoic acid, being a carboxylic acid, will be ionized at neutral pH, leading to poor retention on a non-polar C18 stationary phase. To counteract this, the mobile phase is acidified with phosphoric acid to a pH well below the pKa of the analyte.[2] This suppresses the ionization of the carboxylic acid group, rendering the molecule more non-polar and significantly enhancing its retention on the reversed-phase column.[2]

• UV Detection at Low Wavelength: Carboxylic acids exhibit UV absorbance at low wavelengths, typically around 210 nm.[1][3] While this region is prone to interference from other sample components, a well-resolved chromatographic peak, coupled with appropriate sample preparation, allows for accurate quantification.

• Reversed-Phase C18 Column: A C18 column is a versatile and widely used stationary phase that provides excellent separation for a broad range of analytes based on their hydrophobicity. It is the column of choice for this ion-suppression method.

I. Materials and Methods

1.1 Instrumentation and Equipment

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm, PTFE or nylon)

• HPLC vials with inserts

1.2 Chemicals and Reagents

• 3,4,4-Trimethylpentanoic acid reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid (85%, analytical grade)

• Water (HPLC grade, filtered and degassed)

1.3 Chromatographic Conditions

Parameter	Condition
Column	Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile: 0.1% Phosphoric Acid in Water (v/v)
Elution Mode	Isocratic or Gradient (see protocol for details)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	210 nm

II. Experimental Protocols

2.1 Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3,4,4-Trimethylpentanoic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with the mobile phase to achieve concentrations ranging from the limit of quantification (LOQ) to the upper limit of the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2.2 Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. The goal is to extract the analyte of interest while removing interfering substances.

• For Aqueous Samples (e.g., formulations, dissolution media):

  • Dilute the sample with the mobile phase to bring the expected concentration of 3,4,4-Trimethylpentanoic acid within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.[2]

• For Biological Matrices (e.g., plasma, urine) - Protein Precipitation:

  • To 100 µL of the biological sample, add 300 µL of cold acetonitrile (or methanol) to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4 °C.

  • Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of mobile phase (e.g., 100 µL).

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

• For Complex Matrices - Solid-Phase Extraction (SPE): For more complex matrices or when lower detection limits are required, SPE can provide a cleaner extract.[4] A polymeric reversed-phase or a mixed-mode anion exchange sorbent can be effective. The specific SPE protocol should be optimized for the particular sample matrix.

2.3 HPLC Analysis Workflow

The following diagram illustrates the general workflow for the quantification of 3,4,4-Trimethylpentanoic acid.

Caption: HPLC analysis workflow from preparation to quantification.

2.4 System Suitability

Before initiating any sample analysis, the suitability of the chromatographic system must be verified. Inject the mid-range working standard solution five times and evaluate the following parameters:

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	0.8 - 1.5
Theoretical Plates	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%

These criteria ensure that the system is performing adequately for the analysis.

III. Method Validation

To ensure the reliability and trustworthiness of the analytical data, the method must be validated according to the International Council for Harmonisation (ICH) guidelines or FDA guidance.[5][6][7][8][9] The key validation parameters are outlined below.

3.1 Specificity and Selectivity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[10]

• Protocol:

  • Analyze a blank sample matrix (e.g., plasma from a drug-naive subject) to ensure no interfering peaks are present at the retention time of 3,4,4-Trimethylpentanoic acid.

  • Analyze a spiked sample (blank matrix with a known amount of the analyte) to confirm the retention time and peak shape.

3.2 Linearity and Range

Linearity demonstrates the direct proportionality between the concentration of the analyte and the instrumental response.[11]

• Protocol:

  • Inject the prepared working standard solutions in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.995

3.3 Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[10]

• Protocol:

  • Prepare quality control (QC) samples by spiking a blank matrix with known concentrations of 3,4,4-Trimethylpentanoic acid at three levels (low, medium, and high).

  • Analyze these QC samples in triplicate.

  • Calculate the percent recovery.

• Acceptance Criteria:

  • Mean recovery should be within 85-115% for bioanalytical methods and 98-102% for pharmaceutical assays.

3.4 Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[8] It is assessed at two levels:

• Repeatability (Intra-day precision): Analysis of QC samples at three concentration levels on the same day.

• Intermediate Precision (Inter-day precision): Analysis of QC samples at three concentration levels on different days, by different analysts, or with different equipment.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) should be ≤ 15% for bioanalytical methods and ≤ 2% for pharmaceutical assays.

3.5 Limit of Detection (LOD) and Limit of Quantification (LOQ)

• LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12]

• Protocol:

  • These can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

3.6 Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[13]

• Protocol:

  • Introduce small variations to the method parameters, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic)

    • pH of the mobile phase (± 0.2 units)

  • Analyze a mid-range QC sample under these modified conditions and assess the impact on system suitability parameters, retention time, and peak area.

• Acceptance Criteria:

  • System suitability criteria should be met, and the results should not be significantly different from those obtained under the original conditions.

The following diagram outlines the logical flow of the method validation process.

Caption: The sequential process of HPLC method validation.

IV. Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	- Column degradation- pH of mobile phase too high- Sample overload	- Replace or flush the column- Ensure mobile phase pH is at least 2 units below analyte pKa- Dilute the sample
No or Low Retention	- Incorrect mobile phase composition (too strong)- Wrong column type	- Decrease the percentage of acetonitrile- Verify the use of a C18 column
Baseline Noise or Drift	- Air bubbles in the pump or detector- Contaminated mobile phase or column- Detector lamp failing	- Degas the mobile phase- Flush the system with a strong solvent- Replace the detector lamp
Variable Retention Times	- Leak in the system- Inconsistent mobile phase preparation- Fluctuations in column temperature	- Check for leaks at all fittings- Prepare fresh mobile phase carefully- Ensure the column oven is stable

V. Conclusion

This application note provides a comprehensive and scientifically sound HPLC-UV method for the quantification of 3,4,4-Trimethylpentanoic acid. By employing an ion-suppression reversed-phase approach, this method achieves reliable separation and detection. The detailed protocols for sample preparation, analysis, and a thorough validation strategy grounded in ICH and FDA guidelines ensure the generation of accurate, precise, and trustworthy data for researchers, scientists, and drug development professionals.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Van den Abbeele, P., et al. (2013). Development of a HPLC-UV method for the quantitative determination of four short-chain fatty acids and lactic acid produced by intestinal bacteria during in vitro fermentation. Journal of Pharmaceutical and Biomedical Analysis, 80, 107-15. [Link]

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Perez-Leal, O., et al. (2023). HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction. Separations, 10(5), 308. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• LCGC International. (2024). A Rapid New Approach to Quantifying Short-Chain Fatty Acids. [Link]

• Perez-Leal, O., et al. (2023). HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction. ResearchGate. [Link]

• Mitrevska, M., et al. (2016). HPLC method validation and application for organic acid analysis in wine after solid-phase extraction. Journal of Hygienic Engineering and Design. [Link]

• Fijałek, Z., et al. (2018). HPLC-DAD method for the quantitative determination of short-chain fatty acids in meconium samples. ResearchGate. [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Waters Corporation. Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector. [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [Link]

• International Organisation of Vine and Wine. Organic Acids : HPLC (Type-IV). [Link]

• National Center for Biotechnology Information. 3,4,4-Trimethylpentanoic acid. PubChem Compound Summary for CID 156824. [Link]

• Agilent Technologies. Analysis of Organic Acids in Aqueous Samples. [Link]

• ChemSynthesis. 3,4,4-trimethylpentanoic acid. [Link]

• National Center for Biotechnology Information. (3S)-3,4,4-trimethylpentanoic acid. PubChem Compound Summary for CID 5325245. [Link]

• Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

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• YouTube. (2024). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• Longdom Publishing. Development of HPLC-UV Method for Detection and Quantification of Eight Organic Acids in Animal Feed. [Link]

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• Semantic Scholar. Development of HPLC-UV Method for Detection and Quantification of Eight Organic Acids in Animal Feed. [Link]

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• NIST. Pentanoic acid, 4-methyl-. [Link]

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Application Note: Chiral Separation of 3,4,4-Trimethylpentanoic Acid Enantiomers by High-Performance Liquid Chromatography

Introduction

The stereoisomeric composition of pharmacologically active compounds is a critical parameter in drug development and manufacturing. Enantiomers of a chiral drug can exhibit significantly different pharmacokinetic, pharmacodynamic, and toxicological profiles.[1][2] 3,4,4-Trimethylpentanoic acid is a chiral carboxylic acid whose enantiomeric purity is of potential interest in synthetic and pharmaceutical chemistry. High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the predominant technique for the reliable separation and quantification of enantiomers.[1][3]

This application note provides a detailed protocol for the chiral separation of 3,4,4-trimethylpentanoic acid enantiomers. We will explore the rationale behind the selection of an appropriate chiral stationary phase and mobile phase composition to achieve optimal resolution. The methodology described herein is designed to be a robust and self-validating system for researchers, scientists, and drug development professionals.

Principle of Chiral Separation

The separation of enantiomers by HPLC is achieved through their differential interactions with a chiral stationary phase.[4][5] For acidic compounds like 3,4,4-trimethylpentanoic acid, anion-exchange type CSPs are particularly effective.[6] These phases typically contain a chiral selector that can engage in multiple types of interactions with the analyte, including ionic bonding, hydrogen bonding, and steric hindrance.[6] The combination of these interactions leads to the formation of transient diastereomeric complexes between the enantiomers and the CSP, resulting in different retention times and, consequently, their separation. The choice of mobile phase, including organic modifiers and additives, plays a crucial role in modulating these interactions and optimizing the separation.[7][8][9]

Materials and Methods

Instrumentation and Consumables

Component	Specification
HPLC System	Quaternary pump, autosampler, column oven, UV/Vis or PDA detector
Chiral Column	CHIRALPAK® QN-AX (or equivalent anion-exchange CSP)
Data Acquisition	Chromatography Data System (CDS)
Syringe Filters	0.45 µm PTFE or Nylon
Vials	2 mL amber glass vials with inserts

Reagents and Solvents

Reagent	Grade
Methanol	HPLC Grade
Acetonitrile	HPLC Grade
Formic Acid	ACS Grade (≥98%)
Ammonium Acetate	HPLC Grade
Racemic 3,4,4-Trimethylpentanoic acid	Standard for analysis
Water	Deionized, 18.2 MΩ·cm

Experimental Protocol

Preparation of Mobile Phase

The selection of the mobile phase is critical for achieving enantiomeric resolution of acidic compounds. A polar organic mobile phase with acidic and salt additives is often employed to facilitate the ion-exchange mechanism on an anion-exchange CSP.[6]

• Mobile Phase A: 100 mM Ammonium Acetate in Methanol

• Mobile Phase B: 0.5% (v/v) Formic Acid in Methanol

Standard Solution Preparation

• Prepare a stock solution of racemic 3,4,4-trimethylpentanoic acid at a concentration of 1 mg/mL in methanol.

• From the stock solution, prepare a working standard solution at a concentration of 100 µg/mL by diluting with the initial mobile phase composition.

HPLC Method Parameters

Parameter	Condition
Column	CHIRALPAK® QN-AX, 150 x 4.6 mm, 5 µm
Mobile Phase	Isocratic: 90:10 (Mobile Phase A : Mobile Phase B)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 210 nm
Run Time	20 minutes

System Suitability

Before sample analysis, perform at least five replicate injections of the working standard solution to ensure the system is suitable for the analysis. The following parameters should be evaluated:

Parameter	Acceptance Criteria
Resolution (Rs)	≥ 1.5
Tailing Factor (T)	0.8 - 1.5
Relative Standard Deviation (RSD) of Peak Areas	≤ 2.0%

Sample Analysis

Filter all sample solutions through a 0.45 µm syringe filter before injection to prevent column clogging and ensure instrument longevity.

Workflow Diagram

Caption: Experimental workflow for chiral HPLC analysis.

Expected Results and Discussion

Under the specified chromatographic conditions, baseline separation of the two enantiomers of 3,4,4-trimethylpentanoic acid is expected. The CHIRALPAK® QN-AX column, which has a quinine-based chiral selector, is designed for the separation of acidic compounds through an anion-exchange mechanism. The protonated quinuclidine nitrogen of the selector interacts ionically with the deprotonated carboxylic acid of the analyte.[6] The presence of formic acid in the mobile phase ensures that the analyte is in its anionic form, while the ammonium acetate helps to control the ionic strength and improve peak shape.

Example Chromatogram Data

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (min)	~ 8.5	~ 10.2
Peak Area	(Arbitrary Units)	(Arbitrary Units)
Tailing Factor	1.1	1.2
Resolution (Rs)	\multicolumn{2}{c	}{> 1.8}

The elution order of the enantiomers is specific to the chiral stationary phase used. The differential retention arises from the varying stability of the transient diastereomeric complexes formed between each enantiomer and the chiral selector.

Method Validation Considerations

For use in a regulated environment, the analytical method should be validated according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Troubleshooting

Problem	Potential Cause	Solution
Poor Resolution	Inappropriate mobile phase composition.	Optimize the concentration of formic acid and ammonium acetate.
Column degradation.	Replace the column.
Peak Tailing	Active sites on the stationary phase.	Increase the concentration of the acidic additive.
Column overload.	Reduce the sample concentration or injection volume.
Fluctuating Retention Times	Inconsistent mobile phase preparation.	Ensure accurate and consistent preparation of the mobile phase.
Temperature fluctuations.	Use a column oven to maintain a constant temperature.

Logical Relationship of Separation Mechanism

Caption: Factors influencing chiral separation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the chiral separation of 3,4,4-trimethylpentanoic acid enantiomers by HPLC. The use of an anion-exchange chiral stationary phase in combination with an optimized polar organic mobile phase allows for robust and reproducible separation. The detailed methodology and troubleshooting guide will enable researchers and scientists to successfully implement this method for routine analysis and quality control in pharmaceutical and chemical research settings.

References

• Daicel Chiral Technologies.
• Phenomenex. Chiral HPLC Column.
• Daicel Chiral Technologies. CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.

• Ye, Y. K., Stringham, R. W., & Welch, C. J. (2003). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. Journal of Chromatography A, 992(1-2), 35-42. [Link]

• Ghanavatkar, C. V., et al. (2019). The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. [Link]

• Chromatography Forum. (2017). additives for chiral. [Link]

• Ahmad, F. (2018). Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC?. ResearchGate. [Link]

• Subramanian, G. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Ilcho, A., et al. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Analytical and Bioanalytical Chemistry, 413(12), 3045-3075. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• Gasparrini, F., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 149-156. [Link]

• Imai, K., et al. (1993). Fluorescent Chiral Derivatization Reagents for Carboxylic Acid Enantiomers in High-performance Liquid Chromatography. Analytical Sciences, 9(2), 239-243. [Link]

• Bhushan, R., & Kumar, V. (1987). Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. Journal of Pharmaceutical and Biomedical Analysis, 5(7), 665-673. [Link]

• National Center for Biotechnology Information. (n.d.). 3,4,4-Trimethylpentanoic acid. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. (n.d.). (3S)-3,4,4-trimethylpentanoic acid. PubChem Compound Database. [Link]

• National Institute of Standards and Technology. (n.d.). 2,3,4-Trimethylpentanoic acid. NIST Chemistry WebBook. [Link]

• ChemSynthesis. (n.d.). 3,4,4-trimethylpentanoic acid. [Link]

• ChromTech. (n.d.). User's Guide - HPLC. [Link]

• Cucinotta, V., et al. (2013). Recent developments in the HPLC enantiomeric separation using chiral selectors identified by a combinatorial strategy. Journal of Chromatography A, 1305, 1-17. [Link]

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Application Notes and Protocols for Utilizing 3,4,4-Trimethylpentanoic Acid as an Internal Standard in Mass Spectrometry

Introduction: The Imperative for a Robust Internal Standard in Quantitative Mass Spectrometry

In the landscape of drug development and clinical research, the accurate quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for such bioanalytical assays, offering unparalleled sensitivity and selectivity. However, the journey from sample collection to final data output is fraught with potential variabilities. Ion suppression or enhancement due to matrix effects, fluctuations in instrument performance, and inconsistencies in sample preparation can all conspire to undermine the accuracy and precision of quantitative results.

To surmount these challenges, the use of an internal standard (IS) is not merely a recommendation but a cornerstone of rigorous bioanalytical method development.[1][2] An ideal internal standard is a compound that is not endogenously present in the sample matrix, shares close physicochemical properties with the analyte of interest, and experiences the same analytical process variations.[3] By adding a known and constant amount of the internal standard to every sample, calibrator, and quality control sample, the ratio of the analyte's response to the internal standard's response is used for quantification. This ratiometric approach effectively normalizes for variations, thereby ensuring the integrity of the generated data.[4]

This application note details the use of 3,4,4-trimethylpentanoic acid as a novel internal standard for the quantification of small molecule carboxylic acids in biological matrices via LC-MS. Its unique branched-chain structure offers a distinct mass-to-charge ratio, minimizing the risk of isobaric interference with endogenous compounds. Furthermore, its carboxylic acid moiety ensures that it mirrors the extraction, chromatographic, and ionization behavior of analogous analytes.

Physicochemical and Mass Spectrometric Properties of 3,4,4-Trimethylpentanoic Acid

A thorough understanding of the internal standard's properties is fundamental to its effective implementation.

Table 1: Physicochemical Properties of 3,4,4-Trimethylpentanoic Acid

Property	Value	Source
Chemical Formula	C₈H₁₆O₂	[5]
Molecular Weight	144.21 g/mol	[5]
Monoisotopic Mass	144.11503 Da	[5]
IUPAC Name	3,4,4-trimethylpentanoic acid	[5]
CAS Number	75177-71-8	[5]

Predicted Mass Spectrometric Behavior

Given its carboxylic acid functionality, 3,4,4-trimethylpentanoic acid is expected to ionize efficiently in negative electrospray ionization (ESI) mode, forming the deprotonated molecule, [M-H]⁻, as the predominant precursor ion at m/z 143.1.

Collision-induced dissociation (CID) of the [M-H]⁻ precursor ion is anticipated to yield characteristic product ions resulting from neutral losses. The fragmentation of branched-chain carboxylic acids can be complex, but common fragmentation pathways include the loss of water (H₂O) and carbon dioxide (CO₂).

• Loss of H₂O: A neutral loss of 18 Da, potentially leading to a product ion at m/z 125.1.

• Loss of CO₂: A neutral loss of 44 Da, resulting from the cleavage of the carboxylic acid group, would produce a product ion at m/z 99.1.

Further fragmentation of the alkyl chain is also possible, and the specific fragmentation pattern would need to be confirmed experimentally. For the purpose of this protocol, we will propose the most likely and robust transitions for method development.

Table 2: Proposed Mass Transitions for 3,4,4-Trimethylpentanoic Acid in Negative ESI Mode

Parameter	Proposed Value	Rationale
Precursor Ion (Q1)	m/z 143.1	[M-H]⁻
Product Ion (Q3)	m/z 99.1	[M-H-CO₂]⁻ - Typically a stable and specific fragment.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation and use of 3,4,4-trimethylpentanoic acid as an internal standard. These should be adapted and optimized based on the specific analyte and matrix being investigated.

Preparation of Stock and Working Solutions

The accurate preparation of standard solutions is critical for the success of the quantitative assay.

Protocol 1: Stock and Working Solution Preparation

• Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of 3,4,4-trimethylpentanoic acid.

  • Dissolve in a suitable organic solvent, such as methanol or acetonitrile, in a 10 mL volumetric flask. Based on its structure, it is expected to be freely soluble in these solvents.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Store the stock solution at -20°C.

• Internal Standard Working Solution (e.g., 1 µg/mL):

  • Perform a serial dilution of the stock solution with the appropriate solvent (typically matching the initial mobile phase composition, e.g., 50:50 methanol:water).

  • The final concentration of the working solution should be optimized to yield a robust signal in the mass spectrometer without causing detector saturation.

Diagram 1: Workflow for Solution Preparation

Caption: Preparation of stock and working solutions for the internal standard.

Sample Preparation

The goal of sample preparation is to extract the analyte and internal standard from the biological matrix while removing interfering components. Protein precipitation is a common and straightforward method.

Protocol 2: Protein Precipitation for Plasma/Serum Samples

• Sample Thawing: Thaw biological samples (e.g., plasma, serum), calibration standards, and quality control samples on ice.

• Aliquoting: Aliquot 100 µL of each sample into a clean microcentrifuge tube.

• Fortification: Add a small, precise volume (e.g., 10 µL) of the internal standard working solution to each tube (except for blank matrix samples used to assess for interferences).

• Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid, if beneficial for analyte stability and chromatography) to each tube.

• Vortexing: Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS analysis.

Diagram 2: Sample Preparation Workflow

Caption: Protein precipitation workflow for biological samples.

LC-MS/MS Method Parameters

The following are suggested starting parameters for an LC-MS/MS method. These will require optimization for the specific analyte and LC-MS system.

Table 3: Suggested LC-MS/MS Parameters

Parameter	Suggested Setting
LC Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B, hold, and re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 450 °C
Collision Gas	Argon
MRM Transitions	See Table 2 (Analyte transitions to be determined)

Bioanalytical Method Validation

A comprehensive validation of the bioanalytical method is essential to ensure its reliability and is mandated by regulatory agencies such as the FDA and EMA.[5][6] The validation process should assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte and internal standard from endogenous components in the matrix. This is assessed by analyzing blank matrix from multiple sources.

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte. A calibration curve should be prepared with a blank and at least six non-zero concentrations.

• Accuracy and Precision: The closeness of the measured concentrations to the nominal values (accuracy) and the degree of scatter in the measurements (precision). This is evaluated at multiple concentration levels (Lower Limit of Quantification, Low, Mid, and High QC).

• Matrix Effect: The suppression or enhancement of ionization of the analyte and internal standard by co-eluting matrix components.

• Recovery: The efficiency of the extraction process for the analyte and internal standard.

• Stability: The stability of the analyte and internal standard in the biological matrix under various conditions (bench-top, freeze-thaw, long-term storage).

Diagram 3: Core Pillars of Bioanalytical Method Validation

Caption: Key parameters for bioanalytical method validation.

Conclusion

3,4,4-Trimethylpentanoic acid presents itself as a promising internal standard for the LC-MS based quantification of small molecule carboxylic acids. Its unique structure and mass, coupled with its shared chemical functionality with the target analyte class, provide a strong foundation for the development of robust and reliable bioanalytical methods. The protocols and guidelines presented in this application note offer a comprehensive starting point for researchers and scientists in the field of drug development and clinical diagnostics. As with any bioanalytical method, thorough optimization and validation are imperative to ensure data of the highest quality and integrity, in accordance with regulatory expectations.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Chemistry For Everyone. (2023, August 4). What Is An Internal Standard And Why Is It Used In LC-MS? [Video]. YouTube. [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards? Retrieved from [Link]

• PubChem. (n.d.). 3,4,4-Trimethylpentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3,4,4-trimethylpentanoic acid. Retrieved from [Link]

• Chromatography Forum. (2008, June 5). Purpose of Internal Standard? Retrieved from [Link]

• LookChem. (n.d.). 3,4,4-TRIMETHYLPENTANOIC ACID. Retrieved from [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline Bioanalytical method validation. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Tertiary Acids via Sterically Hindered Grignard Reactions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges encountered during the synthesis of tertiary carboxylic acids using sterically hindered Grignard reagents and carbon dioxide. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to overcome synthetic hurdles and improve your reaction yields.

Introduction: The Challenge of Steric Hindrance

The Grignard reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds. The carboxylation of a Grignard reagent with carbon dioxide is a powerful method for producing carboxylic acids.[1][2] However, when the Grignard reagent is sterically hindered, particularly tertiary alkyl magnesium halides, the reaction yield can be significantly compromised. This is due to a combination of factors including the reduced nucleophilicity of the bulky Grignard reagent and competing side reactions.[3] This guide will walk you through strategies to mitigate these issues and achieve higher yields of your desired tertiary acids.

Troubleshooting Guide

Issue 1: Low or No Conversion of the Grignard Reagent

Question: I'm attempting to synthesize a tertiary carboxylic acid, but I'm observing very low conversion of my sterically hindered Grignard reagent with CO2. What are the likely causes and how can I improve the yield?

Answer: Low conversion in these reactions is a common challenge and can often be attributed to several factors. Here’s a systematic approach to troubleshooting:

Probable Causes & Recommended Solutions:

Probable Cause	Explanation	Recommended Solution
Reduced Nucleophilicity of the Grignard Reagent	Steric bulk around the carbanionic center hinders its approach to the electrophilic carbon of CO2.[3]	1. Use of Additives: The addition of certain salts can enhance the reactivity of the Grignard reagent. A highly effective method is the use of anhydrous cerium(III) chloride (CeCl₃).[4][5] This in-situ transmetalation generates an organocerium reagent, which is more oxophilic and a stronger nucleophile towards carbonyls, while being less basic.[6][7] 2. Solvent Effects: The choice of solvent can influence the aggregation state and reactivity of the Grignard reagent. While THF is common, consider exploring other ethereal solvents.
Inefficient Carboxylation	The delivery of gaseous CO2 into the reaction mixture might be inefficient, or the use of dry ice can lead to localized freezing and poor mixing.	1. Optimized CO2 Delivery: Instead of bubbling CO2 gas, consider adding the Grignard solution to a flask filled with CO2 atmosphere or pouring the Grignard solution onto freshly crushed, high-surface-area dry ice with vigorous stirring. 2. Mechanochemical Methods: For certain substrates, solvent-free mechanochemical Grignard reactions in a ball mill with gaseous CO2 have shown promising results.[8]
Grignard Reagent Degradation	Sterically hindered Grignard reagents can be less stable. Side reactions such as β-hydride elimination (if applicable) can consume the reagent.	1. Low-Temperature Reaction: Perform the carboxylation at low temperatures (e.g., -78 °C to 0 °C) to minimize decomposition and side reactions.[9] 2. Immediate Use: Use the freshly prepared Grignard reagent immediately in the carboxylation step.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions I should be aware of when working with sterically hindered Grignard reagents for tertiary acid synthesis?

A1: Besides low conversion, two major side reactions are prevalent:

• Enolization: While CO2 does not have α-protons to be abstracted, if your starting halide has any acidic protons, the highly basic Grignard reagent can act as a base, leading to undesired side products. This is more of a concern in the synthesis of the Grignard reagent itself.

• Reduction: If the Grignard reagent possesses β-hydrogens, it can act as a reducing agent.[4] In the context of carboxylation, this is less of a direct issue with CO2 but can be a competing pathway if other carbonyl-containing impurities are present.

Q2: Can I use additives other than cerium(III) chloride to improve my reaction?

A2: Yes, other additives have been shown to be effective. Lithium chloride (LiCl) is known to break up the dimeric or oligomeric aggregates of Grignard reagents in solution, leading to more reactive monomeric species.[10] The combination of LaCl₃·2LiCl has also been reported to promote the addition of Grignard reagents to sterically hindered ketones and could be applicable to carboxylation.[4]

Q3: Are there any alternatives to Grignard reagents for the synthesis of sterically hindered tertiary acids?

A3: While the Grignard reaction is a classic approach, other organometallic reagents can be employed. Organolithium reagents are generally more reactive than their Grignard counterparts and can be an effective alternative.[11] Additionally, for certain synthetic strategies, a Kumada-Corriu cross-coupling reaction could be adapted.[12][13] This would involve coupling a tertiary Grignard reagent with a suitable electrophile that can be subsequently converted to a carboxylic acid.[14][15]

Experimental Protocols

Protocol 1: Cerium(III) Chloride Mediated Carboxylation of a Sterically Hindered Grignard Reagent

This protocol describes the use of anhydrous CeCl₃ to enhance the carboxylation of a tertiary Grignard reagent.

1. Preparation of Anhydrous Cerium(III) Chloride:

• Place CeCl₃·7H₂O in a round-bottom flask.
• Heat gradually to 140 °C under high vacuum for at least 4 hours to remove water of hydration.
• Cool the flask to room temperature under a stream of dry argon or nitrogen. The resulting anhydrous CeCl₃ should be a fine, white powder.

2. Reaction Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere, add anhydrous CeCl₃ (1.2 equivalents) and anhydrous THF.
• Stir the resulting slurry vigorously at room temperature for at least 2 hours.
• Cool the slurry to -78 °C (dry ice/acetone bath).
• Slowly add your freshly prepared tertiary Grignard reagent (1.0 equivalent) to the CeCl₃ slurry and stir for 1 hour at -78 °C.
• In a separate flask, place a large excess of freshly crushed dry ice.
• Slowly transfer the organocerium reagent solution via cannula onto the dry ice with vigorous stirring.
• Allow the reaction mixture to slowly warm to room temperature as the excess CO₂ sublimes.
• Quench the reaction by the slow addition of 1 M HCl.
• Extract the aqueous layer with diethyl ether or ethyl acetate.
• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude tertiary carboxylic acid.
• Purify the product by column chromatography or recrystallization.

Visualizations

Reaction Mechanism and the Role of Cerium(III) Chloride

Caption: Decision workflow for troubleshooting low yields.

References

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• Help with Grignard Reaction. Reddit. [Link]

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• Direct Addition of Grignard Reagents to Aliphatic Carboxylic Acids Enabled by Bulky turbo‐Organomagnesium Anilides. National Institutes of Health. [Link]

• A Computational Study on Addition of Grignard Reagents to Carbonyl Compounds. ResearchGate. [Link]

• A computational study on addition of Grignard reagents to carbonyl compounds. PubMed. [Link]

• Ni-Catalyzed Kumada-Corriu Cross-Coupling Reactions of Tertiary Grignard Reagents and Bromostyrenes. Organic Chemistry Portal. [Link]

• Advances in Kumada–Tamao–Corriu cross-coupling reaction: an update. Semantic Scholar. [Link]

• Insights into the Cerium Chloride‐Catalyzed Grignard Addition to Esters. ResearchGate. [Link]

• Kumada coupling. Wikipedia. [Link]

• Ni-Catalyzed Kumada-Corriu Cross-Coupling Reactions of Tertiary Grignard Reagents and Bromostyrenes. ResearchGate. [Link]

• Mechanochemical Grignard Reactions with Gaseous CO2 and Sodium Methyl Carbonate. Wiley Online Library. [Link]

• 20.5: Preparing Carboxylic Acids. Chemistry LibreTexts. [Link]

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• Synthesis And Reactions Of Carboxylic Acids. Transformation Tutoring. [Link]

• Ch19: RMgX + CO2 -> RCO2H. University of Calgary. [Link]

• Optimization of the reaction conditions. ResearchGate. [Link]

• Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. ACS Publications. [Link]

• Grignard Reagent To Carboxylic Acid Mechanism. YouTube. [Link]

• The Grignard Reagents. ACS Publications. [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. DSpace@MIT. [Link]

• Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents. JoVE. [Link]

• Can a carboxylic acid react with a Grignard reagent?. Quora. [Link]

• Unique reactivity of Grignard reagents towards cyclopropenyl-carboxylates—highly selective carbon–carbon bond cleavage. Royal Society of Chemistry. [Link]

• Reaction of carboxylic acid derivatives with Grignard reagents. YouTube. [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide. Chemistry Steps. [Link]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. ACS Publications. [Link]

• Methods for preventing over addition of Grignard reagent. Sciencemadness.org. [Link]

• Unexpected reactions of Grignard reagents with selected β-carboalkoxy substituted sulfinate esters. ResearchGate. [Link]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. ResearchGate. [Link]

• Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes. National Institutes of Health. [Link]

• A) Direct and indirect addition of Grignard reagents to carboxylate.... ResearchGate. [Link]

• grignard reagents: Topics by Science.gov. Science.gov. [Link]

• Photolysis of CO2 Carbamate for Hydrocarboxylation Reactions. ACS Publications. [Link]

• Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives. National Institutes of Health. [Link]

• Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. National Institutes of Health. [Link]

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Troubleshooting low conversion in the synthesis of 3,4,4-Trimethylpentanoic acid.

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 3,4,4-Trimethylpentanoic acid. Recognizing the nuances of organic synthesis, particularly with sterically hindered molecules, this document provides in-depth troubleshooting guides, frequently asked questions, and validated protocols to address common challenges and optimize reaction outcomes.

Overview of Synthetic Strategies

3,4,4-Trimethylpentanoic acid is a branched-chain carboxylic acid characterized by a neopentyl-like structural motif. This steric bulk presents unique challenges in its synthesis. The primary industrial and laboratory-scale method for its preparation is the Koch-Haaf reaction , a robust method for synthesizing tertiary carboxylic acids.[1][2] Alternative, though often less direct, routes include the carboxylation of a Grignard reagent and the oxidation of the corresponding primary alcohol . This guide will focus predominantly on troubleshooting the Koch-Haaf synthesis due to its prevalence and associated complexities.

Common Synthesis Routes at a Glance

Synthesis Method	Precursor(s)	Key Reagents	Common Challenges
Koch-Haaf Reaction	3,4,4-Trimethyl-1-pentene or 3,4,4-Trimethyl-2-pentene	H₂SO₄, HCOOH (or CO gas)	Carbocation rearrangements, low temperature control, incomplete reaction.[1][3]
Grignard Carboxylation	1-halo-2,3,3-trimethylbutane	Mg, CO₂	Difficulty in Grignard reagent formation, high reactivity leading to side products.[4][5]
Alcohol Oxidation	3,4,4-Trimethylpentan-1-ol	CrO₃, KMnO₄, or other strong oxidants	Availability of the starting alcohol, over-oxidation, harsh reaction conditions.[6][7]

Troubleshooting Guide: Low Conversion & Impurities

This section addresses the most common issues encountered during the synthesis of 3,4,4-Trimethylpentanoic acid, presented in a direct question-and-answer format.

Q1: My yield is significantly lower than expected. What are the primary causes?

Low yield is the most frequent complaint and can stem from several factors, primarily related to the stability of the key carbocation intermediate and the reaction conditions.

A1: Potential Causes & Solutions

• Carbocation Rearrangement: The Koch-Haaf reaction proceeds via a tertiary carbocation.[1][3] If the initial carbocation formed from your starting alkene (e.g., 3,4,4-trimethyl-1-pentene) is not the most stable possible structure, it can undergo a hydride or alkyl shift to form a more stable carbocation, leading to a mixture of isomeric carboxylic acids.

  • Mechanism Insight: The desired reaction requires the formation of the 1,1,2-trimethylpropylmethyl cation. However, competing rearrangements can occur, especially at elevated temperatures.

  • Solution: Maintain strict temperature control. The reaction is highly exothermic, so a slow, controlled addition of the alkene/alcohol to the acid mixture at low temperatures (typically 0-10 °C) is critical to minimize these side reactions.[8]

• Incomplete Reaction: Steric hindrance from the bulky t-butyl group can slow the rate of carboxylation.[9]

  • Solution: Increase the reaction time. Monitor the reaction's progress using thin-layer chromatography (TLC) or gas chromatography (GC) on quenched aliquots. Ensure vigorous stirring to maximize contact between the organic phase and the acid catalyst.

• Poor Carbon Monoxide Availability (Koch-Haaf): The reaction relies on trapping the carbocation with carbon monoxide. In the Koch-Haaf variant, CO is generated in situ from the decomposition of formic acid by sulfuric acid.[1][3]

  • Solution:

    • Ensure the formic acid is of high purity and the correct stoichiometry is used. An excess of formic acid is often employed.[10]

    • The concentration of the sulfuric acid is critical. Use concentrated (95-98%) H₂SO₄ to efficiently dehydrate formic acid to CO.

Q2: My final product is contaminated with isomeric acids. How can I confirm this and prevent it?

This is a classic symptom of carbocation rearrangement.

A2: Diagnosis and Prevention

• Diagnosis:

  • ¹H and ¹³C NMR Spectroscopy: Isomeric impurities will present as extra, often complex, signals in the alkyl region of the spectrum. Compare your spectra to a reference for pure 3,4,4-Trimethylpentanoic acid.

  • GC-MS: This is an excellent technique to separate and identify different isomers by their mass spectra and retention times.

• Prevention Workflow: The key is to favor the kinetic product (your desired acid) over the thermodynamic product (rearranged isomers).

  Caption: Troubleshooting workflow for isomeric impurities.

Q3: The reaction mixture turned dark brown/black immediately. Is this normal?

A3: Understanding Polymerization Side Reactions

While some color change is expected, a rapid shift to a dark, tar-like consistency indicates polymerization of the starting alkene, a common side reaction in strong acid.[1] This is often triggered by localized "hot spots."

• Cause: The strong acid can protonate the alkene to initiate cationic polymerization, which competes with the desired carboxylation.

• Solution:

  • Improve Heat Dissipation: Use a larger reaction vessel and an efficient cooling bath (ice-salt or cryocooler).

  • Slow Addition: Add the alkene substrate dropwise to the rapidly stirred acid mixture. This prevents a localized buildup of heat and reactant concentration.

  • Reverse Addition: Consider adding the sulfuric acid slowly to a mixture of the alkene and formic acid, although this can be less common.

Frequently Asked Questions (FAQs)

Q: Which starting material is best for the Koch-Haaf synthesis: an alkene or an alcohol? A: Both can be effective. Alkenes like 3,4,4-trimethyl-1-pentene are common precursors. The corresponding tertiary alcohol can also be used, as it will readily dehydrate in strong acid to form the same carbocation intermediate.[3] The choice often comes down to the commercial availability and cost of the starting material.

Q: Can I use a different acid catalyst instead of sulfuric acid? A: Strong acids are required. While trifluoromethanesulfonic acid (TfOH) has been shown to be a superior catalyst for some Koch carboxylations due to its higher acidity and better CO solubility, its cost is significantly higher.[10] A mixture of phosphoric acid and boron trifluoride (BF₃) can also be used.[1] For most applications, concentrated sulfuric acid provides the best balance of reactivity and cost.

Q: What is the best way to purify the final product? A: Purification involves separating the carboxylic acid from the acidic catalyst and any neutral organic byproducts.

• Quench: Carefully pour the reaction mixture over crushed ice to dilute the acid and stop the reaction.

• Extract: Extract the aqueous mixture with a water-immiscible organic solvent (e.g., diethyl ether, MTBE).

• Base Wash: Extract the organic layer with an aqueous base (e.g., 10% NaOH or KOH solution). The carboxylic acid will deprotonate and move to the aqueous layer, leaving neutral impurities behind.[11][12]

• Acidify & Re-extract: Cool the basic aqueous layer in an ice bath and re-acidify with concentrated HCl until the pH is ~1-2. The carboxylic acid will precipitate or oil out. Extract it back into an organic solvent.

• Dry and Evaporate: Dry the final organic extract over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Final Purification: The crude acid can be purified by vacuum distillation or recrystallization if it is a solid at room temperature.

Q: What are the main safety concerns for this synthesis? A: The primary hazards are the use of highly corrosive concentrated sulfuric acid and, in some variations, high-pressure carbon monoxide.

• Corrosive Acid: Always wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves. Work in a well-ventilated chemical fume hood. Have a base (like sodium bicarbonate) ready to neutralize spills.

• Carbon Monoxide: If using CO gas instead of formic acid, use a properly rated high-pressure reactor and work in a fume hood equipped with a CO detector. CO is a colorless, odorless, and highly toxic gas.[3]

Key Experimental Protocols

Protocol 1: Koch-Haaf Synthesis of 3,4,4-Trimethylpentanoic Acid

This protocol uses formic acid as the carbon monoxide source for simplicity and safety.

Materials:

• 3,4,4-Trimethyl-1-pentene

• Concentrated Sulfuric Acid (98%)

• Formic Acid (98-100%)

• Diethyl Ether (or MTBE)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl, concentrated)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer in an ice-salt bath.

• Charge the flask with 2.5 equivalents of concentrated sulfuric acid and begin stirring. Cool the acid to 0 °C.

• In the dropping funnel, prepare a mixture of 1.0 equivalent of 3,4,4-trimethyl-1-pentene and 3.0 equivalents of formic acid.

• Add the alkene/formic acid mixture dropwise to the cold, stirred sulfuric acid over 1-2 hours. Crucially, maintain the internal reaction temperature between 0 °C and 10 °C throughout the addition. Vigorous gas evolution (CO) will be observed.

• After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 2-3 hours.

• Monitor the reaction by taking a small aliquot, quenching it in ice water, extracting with ether, and analyzing by TLC or GC.

• Once the reaction is complete, follow the purification procedure outlined in the FAQ section above.

Visualizing the Core Mechanism

The reaction hinges on the formation and trapping of a key carbocation intermediate.

Caption: The reaction mechanism of the Koch-Haaf synthesis.

References

• Wikipedia. (n.d.). Koch reaction. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Koch-Haaf Carbonylation. Retrieved from [Link]

• Grokipedia. (n.d.). Koch reaction. Retrieved from [Link]

• Fujioka, H., et al. (2012). Koch–Haaf reaction of adamantanols in an acid-tolerant hastelloy-made microreactor. Beilstein Journal of Organic Chemistry, 8, 2093–2098. Retrieved from [Link]

• Kell, D. R., & McQuillin, F. J. (1972). A study of the Koch synthesis of carboxylic acids. Journal of the Chemical Society, Perkin Transactions 1, 2096-2099. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 2,2,4-trimethylpentanoic acid. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Grignard Reagents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of alcohols. Retrieved from [Link]

• Wikipedia. (n.d.). Steric effects. Retrieved from [Link]

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• 12. researchgate.net [researchgate.net]

Technical Support Center: Navigating Emulsion Challenges in 3,4,4-Trimethylpentanoic Acid Workup

This technical guide is designed for researchers, scientists, and drug development professionals encountering stable emulsions during the workup of 3,4,4-Trimethylpentanoic acid. This document provides in-depth troubleshooting strategies and detailed experimental protocols to efficiently break these emulsions, ensuring high-purity product recovery.

Introduction: The Challenge of 3,4,4-Trimethylpentanoic Acid Emulsions

3,4,4-Trimethylpentanoic acid, a branched-chain carboxylic acid, can present significant challenges during aqueous workups. Its amphiphilic nature, possessing both a hydrophobic alkyl chain and a hydrophilic carboxylic acid head, allows it to act as a surfactant, stabilizing the interface between aqueous and organic layers and leading to the formation of persistent emulsions.[1][2] These emulsions can severely hinder phase separation, leading to product loss and contamination.

This guide will explore the underlying causes of emulsion formation in the context of this specific molecule and provide a systematic approach to breaking them.

Frequently Asked Questions (FAQs)

Q1: Why is my 3,4,4-Trimethylpentanoic acid workup forming a stable emulsion?

A1: The formation of a stable emulsion is primarily due to the surfactant-like properties of 3,4,4-Trimethylpentanoic acid itself, especially in its carboxylate (salt) form.[2] At a pH above its pKa, the carboxylic acid is deprotonated, forming a negatively charged carboxylate. This charged head group readily interacts with the aqueous phase, while the bulky, nonpolar alkyl tail remains in the organic phase. This arrangement reduces the interfacial tension between the two layers, promoting the dispersion of one liquid within the other as fine droplets, which is the definition of an emulsion.[1][3]

Q2: I've tried adding brine (saturated NaCl solution) and the emulsion is still not breaking. What should I do next?

A2: While adding brine is a standard and often effective technique, its success can be limited if the emulsion is particularly stable. The principle behind adding brine, known as "salting out," is to increase the ionic strength of the aqueous layer.[3][4][5] This increased ionic strength reduces the solubility of organic compounds in the aqueous phase and can disrupt the stabilizing surfactant layer.[5][6] If this fails, consider the following:

• Insufficient Salt: Ensure you have added enough brine to saturate the aqueous phase.

• Alternative Salts: In some cases, other salts like potassium pyrophosphate can be more effective.[7]

• Combined Techniques: Brine addition can be used in conjunction with other methods outlined in this guide for a synergistic effect.

Q3: Can changing the pH of the aqueous layer help break the emulsion?

A3: Absolutely. Adjusting the pH is a powerful technique for breaking emulsions stabilized by carboxylic acids.[7][8]

• Acidification: By adding a dilute acid (e.g., 1M HCl or H₂SO₄) to lower the pH well below the pKa of 3,4,4-Trimethylpentanoic acid (typically around 4-5), you will protonate the carboxylate anion.[7][9] The neutral carboxylic acid is significantly less soluble in water and has a reduced tendency to act as a surfactant, which should facilitate phase separation.

• Basification: Conversely, increasing the pH with a dilute base (e.g., 1M NaOH) will fully deprotonate the acid. While the resulting carboxylate is more water-soluble, this can sometimes help by drawing the compound entirely into the aqueous phase, away from the interface, assuming the organic solvent is nonpolar. However, for extraction purposes, acidification is the more common and effective strategy.

Q4: Will adding more organic solvent help?

A4: Yes, adding a small amount of a different organic solvent can alter the properties of the organic phase and help break the emulsion.[3][4] This technique works by changing the polarity and density of the organic layer, which can disrupt the delicate balance stabilizing the emulsion and promote the coalescence of the dispersed droplets. For instance, adding a more non-polar solvent like hexane or a denser solvent like dichloromethane could be effective.

Troubleshooting Guide: Step-by-Step Protocols

This section provides detailed protocols for breaking stable emulsions encountered during the workup of 3,4,4-Trimethylpentanoic acid. The choice of method will depend on the scale of your reaction and the specific solvents used.

Decision-Making Workflow for Emulsion Breaking

Caption: A stepwise decision-making workflow for breaking stable emulsions.

Protocol 1: Salting Out with Brine

This is often the first and simplest method to try.

Experimental Protocol:

• Transfer the emulsion to a separatory funnel.

• Add a volume of saturated aqueous sodium chloride (brine) solution equal to approximately 10-20% of the aqueous layer volume.

• Stopper the funnel and gently invert it several times. Do not shake vigorously , as this can worsen the emulsion.[4]

• Allow the funnel to stand undisturbed and observe if phase separation occurs. This may take several minutes to an hour.[7]

• If a clear interface begins to form, you can gently swirl the funnel to encourage further separation.

• Once the layers have separated, drain the lower layer and then collect the upper layer.

Protocol 2: pH Adjustment

This method is particularly effective for emulsions stabilized by carboxylic acids.

Experimental Protocol:

• Transfer the emulsion to a suitable container (e.g., an Erlenmeyer flask or beaker) with magnetic stirring.

• While stirring gently, slowly add a dilute acid (e.g., 1M HCl) dropwise.

• Monitor the pH of the aqueous phase using pH paper or a pH meter. Continue adding acid until the pH is approximately 2.[7]

• Transfer the mixture back to a separatory funnel and allow the layers to settle.

• The emulsion should break upon protonation of the carboxylic acid.

• Separate the layers as described previously.

Protocol 3: Filtration through a Drying Agent or Filter Aid

This physical method can be effective for removing fine particulate matter that may be stabilizing the emulsion.

Experimental Protocol:

• Prepare a filtration setup, such as a Büchner funnel with a filter paper or a simple glass funnel with a plug of glass wool.

• Place a layer of a filter aid, such as Celite® (diatomaceous earth), or a drying agent like anhydrous sodium sulfate over the filter paper or glass wool.[7][9]

• Gently pour the emulsion through the prepared funnel.

• The filter aid can help to break up the dispersed droplets, and the sodium sulfate will absorb water, both of which promote the coalescence of the organic phase.[7][9]

• Collect the filtrate, which should consist of the separated organic and aqueous layers, and transfer it to a separatory funnel for final separation.

Protocol 4: Centrifugation

For small-scale experiments, centrifugation is a highly effective, albeit equipment-dependent, method.

Experimental Protocol:

• Divide the emulsion into centrifuge tubes.

• Ensure the tubes are balanced in the centrifuge.

• Centrifuge the samples at a moderate speed (e.g., 2000-4000 rpm) for 5-15 minutes.

• The centrifugal force will accelerate the separation of the denser and lighter phases.[3]

• Carefully remove the tubes from the centrifuge and pipette off the top layer.

Data Summary Table: Comparison of Emulsion Breaking Techniques

Technique	Principle of Action	Advantages	Disadvantages
Salting Out	Increases ionic strength of the aqueous phase, reducing the solubility of the organic component.[3][5]	Simple, inexpensive, and often effective.	May not work for highly stable emulsions; introduces salt into the aqueous phase.
pH Adjustment	Protonates/deprotonates the carboxylic acid, altering its solubility and surfactant properties.[7][8]	Highly effective for acid/base-stabilized emulsions; allows for selective extraction.	Requires the addition of acid or base, which may need to be neutralized later.
Solvent Addition	Changes the polarity and/or density of the organic phase to disrupt the emulsion.[3][4]	Can be very effective; allows for fine-tuning of the solvent system.	Introduces another solvent that may need to be removed later.
Filtration	Physical disruption of dispersed droplets and removal of stabilizing particulates.[3][4]	Effective for emulsions stabilized by solids; can be combined with drying.	Can be slow; may lead to some product loss on the filter medium.
Centrifugation	Accelerates gravitational separation through applied centrifugal force.[3][7]	Very effective for a wide range of emulsions, especially on a small scale.	Requires specialized equipment; may not be practical for large volumes.

Visualizing the Mechanism of Emulsion Formation and Breaking

Caption: The effect of pH on emulsion stability for a carboxylic acid.

Conclusion

Successfully breaking emulsions during the workup of 3,4,4-Trimethylpentanoic acid requires a systematic and informed approach. By understanding the underlying chemical principles, researchers can select the most appropriate technique from the methods described in this guide. It is recommended to start with the simplest methods, such as gentle agitation and the addition of brine, before progressing to more interventive techniques like pH adjustment or the use of filtration aids. With careful execution of these protocols, efficient phase separation and high-purity product isolation can be consistently achieved.

References

• Biotage. (2023, January 17). Tackling emulsions just got easier. [Link]

• AZoM. (2018, May 17). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. [Link]

• Spectro Scientific. (n.d.). Emulsion Breaking Techniques for Oil in Water Solvent Extractions. [Link]

• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Chem Reactor. (2024, February 25). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques [Video]. YouTube. [Link]

• Water Online. (n.d.). Emulsion Breaking: Chemical Formulation Strategies That Work. [Link]

• PubChem. (n.d.). 3,4,4-Trimethylpentanoic acid. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). (3S)-3,4,4-trimethylpentanoic acid. National Center for Biotechnology Information. [Link]

• Quora. (2018, June 3). How does adding a salt (such as sodium chloride) help to break an emulsion?. [Link]

• Salager, J. L., et al. (2001). Breaking of multiple emulsions under osmotic pressure and the effect of w1/o relation. Journal of Dispersion Science and Technology, 22(2-3), 269-276.

• Emily Learning. (2023, August 5). Separation Techniques. [Link]

• U.S. Environmental Protection Agency. (2004, July). MARLAP Manual Volume II: Chapter 14, Separation Techniques. [Link]

• Blueprint Prep. (2024, September 27). MCAT Lab Separation Techniques You Should Know. [Link]

• Chemistry LibreTexts. (2021, March 5). 9: Separation, Purification, and Identification of Organic Compounds. [Link]

• ChemSynthesis. (n.d.). 3,4,4-trimethylpentanoic acid. [Link]

• Chemistry LibreTexts. (2023, January 29). Salting Out. [Link]

• Sciencemadness Discussion Board. (2021, November 8). Breaking a stable emulsion. [Link]

• LillOA. (n.d.). Revisiting the Influence of Carboxylic Acids on Emulsions and Equilibrated SOW systems using the PIT-Slope Method. [Link]

• PubChem. (n.d.). 3,3,4-Trimethylpentanoic acid. National Center for Biotechnology Information. [Link]

• PubMed Central. (n.d.). Spontaneous Emulsification: Elucidation of the Local Processes. [Link]

• ResearchGate. (2024, August 3). Liquid-liquid extraction for in situ carboxylic acid recovery via continuous membrane-based emulsion separations. [Link]

• ResearchGate. (2025, August 5). Detection and Impact of Carboxylic Acids at the Crude Oil-Water Interface. [Link]

• Google Patents. (n.d.).

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Optimizing the temperature for the synthesis of 3,4,4-Trimethylpentanoic acid.

Welcome to the technical support center for the synthesis of 3,4,4-trimethylpentanoic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction conditions, with a specific focus on the critical parameter of temperature.

I. Understanding the Importance of Temperature in Synthesis

Temperature is a pivotal factor in the synthesis of 3,4,4-trimethylpentanoic acid. It directly influences reaction kinetics, product yield, and the impurity profile. Inadequate temperature control can lead to a host of issues, including the formation of unwanted byproducts, incomplete reactions, or even hazardous runaway conditions. This guide will explore the most common synthetic routes and provide targeted advice for temperature optimization.

II. Troubleshooting and FAQs by Synthetic Route

We will now delve into specific questions and troubleshooting scenarios for the primary methods used to synthesize 3,4,4-trimethylpentanoic acid.

A. Route 1: Grignard Reaction with Carbon Dioxide

The Grignard reaction is a powerful method for forming carbon-carbon bonds. In this synthesis, an organomagnesium halide (a Grignard reagent) is reacted with carbon dioxide to form a carboxylate, which is then protonated to yield the desired carboxylic acid.[1]

Frequently Asked Questions

Q1: What is the optimal temperature for forming the Grignard reagent (e.g., 1-bromo-2,3,3-trimethylbutane with magnesium)?

A1: The formation of the Grignard reagent is an exothermic reaction that requires careful temperature control. The ideal temperature range is typically between 30-50°C . It is often necessary to initiate the reaction with gentle heating. Once the reaction begins, as evidenced by bubbling and a cloudy appearance, the temperature should be maintained, using a cooling bath if necessary, to ensure a steady reflux of the solvent (commonly anhydrous diethyl ether or THF).

Q2: What are the consequences of the temperature being too high during Grignard reagent formation?

A2: Elevated temperatures can significantly increase the rate of side reactions. The most common byproduct is a Wurtz-type coupling product, where two alkyl groups join together.[2] In this case, you would form 2,2,3,3,4,4-hexamethylhexane. This side reaction consumes your starting material and complicates purification.

Q3: What is the recommended temperature for the carboxylation step (reaction with CO2)?

A3: The carboxylation step should be performed at a low temperature, typically 0°C or below . This is achieved by adding the Grignard reagent solution to a slurry of dry ice (solid CO2) in an anhydrous ether. Low temperatures are crucial to prevent the Grignard reagent from reacting with the newly formed carboxylate salt.

Troubleshooting Guide: Grignard Route

Issue	Potential Temperature-Related Cause	Recommended Action
Low yield of 3,4,4-trimethylpentanoic acid	The Grignard reagent did not form completely.	Ensure the reaction was initiated properly. A brief period of gentle heating may be needed. Also, confirm the absence of water, as Grignard reagents are highly basic and will be quenched by protic solvents.
The temperature during Grignard formation was too high, leading to side reactions.	Maintain a steady reflux during reagent formation, using a cooling bath to manage the exotherm.
Significant amount of biphenyl-type byproduct	The temperature during carboxylation was too high.	Perform the carboxylation at or below 0°C by adding the Grignard reagent to an excess of crushed dry ice.

B. Route 2: The Koch-Haaf Reaction

The Koch-Haaf reaction is an effective method for synthesizing tertiary carboxylic acids from alkenes or alcohols using carbon monoxide and a strong acid catalyst.[3][4] For 3,4,4-trimethylpentanoic acid, a suitable precursor would be an isomer of octene, such as 3,4,4-trimethyl-1-pentene, or a corresponding tertiary alcohol.

Frequently Asked Questions

Q1: What is the typical temperature range for the Koch-Haaf reaction?

A1: The Koch-Haaf reaction is generally conducted under relatively mild temperatures, often between 0°C and 50°C .[3][4] When using formic acid as an in-situ source of carbon monoxide, the reaction can sometimes be run at room temperature.[4]

Q2: How does temperature influence carbocation formation and potential rearrangements?

A2: The mechanism of the Koch-Haaf reaction proceeds through a carbocation intermediate.[3][4] Temperature plays a critical role here. While a certain amount of energy is required to form the carbocation, excessive heat can promote undesirable carbocation rearrangements, leading to a mixture of isomeric carboxylic acids.

Troubleshooting Guide: Koch-Haaf Route

Issue	Potential Temperature-Related Cause	Recommended Action
Formation of multiple carboxylic acid isomers	The reaction temperature was too high, causing carbocation rearrangements.	Maintain the reaction temperature at the lower end of the effective range. Start at 0-10°C and allow the reaction to slowly warm to room temperature.
Low conversion of starting material	The reaction temperature was too low to efficiently generate the carbocation intermediate.	If the reaction is sluggish, a modest increase in temperature (e.g., to 40-50°C) may be necessary. Monitor the reaction closely for the formation of byproducts.

C. Route 3: Oxidation of 3,4,4-Trimethyl-1-pentanol

This route involves the oxidation of the corresponding primary alcohol, 3,4,4-trimethyl-1-pentanol, to the carboxylic acid. Common oxidizing agents include potassium permanganate (KMnO4) or chromic acid.

Frequently Asked Questions

Q1: What is the recommended temperature for the oxidation of 3,4,4-trimethyl-1-pentanol?

A1: The oxidation of a primary alcohol to a carboxylic acid is a highly exothermic process. It is crucial to maintain a low temperature, typically between 0°C and 10°C , especially during the addition of the oxidizing agent. This is usually accomplished with an ice-water or ice-salt bath.

Q2: What are the risks of an uncontrolled exothermic reaction during oxidation?

A2: An uncontrolled exotherm can lead to several problems. The reaction may become too vigorous, posing a safety hazard. High temperatures can also cause over-oxidation and degradation of the starting material and product, resulting in a lower yield and a complex mixture of byproducts that is difficult to purify.

Troubleshooting Guide: Oxidation Route

Issue	Potential Temperature-Related Cause	Recommended Action
Incomplete conversion of the alcohol	The reaction temperature was kept too low, slowing the reaction rate significantly.	After the initial exothermic phase is controlled, it may be necessary to allow the reaction to warm to room temperature or even apply gentle heating to drive it to completion.
Low yield and presence of tar-like byproducts	The reaction temperature was too high, leading to degradation.	Ensure slow, portion-wise addition of the oxidizing agent while maintaining a consistently low temperature with efficient cooling.

III. Experimental Protocols and Workflows

A. Protocol: Synthesis via Grignard Reaction

This protocol outlines the synthesis of 3,4,4-trimethylpentanoic acid from 1-bromo-2,3,3-trimethylbutane.

Step 1: Formation of the Grignard Reagent

• Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings to the flask.

• In the dropping funnel, prepare a solution of 1-bromo-2,3,3-trimethylbutane in anhydrous diethyl ether.

• Add a small portion of the bromide solution to the magnesium. If the reaction does not start, gently warm the flask with a heat gun until bubbling begins.

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux (~35°C ). Use a water bath to cool the flask if the reaction becomes too vigorous.

• After the addition is complete, continue to stir the mixture at reflux for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Step 2: Carboxylation

• In a separate flask, prepare a slurry of crushed dry ice in anhydrous diethyl ether.

• Cool the Grignard reagent solution to room temperature.

• Slowly transfer the Grignard solution via cannula into the dry ice slurry, maintaining the temperature at or below 0°C with an ice bath.

• Stir the mixture until all the dry ice has sublimated and the reaction has reached room temperature.

Step 3: Work-up and Purification

• Slowly quench the reaction by adding aqueous HCl.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or recrystallization.[5][6]

B. Visualization of Workflows

General Temperature Optimization Workflow

Caption: A systematic workflow for optimizing reaction temperature.

Troubleshooting Low Yield: A Decision Tree

Caption: A decision tree for troubleshooting low yields.

IV. References

• Organic Syntheses. (n.d.). 3-methylpentanoic acid. Retrieved from [Link]

• Wikipedia. (2023, October 29). Koch reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). (r)-3-hydroxy-4-methylpentanoic acid. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3,4,4-trimethylpentanoic acid. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Koch-Haaf Carbonylation. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2,2,4-trimethylpentanoic acid. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• ResearchGate. (2014, October). Racemic synthesis and solid phase peptide synthesis application of the chimeric valine/leucine derivative 2-amino-3,3,4-trimethyl-pentanoic acid. Retrieved from [Link]

• Cambridge University Press. (n.d.). Koch Reaction. Retrieved from [Link]

• PubChem. (n.d.). 3,4,4-Trimethylpentanoic acid. Retrieved from [Link]

• PubChem. (n.d.). (3S)-3,4,4-trimethylpentanoic acid. Retrieved from [Link]

• Google Patents. (n.d.). US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses. Retrieved from

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (2013, September 20). How can I purify carboxylic acid?. Retrieved from [Link]

• YouTube. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. Retrieved from [Link]

• YouTube. (2021, January 21). 12.4 Grignard Reagents | Organic Chemistry. Retrieved from [Link]

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• 6. researchgate.net [researchgate.net]

Preventing side reactions in the malonic ester synthesis of branched carboxylic acids.

Welcome to the Technical Support Center for the malonic ester synthesis of branched carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your synthetic outcomes.

Introduction

The malonic ester synthesis is a cornerstone of organic chemistry, enabling the versatile construction of carboxylic acids.[1][2][3] However, when targeting α-branched structures, several competing side reactions can diminish yields and complicate purification. This guide provides a detailed examination of these side reactions and offers field-proven strategies to mitigate them, ensuring the successful synthesis of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the malonic ester synthesis of branched carboxylic acids?

A1: The primary side reactions of concern are:

• Dialkylation: The most prevalent side product, resulting from the alkylation of the desired mono-alkylated product.[1][2][4]

• Elimination (E2): Occurs when using secondary or sterically hindered primary alkyl halides, leading to the formation of alkenes.

• Transesterification: Arises if the alkoxide base does not match the alkyl groups of the malonic ester (e.g., using sodium methoxide with diethyl malonate).[1][2][5]

• O-alkylation: A less common but possible side reaction where the enolate reacts through its oxygen atom instead of the carbon, forming a ketene acetal.[4]

• Hydrolysis of the ester: Premature hydrolysis of the ester groups can occur if water is present in the reaction mixture.

Q2: How does steric hindrance from the first alkyl group affect the second alkylation?

A2: The introduction of the first alkyl group increases the steric bulk around the α-carbon. This sterically congested environment can significantly slow down the rate of the second alkylation, which proceeds via an SN2 mechanism.[6] This effect can be leveraged to favor mono-alkylation, especially when a bulky alkylating agent is used for the first alkylation.

Q3: What is the mechanistic basis for dialkylation being a major byproduct?

A3: The monoalkylated malonic ester still possesses an acidic α-hydrogen.[4] The pKa of this proton is higher (less acidic) than the starting malonic ester, but it can still be deprotonated by the base present in the reaction mixture. This newly formed enolate can then react with the alkyl halide, leading to the dialkylated product. The relative rates of deprotonation and alkylation of the starting material versus the mono-alkylated product determine the product distribution.

Q4: Can I use secondary or tertiary alkyl halides in this synthesis?

A4: Primary alkyl halides are ideal for the malonic ester synthesis.[5] Secondary alkyl halides can be used, but they are more prone to undergoing E2 elimination, which competes with the desired SN2 reaction. Tertiary alkyl halides are generally unsuitable as they will almost exclusively undergo elimination.

Troubleshooting Guide

Problem 1: Low yield of the desired mono-alkylated product and a significant amount of dialkylated byproduct.

Probable Cause:

• Incorrect stoichiometry of reactants.

• The mono-alkylated product is being deprotonated and alkylated.

Solution:

• Stoichiometric Control: Employ a slight excess of the malonic ester (1.1 to 1.5 equivalents) relative to the base and the alkyl halide. This ensures that the base is consumed in deprotonating the more acidic starting material, minimizing the deprotonation of the mono-alkylated product.[7]

• Order of Addition: Add the alkyl halide slowly to the solution of the malonate enolate. This maintains a low concentration of the alkylating agent, favoring reaction with the more abundant starting enolate.

• Temperature Control: Perform the enolate formation at a low temperature (e.g., 0 °C) and then allow the reaction to slowly warm to room temperature or be gently heated after the addition of the alkyl halide.

Reactant Ratio (Malonic Ester:Base:Alkyl Halide)	Expected Outcome
1:1:1	Significant dialkylation
1.5:1:1	Predominantly mono-alkylation
1:1.5:1.5	Increased dialkylation and unreacted malonic ester

Problem 2: Formation of an alkene byproduct, confirmed by NMR spectroscopy.

Probable Cause:

• Use of a sterically hindered primary or a secondary alkyl halide.

• The base is acting as a nucleophile in an E2 elimination reaction.

Solution:

• Choice of Alkyl Halide: If possible, use a primary alkyl halide. If a secondary halide is necessary, use a less sterically demanding base.

• Choice of Base: A bulkier, non-nucleophilic base such as potassium tert-butoxide can favor deprotonation over elimination. However, for malonic esters, sodium ethoxide in ethanol is standard. If elimination is a persistent issue, consider alternative synthetic routes.

• Temperature: Lowering the reaction temperature can favor the SN2 pathway over the E2 pathway, as elimination reactions often have a higher activation energy.

Problem 3: Presence of mixed esters in the product mixture (e.g., methyl ethyl malonate).

Probable Cause:

• Transesterification due to a mismatch between the alkoxide base and the malonic ester's alkyl groups.

Solution:

• Matching Base and Ester: Always use an alkoxide base that corresponds to the alkyl groups of your malonic ester. For diethyl malonate, use sodium ethoxide. For dimethyl malonate, use sodium methoxide.[1][2][5]

Problem 4: Incomplete hydrolysis of the dialkyl malonate ester or difficulty with decarboxylation.

Probable Cause:

• Steric hindrance around the ester groups preventing complete hydrolysis.

• The substituted malonic acid is resistant to thermal decarboxylation.

Solution:

• Hydrolysis: For sterically hindered esters, more forcing hydrolysis conditions may be necessary, such as prolonged heating with a stronger base (e.g., KOH in ethanol/water).

• Krapcho Decarboxylation: This is an excellent alternative for hindered systems. It involves heating the malonic ester in a dipolar aprotic solvent like DMSO with a salt such as lithium chloride or sodium cyanide.[8][9][10] This method often proceeds under milder and near-neutral conditions compared to traditional acidic decarboxylation.[10]

Experimental Protocols

Protocol 1: Mono-alkylation of Diethyl Malonate

• Enolate Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve sodium ethoxide (1.0 eq) in absolute ethanol. Cool the solution to 0 °C in an ice bath.

• To this solution, add diethyl malonate (1.2 eq) dropwise via a syringe. Stir the mixture at 0 °C for 30 minutes.

• Alkylation: Add the primary alkyl halide (1.0 eq) dropwise to the enolate solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by fractional distillation or column chromatography.

Protocol 2: Hydrolysis and Decarboxylation

• Hydrolysis: To the purified mono-alkylated diethyl malonate, add a solution of potassium hydroxide (2.5 eq) in ethanol/water (1:1).

• Heat the mixture to reflux for 4-6 hours until the hydrolysis is complete (monitored by TLC).

• Acidification and Decarboxylation: Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is ~1.

• Heat the acidic solution to 100-120 °C. Carbon dioxide evolution should be observed. Continue heating until gas evolution ceases.

• Extraction: Cool the mixture and extract the carboxylic acid product with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: The crude carboxylic acid can be further purified by distillation or recrystallization.

Visualizing Key Concepts

Caption: Workflow of the malonic ester synthesis for branched carboxylic acids.

Caption: Competing pathways leading to dialkylation and elimination side products.

References

• BenchChem. (2025). Preventing dialkylation in malonic ester synthesis.
• BenchChem. (2025). Overcoming steric hindrance in the alkylation of malonic esters.
• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis.

• Wikipedia. (2023). Krapcho decarboxylation. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Optimizing Decarboxylation of Malonic Acid Derivatives.

• Wikipedia. (2023). Malonic ester synthesis. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020). Malonic ester synthesis.

• Chem-Station. (2018). Krapcho Decarboxylation. Retrieved from [Link]

• Organic Chemistry Academy. (2023). Thermodynamic vs Kinetic Enolates.

• Scribd. (n.d.). Advances in Krapcho Decarboxylation. Retrieved from [Link]

• University of Calgary. (n.d.). Kinetic vs. Thermodynamic Enolates. Retrieved from [Link]

• Pearson, R. G., & Tucker, J. (1949). The Alkylation of Malonic Ester. Journal of the American Chemical Society, 71(3), 749–753.

• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• BenchChem. (2025). identifying and minimizing side products in malonic ester synthesis.

• Master Organic Chemistry. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (2011). Advances in the Krapcho Decarboxylation. Retrieved from [Link]

• Professor Dave Explains. (2018, September 25). Regioselective Enolization and Thermodynamic vs. Kinetic Control [Video]. YouTube. [Link]

• Fiveable. (n.d.). Kinetic vs. Thermodynamic Enolates Definition. Retrieved from [Link]

• Master Organic Chemistry. (2022). Kinetic Versus Thermodynamic Enolates. Retrieved from [Link]

• University of Illinois Springfield. (n.d.). Synthesis of Substituted Acetic Acids: The Malonic Ester Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

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Minimizing water contamination in Grignard reactions for 3,4,4-Trimethylpentanoic acid synthesis.

Technical Support Center: Synthesis of 3,4,4-Trimethylpentanoic Acid via Grignard Reaction

Welcome to the technical support center for the synthesis of 3,4,4-trimethylpentanoic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges, with a primary focus on the critical issue of minimizing water contamination in the Grignard reaction, a pivotal step in this synthesis. Our goal is to provide not just procedural steps, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction for the synthesis of 3,4,4-trimethylpentanoic acid has a very low yield. What is the most probable cause?

A1: The most frequent cause of low yields in Grignard reactions is the presence of water. Grignard reagents are potent nucleophiles but are also exceptionally strong bases.[1][2][3] They will react readily with even weakly acidic protons, such as those in water, in a rapid acid-base reaction.[3][4][5] This reaction is typically much faster than the desired nucleophilic attack on carbon dioxide.[6] The Grignard reagent is protonated by water to form an alkane, rendering it inactive for the carboxylation step.[3][6][7] Therefore, ensuring strictly anhydrous (water-free) conditions is paramount for success.[8][9][10]

Q2: What are the visual signs that my Grignard reaction may be failing due to water contamination?

A2: While subtle, there are a few indicators. A healthy Grignard formation is often characterized by the solution turning cloudy or grayish, and you may observe bubbling at the surface of the magnesium turnings.[7] If the reaction fails to initiate (no cloudiness or bubbling), or if it starts and then ceases prematurely, water contamination is a likely culprit. Another sign can be a sluggish or incomplete consumption of the magnesium metal.

Q3: I've dried my glassware in an oven. Is that sufficient to eliminate water?

A3: While oven-drying is a good first step, it may not be enough for a highly moisture-sensitive reaction like a Grignard synthesis.[11][12] Glass surfaces have a microscopic layer of adsorbed water that can be difficult to remove completely by oven-drying alone.[12][13] For optimal results, flame-drying the glassware under an inert atmosphere just before use is the recommended procedure.[11][14] This process involves heating the glass with a torch until it is scorching hot to drive off the residual water film.[11] The glassware must then be cooled in a moisture-free environment, such as under a stream of dry nitrogen or argon.[11][15]

Q4: Can I use any grade of solvent for my Grignard reaction?

A4: No, using an appropriate grade of anhydrous solvent is critical. Standard laboratory solvents often contain significant amounts of dissolved water that will destroy the Grignard reagent.[3] It is essential to use a specifically prepared anhydrous solvent. Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are commonly used because they are relatively inert and can be effectively dried.[3][8] You can purchase anhydrous solvents, but for maximum dryness, it is best to dry them in-house using a suitable drying agent, such as sodium metal with a benzophenone indicator or molecular sieves.[16][17][18]

Q5: How does the reaction of a Grignard reagent with water differ from its reaction with carbon dioxide?

A5: The reaction with water is a simple acid-base reaction where the highly basic carbanion of the Grignard reagent abstracts a proton from water.[19][20] This is a very fast and exothermic process. In contrast, the reaction with carbon dioxide is a nucleophilic addition.[21] The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbon of the CO2 molecule.[21][22] While also generally fast, it is a different reaction pathway. The presence of water will always favor the acid-base reaction, leading to the quenching of the Grignard reagent.[6]

Troubleshooting Guide: Low Yield and Reaction Failure

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis of 3,4,4-trimethylpentanoic acid via a Grignard reaction.

Problem 1: Grignard Reaction Fails to Initiate

• Symptom: No visible signs of reaction (e.g., cloudiness, bubbling, or heat generation) after the addition of the alkyl halide to the magnesium turnings.

• Possible Cause & Solution:

  • Wet Glassware: The primary suspect is residual moisture on the glassware.

    • Solution: Disassemble the apparatus, clean it thoroughly, and flame-dry all components under a stream of inert gas (nitrogen or argon) immediately before reassembly.[11][23]

  • Wet Solvent: The solvent may contain too much water.

    • Solution: Use a freshly opened bottle of anhydrous solvent or, preferably, dry the solvent over a suitable drying agent like molecular sieves or sodium/benzophenone still.[17][18][24]

  • Passivated Magnesium: The surface of the magnesium turnings may be coated with a layer of magnesium oxide, which prevents the reaction.

    • Solution: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium surface. Grinding the magnesium turnings in a dry mortar and pestle just before use can also expose a fresh, reactive surface.[25]

Problem 2: Low Yield of 3,4,4-Trimethylpentanoic Acid

• Symptom: The isolated yield of the carboxylic acid is significantly lower than the theoretical maximum.

• Possible Cause & Solution:

  • Partial Quenching of Grignard Reagent: Trace amounts of water in the solvent or entering the system during the reaction will destroy a portion of the Grignard reagent.

    • Solution: Meticulously follow all procedures for ensuring anhydrous conditions, including flame-drying glassware and using properly dried solvents. Maintain a positive pressure of inert gas throughout the reaction.[26]

  • Reaction with Atmospheric CO2 and Moisture: If the reaction is not properly protected from the atmosphere, the Grignard reagent can react with moisture and CO2 from the air.

    • Solution: Use a drying tube filled with a desiccant (like calcium chloride) on the condenser and ensure all joints are well-sealed.[14] For the carboxylation step, use solid carbon dioxide (dry ice) and add the Grignard solution to it, rather than bubbling CO2 gas, to minimize exposure to the atmosphere.[27]

  • Side Reactions: Besides reacting with water, Grignard reagents can participate in other side reactions, such as coupling with the unreacted alkyl halide (Wurtz reaction).[6]

    • Solution: Add the alkyl halide slowly to the magnesium suspension to maintain a low concentration and minimize this side reaction.

Experimental Protocols

Protocol 1: Rigorous Drying of Glassware

• Clean all glassware (reaction flask, condenser, addition funnel) with soap and water, followed by a rinse with deionized water and then acetone to facilitate drying.[7]

• Place the glassware in an oven at a minimum of 110°C for at least four hours, or preferably overnight.[11][13]

• Assemble the apparatus while it is still hot, clamping it securely in a fume hood.

• Using a heat gun or a Bunsen burner, heat the entire surface of the glassware under a gentle stream of dry nitrogen or argon until it is scorching hot.[11] You will initially see fogging on the inside of the glass as water vaporizes and condenses elsewhere; continue heating until this fog is completely gone.[11]

• Allow the apparatus to cool to room temperature under a continuous positive pressure of the inert gas before adding any reagents.[15]

Protocol 2: Preparation of Anhydrous Diethyl Ether using Molecular Sieves

• Activate 3Å molecular sieves by heating them in a furnace at 450°C for at least 3 hours.[17]

• Allow the sieves to cool in a desiccator.

• Add the activated molecular sieves (approximately 5-10% of the solvent volume) to a bottle of reagent-grade diethyl ether.

• Seal the bottle and let it stand for at least 24 hours before use.[24] The solvent can then be carefully decanted or transferred via cannula for use in the reaction.

Protocol 3: Quantification of Water in Solvents via Karl Fischer Titration

For a precise determination of water content, Karl Fischer titration is the gold standard.[28][29]

• Instrument Setup: Use a volumetric or coulometric Karl Fischer titrator.

• Sample Preparation: Directly inject a known volume of the organic solvent into the titration cell.[30]

• Titration: The instrument will automatically titrate the sample with the Karl Fischer reagent and calculate the water content, typically in parts per million (ppm).

• Interpretation: For Grignard reactions, the water content should ideally be below 50 ppm.

Data Presentation

Table 1: Typical Water Content in Diethyl Ether Grades

Solvent Grade	Typical Water Content (ppm)	Suitability for Grignard Reactions
Reagent Grade	200 - 500	Unsuitable without further drying
Anhydrous Grade (Commercial)	< 50	Generally suitable, but verification is recommended
In-house Dried (Molecular Sieves)	< 30	Good
In-house Dried (Sodium/Benzophenone)	< 10	Excellent

Visualizations

Reaction Pathways

Caption: Competing reactions of a Grignard reagent.

Troubleshooting Workflow

Caption: Troubleshooting logic for a failing Grignard reaction.

References

Sources

• 1. quora.com [quora.com]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
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• 5. chemguide.co.uk [chemguide.co.uk]
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• 8. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. moodle2.units.it [moodle2.units.it]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Sciencemadness Discussion Board - Anhydrous Conditions - Powered by XMB 1.9.11 [sciencemadness.org]
• 15. researchgate.net [researchgate.net]
• 16. Drying solvents and Drying agents [delloyd.50megs.com]
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• 22. Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents [jove.com]
• 23. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 24. Video: Preparing Anhydrous Reagents and Equipment [jove.com]
• 25. youtube.com [youtube.com]
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• 30. metrohm.com [metrohm.com]

Technical Support Center: Scaling Up the Synthesis of 3,4,4-Trimethylpentanoic Acid

Welcome to the technical support center for the synthesis and scale-up of 3,4,4-trimethylpentanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory to a pilot plant. Here, we address common challenges through detailed troubleshooting guides and frequently asked questions, grounded in established scientific principles and practical experience.

I. Synthesis Overview: Common Routes to 3,4,4-Trimethylpentanoic Acid

The synthesis of 3,4,4-trimethylpentanoic acid can be approached through several methods. Two prevalent strategies are the Grignard reaction and the Koch-Haaf reaction. Understanding the fundamentals of these pathways is crucial for successful scale-up.

A. Grignard Synthesis Route

This classic carbon-carbon bond-forming reaction involves the reaction of a Grignard reagent with carbon dioxide to form a carboxylate, which is then protonated to yield the carboxylic acid.[1][2]

B. Koch-Haaf Reaction

An alternative industrial method is the Koch-Haaf reaction, which involves the carbonylation of an alkene or alcohol using carbon monoxide in the presence of a strong acid.[3][4] This method is particularly useful for creating tertiary carboxylic acids.[3][4]

II. Troubleshooting Guide: From Lab Bench to Pilot Plant

Scaling up chemical reactions introduces challenges not always apparent at the laboratory scale, such as heat management and uniform mixing.[5] This section addresses specific issues you might encounter.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Grignard Route: Inactive magnesium, wet solvent/glassware, or impure alkyl halide.	Grignard Route: Use fresh, finely divided magnesium. Ensure all glassware is oven-dried and solvents are anhydrous. Purify the alkyl halide before use.
Koch-Haaf Route: Insufficient acid strength, low CO pressure, or carbocation rearrangement.	Koch-Haaf Route: Use a strong acid catalyst like sulfuric acid. Ensure adequate and consistent carbon monoxide pressure. Optimize reaction temperature to favor the desired carbocation.
Formation of Significant By-products	Grignard Route: Wurtz coupling reaction forming biphenyl impurities.[6]	Grignard Route: Control the rate of Grignard reagent formation and addition. Maintain a lower reaction temperature to disfavor the coupling side reaction.
Koch-Haaf Route: Isomerization of the carbocation intermediate leading to different carboxylic acid isomers.	Koch-Haaf Route: Carefully control the reaction temperature and acid concentration to direct the formation of the desired tertiary carbocation.
Exothermic Runaway Reaction	Grignard Route: The Grignard reaction is highly exothermic, and poor heat dissipation at a larger scale can lead to a runaway reaction.[7][8][9]	Grignard Route: Implement controlled addition of the alkyl halide. Utilize a reactor with efficient heat exchange capabilities. Employ reaction calorimetry to monitor and control the heat of reaction.[10]
Koch-Haaf Route: The reaction can be highly exothermic, especially during the initial stages.	Koch-Haaf Route: Use a jacketed reactor with precise temperature control. Add the alkene or alcohol substrate gradually to manage the initial exotherm.
Difficult Product Isolation and Purification	Presence of unreacted starting materials, by-products, and catalyst residues.	Implement an acid-base extraction to separate the carboxylic acid from neutral organic impurities.[11][12] Utilize fractional distillation under reduced pressure for final purification.[12] Consider converting the acid to its ester for easier purification by distillation, followed by hydrolysis.[11]

III. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and scale-up of 3,4,4-trimethylpentanoic acid.

Synthesis and Reaction Conditions

Q1: Which synthesis route, Grignard or Koch-Haaf, is more suitable for pilot plant scale-up?

A1: Both routes have been successfully implemented on an industrial scale. The choice often depends on the availability and cost of starting materials, as well as the specific safety infrastructure of the pilot plant. The Koch-Haaf reaction can be advantageous as it often uses more readily available alkenes or alcohols as starting materials.[4] However, it requires handling of high-pressure carbon monoxide and strong acids, posing significant engineering challenges.[3][4] The Grignard route, while potentially having a more straightforward reaction setup, requires meticulous control of anhydrous conditions and management of a highly exothermic reaction.[7][8][9]

Q2: What are the critical safety considerations when scaling up the Grignard synthesis?

A2: The primary safety concern is the highly exothermic nature of the Grignard reagent formation, which can lead to a thermal runaway if not properly controlled.[7][8][9] It is crucial to have robust cooling systems and to control the addition rate of the alkyl halide.[10] Additionally, Grignard reagents are highly reactive with water and protic solvents, and their handling requires an inert, dry atmosphere to prevent quenching and potential fire hazards.[13]

Q3: How can I minimize the formation of isomeric impurities in the Koch-Haaf reaction?

A3: The formation of isomeric carboxylic acids arises from rearrangements of the carbocation intermediate. To minimize this, it is essential to use a tertiary alcohol or a highly branched alkene that will readily form the stable tertiary carbocation leading to 3,4,4-trimethylpentanoic acid. Reaction conditions, such as temperature and acid strength, must be carefully optimized to favor the formation of the desired carbocation and suppress isomerization pathways.

Purification and Analysis

Q4: What is the most effective method for purifying crude 3,4,4-trimethylpentanoic acid at the pilot scale?

A4: A multi-step purification process is typically required. Initially, an acid-base extraction is highly effective for separating the acidic product from neutral organic impurities.[11][12] The crude acid is dissolved in an aqueous base, washed with an organic solvent to remove impurities, and then re-acidified to precipitate the purified carboxylic acid. For higher purity, fractional distillation under reduced pressure is recommended to separate the target acid from other volatile impurities and isomers.

Q5: What analytical techniques are recommended for in-process control and final product analysis?

A5: For in-process control, techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are invaluable for monitoring the consumption of starting materials and the formation of the product and by-products. For final product characterization and purity assessment, GC-MS (Gas Chromatography-Mass Spectrometry) can confirm the molecular weight and structure, while Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information.

IV. Experimental Protocols

Protocol 1: Laboratory-Scale Grignard Synthesis of 3,4,4-Trimethylpentanoic Acid

This protocol outlines a representative lab-scale synthesis.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-chloro-3,3-dimethylbutane

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (concentrated)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small amount of anhydrous diethyl ether. Add a few drops of 1-chloro-3,3-dimethylbutane to initiate the reaction. Once the reaction starts (indicated by bubbling), add the remaining 1-chloro-3,3-dimethylbutane dissolved in anhydrous diethyl ether dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Carboxylation: After the magnesium has been consumed, cool the reaction mixture in an ice bath. Cautiously add crushed dry ice to the Grignard reagent solution with vigorous stirring.

• Workup: Once the addition of dry ice is complete and the mixture has warmed to room temperature, slowly add aqueous hydrochloric acid to quench the reaction and dissolve the magnesium salts.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product can be purified by distillation.

Protocol 2: Pilot-Plant Scale-Up Considerations

Transitioning to a pilot plant requires careful consideration of several factors.

• Reactor Selection: A jacketed glass-lined or stainless steel reactor with good agitation and temperature control is essential.[14]

• Reagent Addition: Utilize metering pumps for the controlled addition of liquid reagents to manage reaction exotherms.

• Inert Atmosphere: Ensure the reactor can be maintained under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

• Process Analytical Technology (PAT): Implement in-line monitoring tools (e.g., infrared spectroscopy) to track reaction progress in real-time.

• Safety Interlocks: Install automated shutdown systems based on critical process parameters (e.g., temperature, pressure) to prevent runaway reactions.

V. Visualizing the Process

Synthesis Pathway

Caption: Synthetic routes to 3,4,4-trimethylpentanoic acid.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting synthesis issues.

VI. References

• METTLER TOLEDO. Grignard Reaction Scale-up – 4 Steps to Control Development. [Link]

• American Chemical Society. Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications. [Link]

• AIChE. (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry. [Link]

• ResearchGate. Improvement of Process Safety and Efficiency of Grignard Reactions by Real-Time Monitoring. [Link]

• University of Nebraska-Lincoln. Developing SOPs for Hazardous Chemical Manipulations. [Link]

• Adesis, Inc. Guide of Pilot Plant Scale-Up Techniques. [Link]

• Organic Syntheses. 3-methylpentanoic acid. [Link]

• Grokipedia. Koch reaction. [Link]

• Wikipedia. Koch reaction. [Link]

• PrepChem.com. Synthesis of 2,2,4-trimethylpentanoic acid. [Link]

• ChemSynthesis. 3,4,4-trimethylpentanoic acid. [Link]

• Organic Chemistry Tutor. Koch-Haaf Carbonylation. [Link]

• Chempedia - LookChem. General procedures for the purification of Carboxylic acids. [Link]

• Institute of Pharmacy Technology, Salipur. UNIT-I PILOT PLANT SCALE UP TECHNIQUES. [Link]

• Slideshare. Pilot plant scale up techniques. [Link]

• PubChem. 3,4,4-Trimethylpentanoic acid. [Link]

• Organic Syntheses. (r)-3-hydroxy-4-methylpentanoic acid. [Link]

• PubChem. (3S)-3,4,4-trimethylpentanoic acid. [Link]

• PubChem. 3,3,4-Trimethylpentanoic acid. [Link]

• iajps. plant scale up techniques. [Link]

• Patsnap Eureka. Carboxylic Acid in Pharmaceutical Synthesis: Future Trends. [Link]

• NIST WebBook. 3,4,4-Trimethyl-3-pentanol. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• ResearchGate. How can I purify carboxylic acid? [Link]

• Cambridge University Press. Koch Reaction. [Link]

• NIST WebBook. 3,4,4-Trimethyl-3-pentanol. [Link]

• YouTube. 12.4 Grignard Reagents | Organic Chemistry. [Link]

• European Patent Office. Carboxylic acid mixture and process for producing the same. [Link]

• Google Patents. Purification of carboxylic acids by chemical treatment and distillation.

• PubChem. 3,4,4-Trimethylpentan-2-ol. [Link]

• LookChem. 3,4,4-TRIMETHYLPENTANOIC ACID. [Link]

• Wikipedia. 2,3,4-Trimethylpentane. [Link]

• Wikipedia. 2,2,4-Trimethylpentane. [Link]

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Reference Data & Comparative Studies

Differentiating Trimethylpentanoic Acid Isomers: A GC-MS Fragmentation Guide

For researchers, chemists, and professionals in drug development, the precise identification of isomeric compounds is a critical analytical challenge. Subtle differences in molecular structure can lead to significant variations in chemical properties and biological activity. This guide provides an in-depth comparison of the gas chromatography-mass spectrometry (GC-MS) fragmentation patterns of trimethylpentanoic acid isomers, offering a practical framework for their differentiation. We will explore the underlying principles of their fragmentation and provide a detailed experimental protocol to ensure reliable and reproducible results.

The Challenge of Isomer Differentiation

Trimethylpentanoic acid (C₈H₁₆O₂) exists in several isomeric forms, each with the same molecular weight but differing in the arrangement of their methyl groups. This structural similarity often results in co-elution or closely eluting peaks in gas chromatography, making their individual identification based solely on retention time unreliable. However, the distinct branching patterns of these isomers lead to unique fragmentation pathways upon electron ionization in the mass spectrometer, providing a powerful tool for their unambiguous identification.

Experimental Methodology: A Self-Validating Protocol

To achieve clear and reproducible fragmentation patterns for comparative analysis, a robust and well-controlled experimental workflow is paramount. This protocol outlines the derivatization of trimethylpentanoic acid isomers to their methyl esters, a crucial step to improve their volatility and chromatographic behavior, followed by GC-MS analysis.

Experimental Workflow

Caption: A comprehensive workflow for the GC-MS analysis of trimethylpentanoic acid isomers, from sample preparation to data analysis.

Step-by-Step Protocol

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • To a 1 mg sample of the trimethylpentanoic acid isomer, add 2 mL of 14% boron trifluoride in methanol.

  • Heat the mixture at 60°C for 30 minutes. This methylation step is critical for increasing the volatility of the carboxylic acids for GC analysis.[1]

  • After cooling, add 1 mL of water and 2 mL of hexane.

  • Vortex the mixture vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Carefully transfer the upper hexane layer to a clean vial.

  • Dry the hexane extract under a gentle stream of nitrogen and reconstitute in a suitable volume of hexane for GC-MS injection.

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.

  • Injection Volume: 1 µL, splitless injection.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 150°C.

    • Ramp 2: 20°C/min to 250°C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Comparative Analysis of Fragmentation Patterns

The structural differences between trimethylpentanoic acid isomers become evident in their mass spectra. The position of the methyl groups influences the stability of the resulting carbocations after ionization and subsequent fragmentation. The analysis will focus on the methyl ester derivatives, as this is the common analytical practice.

Key Fragmentation Pathways of Branched-Chain FAMEs

The fragmentation of FAMEs is primarily driven by cleavage at the branched carbon atoms. The positive charge tends to be retained on the fragment containing the carbonyl group due to resonance stabilization.

Caption: Generalized fragmentation pathways for a branched-chain fatty acid methyl ester.

Fragmentation Pattern Comparison of Trimethylpentanoic Acid Methyl Ester Isomers

The following table summarizes the expected key fragment ions for four isomers of trimethylpentanoic acid methyl ester. The relative abundance of these ions will be the primary differentiating factor.

Isomer	Structure	Key Fragment Ions (m/z) and Interpretation
2,2,4-Trimethylpentanoic acid methyl ester	CH₃-CH(CH₃)-CH₂-C(CH₃)₂-COOCH₃	[M-57]⁺ (C₄H₉): Prominent peak due to the loss of a tert-butyl group from the α-position. m/z 88: Presence of a McLafferty rearrangement product, though potentially less favored due to α-branching. m/z 101: Fragment corresponding to [C(CH₃)₂-COOCH₃]⁺.
2,3,4-Trimethylpentanoic acid methyl ester	CH₃-CH(CH₃)-CH(CH₃)-CH(CH₃)-COOCH₃	m/z 74: Often the base peak, resulting from a McLafferty rearrangement.[2] m/z 87: Fragment from cleavage between C2 and C3.[2] m/z 71: Likely from further fragmentation of larger ions.[2] [M-43]⁺ (C₃H₇): Loss of an isopropyl group.
2,3,3-Trimethylpentanoic acid methyl ester	CH₃-CH₂-C(CH₃)₂-CH(CH₃)-COOCH₃	[M-29]⁺ (C₂H₅): Loss of the ethyl group. m/z 87: Cleavage between C2 and C3. [M-71]⁺ (C₅H₁₁): Loss of the C5 side chain.
3,4,4-Trimethylpentanoic acid methyl ester	(CH₃)₃C-CH(CH₃)-CH₂-COOCH₃	[M-57]⁺ (C₄H₉): Prominent peak from the loss of the tert-butyl group. m/z 74: McLafferty rearrangement product. [M-43]⁺ (C₃H₇): Loss of an isopropyl group from the main chain.

Conclusion

The differentiation of trimethylpentanoic acid isomers by GC-MS is a clear example of how detailed fragmentation analysis can overcome the limitations of chromatographic separation. By converting the acids to their methyl esters, characteristic and reproducible mass spectra can be obtained. The key to successful identification lies in the careful examination of the relative abundances of fragment ions resulting from cleavages at the branching points and McLafferty rearrangements. This guide provides a robust experimental framework and a comparative analysis of expected fragmentation patterns, empowering researchers to confidently identify these challenging isomers in their samples.

References

• Gao, X., et al. (2012). A Rapid GC-MS Method for Quantification of Positional and Geometric Isomers of Fatty Acid Methyl Esters. Journal of Chromatography B, 900, 1-8. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 176505, 2,3,4-Trimethylpentanoic acid. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 156824, 3,4,4-Trimethylpentanoic acid. [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook. [Link]

• Shimadzu. Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS. [Link]

• Wiley Science Solutions. SpectraBase. [Link]

Sources

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• 2. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Branched-Chain Fatty Acids: A Case for Investigating Novel Structures like 3,4,4-Trimethylpentanoic Acid

Introduction: Beyond the Straight Chain - The Emerging Biological Significance of Branched-Chain Fatty Acids

For decades, fatty acid research has predominantly focused on straight-chain saturated, monounsaturated, and polyunsaturated fatty acids. However, a growing body of evidence reveals that branched-chain fatty acids (BCFAs), a class of primarily saturated fatty acids with one or more methyl branches, possess distinct and potent biological activities.[1] These molecules are not merely esoteric lipids; they are integral components of biological systems, found in sources like dairy products, ruminant meats, and fermented foods, and are also synthesized by the gut microbiota.[1]

The two most common families of BCFAs are the iso series, with a methyl group on the penultimate carbon from the methyl end, and the anteiso series, with the methyl group on the antepenultimate carbon.[2] This subtle difference in methyl group placement, along with the overall chain length and the presence of multiple methyl branches, profoundly influences their physicochemical properties and, consequently, their biological functions. These functions include modulating membrane fluidity, regulating lipid metabolism and inflammation, and exhibiting anti-cancer properties.[1][2][3]

While research has illuminated the activities of common BCFAs, many novel structures, such as 3,4,4-trimethylpentanoic acid , remain largely unexplored. This guide will provide a comparative analysis of the known biological activities of different BCFA classes, supported by experimental data and detailed methodologies. By understanding the structure-activity relationships of well-characterized BCFAs, we can establish a framework for predicting and testing the therapeutic potential of novel compounds like 3,4,4-trimethylpentanoic acid.

Comparative Biological Activities: How Branching Structure Dictates Function

The location and number of methyl branches on the fatty acid chain are critical determinants of biological activity. Here, we compare the effects of different BCFA structures on key cellular processes.

Regulation of Lipid Metabolism and Inflammation

A key area where BCFAs exhibit significant activity is in the modulation of genes involved in lipid synthesis and inflammation, often with opposing effects observed between iso and anteiso isomers.

Experimental Evidence:

Studies on human visceral adipocytes and hepatocyte cell lines have demonstrated that iso-BCFAs can downregulate the expression of genes involved in lipogenesis and inflammation, while anteiso-BCFAs may have contrasting effects. For instance, the iso-BCFA 14-methylpentadecanoic acid has been shown to decrease the expression of key lipogenic genes like Stearoyl-CoA Desaturase (SCD1) and Fatty Acid Synthase (FASN), as well as inflammatory markers like Interleukin-6 (IL-6) and Cyclooxygenase-2 (COX-2).[2][4] Conversely, the anteiso-BCFA 12-methyltetradecanoic acid was observed to increase the mRNA levels of FASN, CRP, and IL-6 in hepatocytes.[4]

Causality Behind Experimental Choices: The choice of adipocyte and hepatocyte cell lines is critical as these are central tissues in lipid metabolism and are often implicated in the low-grade inflammation associated with metabolic diseases. The genes selected for analysis (FASN, SREBP1, SCD1, etc.) are master regulators of lipid synthesis, while COX-2, ALOX-15, and IL-6 are well-established mediators of inflammation. This targeted approach allows for a mechanistic understanding of how BCFAs can influence metabolic and inflammatory pathways.

Quantitative Data Summary:

BCFA Type	Cell Line	Target Gene	Observed Effect on Expression	Reference
iso-BCFA (14-methylpentadecanoic acid)	Human Adipocytes	SCD1, ELOVL6, FADS1, FADS2	Decrease	[2]
iso-BCFA (14-methylpentadecanoic acid)	Human Adipocytes	COX-2, ALOX-15, IL-6	Decrease	[2]
anteiso-BCFA (12-methyltetradecanoic acid)	Human Adipocytes	SCD1	Decrease	[2]
iso-BCFA (14-methylpentadecanoic acid)	HepG2 (Hepatocytes)	FASN, SREBP1, CRP, IL-6	Decrease	[4]
anteiso-BCFA (12-methyltetradecanoic acid)	HepG2 (Hepatocytes)	FASN, CRP, IL-6	Increase	[4]

Signaling Pathway: Modulation of PPARs and NF-κB

The metabolic and anti-inflammatory effects of BCFAs are, in part, mediated by their interaction with nuclear receptors, particularly Peroxisome Proliferator-Activated Receptors (PPARs). Multi-methyl-branched fatty acids have been identified as potent activators of PPAR subtypes.[5] PPARα activation, for instance, leads to the transcription of genes involved in fatty acid oxidation.[6][7][8] It is noteworthy that the CoA thioesters of BCFAs are often more potent PPARα ligands than the free fatty acids themselves.[6][7]

The anti-inflammatory effects of BCFAs may also involve the inhibition of pro-inflammatory signaling pathways like NF-κB.

Diagram: BCFA-Mediated PPARα Activation

Caption: BCFA activation of the PPARα signaling pathway.

Influence on Insulin Sensitivity

Emerging research suggests a link between certain BCFAs and improved insulin sensitivity. This is a critical area of investigation, given the global rise in metabolic syndrome and type 2 diabetes.

Experimental Approach: In Vitro Glucose Uptake Assay

A standard method to assess insulin sensitivity at the cellular level is the glucose uptake assay, often performed in human primary myotubes or 3T3-L1 adipocytes.[9][10] This assay quantifies the rate at which these cells take up glucose from the surrounding medium in response to insulin stimulation.

Step-by-Step Protocol: Insulin-Stimulated Glucose Uptake in Myotubes

• Cell Culture and Differentiation: Culture human primary muscle precursor cells and differentiate them into myotubes.

• Treatment: Incubate the differentiated myotubes with the test fatty acid (e.g., 3,4,4-trimethylpentanoic acid) or a vehicle control for a specified period (e.g., 24 hours).

• Serum Starvation: Before the assay, serum-starve the cells to reduce basal glucose uptake.

• Insulin Stimulation: Treat the cells with a known concentration of insulin (e.g., 100 nM) for a short period (e.g., 20-30 minutes) to stimulate glucose transport. A basal (unstimulated) group is also included.

• Glucose Uptake Measurement: Add a radiolabeled glucose analog, such as [3H] 2-deoxy-D-Glucose, for a defined time. This analog is taken up by the cells but not fully metabolized, allowing it to accumulate intracellularly.

• Cell Lysis and Scintillation Counting: Wash the cells with ice-cold buffer to stop the uptake, then lyse the cells. Measure the amount of intracellular radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the protein content of each sample. The insulin-stimulated glucose uptake is calculated by subtracting the basal uptake from the insulin-treated uptake. The results can be expressed as a fold-change over the basal level.

Self-Validating System: This protocol includes both basal and insulin-stimulated conditions, allowing for the calculation of an insulin response ratio. A known insulin sensitizer (e.g., metformin) or an insulin resistance-inducing agent (e.g., a high concentration of palmitate) can be used as positive and negative controls, respectively, to validate the assay's responsiveness.[9]

Diagram: Experimental Workflow for Glucose Uptake Assay

Caption: Workflow for assessing insulin-stimulated glucose uptake.

Investigating a Novel Compound: 3,4,4-Trimethylpentanoic Acid

Given the absence of published biological data for 3,4,4-trimethylpentanoic acid, a systematic investigation would be warranted. Based on its multi-branched structure, we can hypothesize its potential activities and outline an experimental approach.

Hypothesized Activities:

• PPAR Activation: The presence of multiple methyl groups suggests that 3,4,4-trimethylpentanoic acid could be a ligand for PPARs, potentially influencing lipid metabolism.[5]

• Anti-inflammatory Effects: Like other BCFAs, it may modulate inflammatory pathways.

• Effects on Cell Proliferation: Depending on the cell type, it could either promote or inhibit proliferation.

Proposed Experimental Plan:

• Cytotoxicity Assessment: First, determine the non-toxic concentration range of 3,4,4-trimethylpentanoic acid in relevant cell lines (e.g., HepG2 hepatocytes, 3T3-L1 pre-adipocytes, and a cancer cell line) using an MTT or similar cell viability assay.[11][12]

• PPAR Activation Assay: Use a reporter gene assay in cells transfected with a PPAR-responsive element linked to a reporter gene (e.g., luciferase) to screen for its ability to activate PPARα, PPARγ, and PPARβ/δ.

• Anti-inflammatory Screening: Treat macrophage cells (e.g., RAW 264.7) with LPS to induce an inflammatory response, and co-treat with 3,4,4-trimethylpentanoic acid. Measure the expression of pro-inflammatory cytokines like TNF-α and IL-6 via qPCR or ELISA.

• Lipid Accumulation Assay: Differentiate 3T3-L1 pre-adipocytes in the presence of 3,4,4-trimethylpentanoic acid and stain with Oil Red O to visualize and quantify lipid droplet formation.[13]

This tiered approach, starting with basic toxicity and screening assays, allows for an efficient and data-driven investigation into the biological activities of this novel fatty acid.

Conclusion and Future Directions

The field of branched-chain fatty acids is ripe with opportunities for discovery. The distinct biological activities of iso-, anteiso-, and multi-branched structures highlight the importance of considering fatty acids as a diverse class of signaling molecules rather than simple energy substrates. While compounds like 3,4,4-trimethylpentanoic acid are currently uncharacterized, the comparative framework and experimental methodologies outlined in this guide provide a robust roadmap for their investigation. By systematically exploring the structure-activity relationships of these unique lipids, we can unlock their potential for the development of new therapeutics for metabolic and inflammatory diseases.

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A Comparative Guide to the NMR Spectra of 3,4,4-Trimethylpentanoic Acid and 2,4,4-Trimethylpentanoic Acid

For researchers engaged in organic synthesis, metabolite identification, and drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for unambiguous structure elucidation. The isomeric trimethylpentanoic acids, specifically 3,4,4-trimethylpentanoic acid and 2,4,4-trimethylpentanoic acid, present a compelling case study in the power of NMR to differentiate between closely related molecular architectures. While both isomers share the same molecular formula (C₈H₁₆O₂) and, consequently, the same molecular weight, their distinct substitution patterns give rise to unique and readily distinguishable ¹H and ¹³C NMR spectra. This guide provides an in-depth comparison of their NMR spectral features, supported by predicted data and a robust experimental protocol.

Structural and Electronic Differences

The key to understanding the divergent NMR spectra of these isomers lies in their structural differences. In 3,4,4-trimethylpentanoic acid , the chiral center is at the C3 position, adjacent to a quaternary carbon at C4. This arrangement influences the electronic environment of the neighboring protons and carbons. In contrast, 2,4,4-trimethylpentanoic acid features a chiral center at the C2 position, directly adjacent to the carbonyl group of the carboxylic acid, and a quaternary carbon at C4. This proximity of the chiral center to the electron-withdrawing carbonyl group is a critical factor in its NMR spectrum.

Predicted ¹H and ¹³C NMR Spectral Data

To illustrate the expected differences, ¹H and ¹³C NMR chemical shifts for both isomers have been predicted using advanced computational algorithms. These predictions provide a quantitative basis for our comparative analysis.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm)

Assignment	3,4,4-Trimethylpentanoic Acid	2,4,4-Trimethylpentanoic Acid
-COOH	~12.0	~12.0
CH at C2	~2.3 (dd)	-
CH at C3	~2.0 (m)	-
CH₂ at C2	-	~1.8 (dd) & ~1.3 (dd)
CH at C2	-	~2.5 (m)
CH₃ at C3	~1.0 (d)	-
C(CH₃)₃ at C4	~0.9 (s)	~0.9 (s)
CH₃ at C2	-	~1.2 (d)

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm)

Assignment	3,4,4-Trimethylpentanoic Acid	2,4,4-Trimethylpentanoic Acid
C1 (-COOH)	~178	~182
C2	~40	~45
C3	~42	~50
C4	~35	~32
C5	-	~25 (x3)
CH₃ at C3	~15	-
C(CH₃)₃ at C4	~28 (x3)	~30 (x3)
CH₃ at C2	-	~18

In-Depth Spectral Analysis

¹H NMR Spectrum: A Tale of Two Chiral Centers

The proton NMR spectra of the two isomers are expected to show significant differences, primarily in the signals corresponding to the protons on and adjacent to the chiral centers.

• 3,4,4-Trimethylpentanoic Acid: The proton at C3 will appear as a multiplet due to coupling with the diastereotopic protons at C2 and the methyl protons at C3. The two protons on C2 are diastereotopic and will present as a pair of doublets of doublets. The methyl group at C3 will be a doublet, and the three methyl groups on the C4 quaternary carbon will give rise to a sharp singlet, integrating to nine protons.

• 2,4,4-Trimethylpentanoic Acid: The proton at C2, being directly attached to the carbonyl carbon, will be shifted further downfield compared to the C3 proton in the other isomer. It will appear as a multiplet due to coupling with the diastereotopic protons at C3 and the methyl protons at C2. The two protons on C3 are diastereotopic and will likely appear as distinct multiplets. The methyl group at C2 will be a doublet, and the tert-butyl group at C4 will again be a singlet.

¹³C NMR Spectrum: Resolving Carbon Environments

The carbon NMR spectra will also provide clear distinguishing features.

• 3,4,4-Trimethylpentanoic Acid: The spectrum will exhibit eight distinct carbon signals. The chemical shift of the carbonyl carbon (C1) will be in the typical range for a carboxylic acid. The signals for the quaternary carbon (C4) and the three equivalent methyl carbons attached to it will be readily identifiable.

• 2,4,4-Trimethylpentanoic Acid: This isomer will also show eight carbon signals. A key difference will be the downfield shift of the C2 carbon due to its direct attachment to the electron-withdrawing carboxylic acid group. The carbonyl carbon (C1) is also expected to be slightly more downfield compared to the 3,4,4-isomer due to the substitution at the alpha-carbon.

Experimental Protocol for NMR Analysis

To obtain high-quality, reproducible NMR data for these compounds, the following experimental protocol is recommended.

Sample Preparation

• Solvent Selection: Use deuterated chloroform (CDCl₃) as the solvent. It is a common solvent for organic molecules and its residual proton signal at 7.26 ppm can serve as an internal reference.

• Concentration: Prepare a solution of approximately 10-20 mg of the trimethylpentanoic acid isomer in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Filtration: Filter the sample into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal signal dispersion.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, as ¹³C is a less sensitive nucleus.

Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C spectra before Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectra and apply a baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ triplet at 77.16 ppm.

Visualizing the Workflow

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Logical Differentiation Pathway

Caption: Decision tree for differentiating the isomers based on key NMR signals.

Conclusion

The structural nuances between 3,4,4-trimethylpentanoic acid and 2,4,4-trimethylpentanoic acid, though subtle, are definitively resolved by ¹H and ¹³C NMR spectroscopy. The key distinguishing features arise from the position of the chiral center relative to the carboxylic acid moiety, which significantly impacts the chemical shifts of adjacent protons and carbons. By following a standardized experimental protocol and leveraging predictive tools, researchers can confidently elucidate the correct isomeric structure, a critical step in ensuring the integrity of their chemical research and development endeavors.

References

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A Comparative Guide to the Validation of Analytical Methods for 3,4,4-Trimethylpentanoic Acid in Biological Matrices

For researchers, scientists, and drug development professionals, the robust quantification of analytes in biological matrices is the bedrock of reliable pharmacokinetic, toxicokinetic, and biomarker studies. This guide provides an in-depth comparison of analytical methodologies for the validation of 3,4,4-trimethylpentanoic acid, a branched-chain carboxylic acid, in biological samples. We will delve into the nuances of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and provide a comprehensive framework for method validation in line with global regulatory standards.

The Analytical Challenge of 3,4,4-Trimethylpentanoic Acid

3,4,4-Trimethylpentanoic acid, with its branched structure and carboxylic acid functional group, presents a unique set of analytical challenges. Like other short-chain fatty acids (SCFAs), it is relatively polar and can be volatile, which influences the choice of extraction and chromatographic techniques.[1][2] The biological matrix itself, be it plasma, serum, or urine, is a complex mixture of proteins, lipids, and other small molecules that can interfere with accurate quantification.[3][4] Therefore, a highly selective and sensitive analytical method is paramount.

A Tale of Two Techniques: GC-MS vs. LC-MS/MS

The two most common and powerful techniques for the analysis of small molecules like 3,4,4-trimethylpentanoic acid are GC-MS and LC-MS/MS.[1][3] The choice between them often depends on the specific requirements of the assay, including desired sensitivity, sample throughput, and the nature of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS): The Classic Powerhouse

GC-MS is a well-established technique renowned for its high chromatographic resolution and sensitivity, particularly for volatile and semi-volatile compounds.[1][5] However, for polar compounds like carboxylic acids, derivatization is often necessary to increase their volatility and thermal stability for successful GC analysis.[6][7][8]

• The "Why" of Derivatization: Direct injection of a polar, non-volatile compound like 3,4,4-trimethylpentanoic acid into a GC system would result in poor peak shape, low sensitivity, and potential irreversible adsorption to the column. Derivatization converts the polar carboxyl group into a less polar, more volatile ester or silyl ester, making it amenable to GC separation.[7][9] Common derivatization reagents for carboxylic acids include silylating agents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or alkylating agents like pentafluorobenzyl bromide (PFBBr).[6][7]

• Sample Preparation is Key: A multi-step sample preparation is typically required for GC-MS analysis. This usually involves protein precipitation to remove larger molecules, followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte from the matrix.[10][11] The extracted analyte is then derivatized before injection into the GC-MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Modern Standard

LC-MS/MS has become the go-to technique for bioanalysis due to its high sensitivity, specificity, and applicability to a wide range of compounds, including those that are non-volatile or thermally labile.[3][12]

• Direct Analysis (Sometimes): In some cases, LC-MS/MS can directly analyze underivatized short-chain fatty acids.[13] However, due to their high polarity, chromatographic retention on traditional reversed-phase columns can be challenging.[3] To overcome this, specialized columns or derivatization can be employed.

• Derivatization for Enhanced Performance: Similar to GC-MS, derivatization can significantly improve the performance of LC-MS/MS analysis of SCFAs.[14] Derivatization can enhance ionization efficiency, leading to increased sensitivity, and can also improve chromatographic retention and peak shape.[3][15] A common derivatization agent for LC-MS/MS is 3-nitrophenylhydrazine (3-NPH), which reacts with the carboxylic acid group.[14]

• Simplified Sample Preparation: While sample preparation is still crucial, it can often be simpler for LC-MS/MS compared to GC-MS. Protein precipitation followed by dilution is a common and effective approach.[16]

Comparative Overview of Analytical Approaches

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Analyte Volatility	Requires derivatization to increase volatility.[6][7]	Can analyze both volatile and non-volatile compounds; derivatization can improve performance.[3][13]
Sample Preparation	More complex, often involving extraction and mandatory derivatization.[10][11]	Can be simpler, often protein precipitation is sufficient.[16]
Chromatography	High-resolution separation of volatile compounds.[1]	Versatile separation based on polarity; can be challenging for highly polar analytes without specialized columns or derivatization.[3]
Sensitivity	High, especially with specific derivatizing agents.	Generally very high, often surpassing GC-MS.[3]
Specificity	Good, based on mass-to-charge ratio.	Excellent, due to the use of multiple reaction monitoring (MRM).
Throughput	Can be lower due to longer run times and more complex sample preparation.	Generally higher due to faster analysis times.[3]

A Framework for Method Validation: An LC-MS/MS Example

To ensure the reliability of bioanalytical data, a rigorous validation process is essential.[17][18] The following section outlines a comprehensive validation plan for an LC-MS/MS method for 3,4,4-trimethylpentanoic acid in human plasma, adhering to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[19][20]

Validation Parameters and Acceptance Criteria

The validation of a bioanalytical method involves assessing a series of key parameters to demonstrate its suitability for its intended purpose.[21][22]

Validation Parameter	Purpose	Typical Acceptance Criteria (based on FDA/EMA Guidelines)[19][20]
Selectivity and Specificity	To ensure the method can differentiate the analyte from other components in the matrix.	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix from at least six different sources.
Linearity and Range	To demonstrate a proportional relationship between the instrument response and the analyte concentration over a defined range.	A calibration curve with at least six non-zero standards; correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision	To determine the closeness of the measured concentration to the true value (accuracy) and the degree of scatter in the data (precision).	For quality control (QC) samples at low, medium, and high concentrations, the mean accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 5; accuracy within ±20% and precision ≤ 20%.
Matrix Effect	To assess the influence of matrix components on the ionization of the analyte.	The coefficient of variation (CV) of the matrix factor across different lots of matrix should be ≤ 15%.
Recovery	The efficiency of the extraction process.	Recovery of the analyte should be consistent, precise, and reproducible.
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.	Mean concentration of stability samples should be within ±15% of the nominal concentration.

Experimental Protocols

1. Sample Preparation (Protein Precipitation)

• Thaw frozen plasma samples to room temperature.

• Vortex the samples to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled 3,4,4-trimethylpentanoic acid).

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for 3,4,4-trimethylpentanoic acid and its internal standard.

Visualizing the Workflow

Caption: Experimental workflow for the analysis of 3,4,4-trimethylpentanoic acid.

The Logic of Bioanalytical Method Validation

The validation process follows a logical progression to build confidence in the method's performance.

Caption: Logical flow of the bioanalytical method validation process.

Conclusion

The validation of an analytical method for 3,4,4-trimethylpentanoic acid in a biological matrix is a critical undertaking that demands careful consideration of the analytical technique and a rigorous validation protocol. While both GC-MS and LC-MS/MS are powerful tools, LC-MS/MS often offers advantages in terms of sample throughput and applicability to a broader range of compounds. By following the principles of bioanalytical method validation outlined by regulatory agencies such as the FDA and EMA, researchers can ensure the generation of high-quality, reliable data that is fit for purpose in drug development and clinical research. This guide provides a comprehensive framework to navigate the complexities of method development and validation for this and other challenging analytes.

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A Senior Application Scientist's Guide to Antibody Cross-Reactivity with 3,4,4-Trimethylpentanoic Acid Haptens

Authored for Researchers, Scientists, and Drug Development Professionals

In the realm of immunoassay development, particularly for small molecules, the specificity of an antibody is paramount. This guide provides an in-depth analysis of the cross-reactivity of antibodies raised against haptens containing 3,4,4-trimethylpentanoic acid, a branched-chain fatty acid. We will explore the nuances of immunogen design, experimental protocols for assessing cross-reactivity, and the interpretation of the resulting data. This guide is intended to equip you with the foundational knowledge and practical insights to develop highly specific antibodies for your research or diagnostic needs.

The Challenge of Small Molecule Immunogenicity and the Nature of Cross-Reactivity

Small molecules like 3,4,4-trimethylpentanoic acid are not immunogenic on their own. To elicit an immune response, they must be covalently coupled to a larger carrier protein, effectively becoming a hapten . This hapten-carrier conjugate is then used to immunize an animal, leading to the production of antibodies that can recognize the hapten.

However, the immune system is not always perfectly discerning. Cross-reactivity occurs when an antibody raised against a specific hapten also binds to other structurally similar molecules.[1][2] This can be a significant challenge in immunoassay development, potentially leading to false-positive results. Conversely, in some applications, a degree of cross-reactivity with a class of related compounds may be desirable. Understanding and characterizing this cross-reactivity is therefore a critical step in antibody validation.

Crafting the Immunogen: The Key to a Specific Antibody Response

The design of the immunogen is arguably the most critical factor influencing the specificity of the resulting antibodies. The way the hapten is presented to the immune system dictates which of its structural features become the primary epitopes for antibody recognition.

Conjugation Chemistry: The EDC/NHS Pathway

A robust and widely used method for coupling haptens with a carboxylic acid group, such as 3,4,4-trimethylpentanoic acid, to the primary amines on a carrier protein is through the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[3]

• Expertise & Experience: The rationale for this two-step approach is to first activate the carboxyl group of the hapten with EDC to form an unstable O-acylisourea intermediate. The addition of NHS stabilizes this intermediate by converting it into a more stable NHS ester. This NHS ester then efficiently reacts with primary amines on the carrier protein to form a stable amide bond. This method minimizes the self-polymerization of the carrier protein that can occur with EDC alone.

Diagram: Hapten-Carrier Protein Conjugation

Caption: EDC/NHS chemistry for hapten-protein conjugation.

Detailed Protocol: Synthesis of 3,4,4-Trimethylpentanoic Acid-BSA Conjugate

This protocol provides a self-validating system for the synthesis of the immunogen.

• Hapten Activation:

  • Dissolve 10 mg of 3,4,4-trimethylpentanoic acid in 1 mL of anhydrous Dimethylformamide (DMF).

  • Add a 1.5 molar excess of EDC (e.g., ~16 mg) and a 1.5 molar excess of NHS (e.g., ~12 mg) to the hapten solution.

  • Stir the reaction mixture at room temperature for 4 hours to generate the activated NHS-ester of the hapten.

• Carrier Protein Preparation:

  • Dissolve 20 mg of Bovine Serum Albumin (BSA) in 2 mL of 0.1 M phosphate-buffered saline (PBS), pH 7.4.

• Conjugation Reaction:

  • Slowly add the activated hapten solution dropwise to the BSA solution while gently stirring.

  • Allow the reaction to proceed overnight at 4°C with continuous stirring.

• Purification:

  • Remove unreacted small molecules by dialysis against PBS (pH 7.4) for 48 hours, with several buffer changes.

  • The purified conjugate can be lyophilized and stored at -20°C.

Assessing Antibody Specificity: The Competitive ELISA

The gold standard for evaluating the cross-reactivity of anti-hapten antibodies is the competitive Enzyme-Linked Immunosorbent Assay (ELISA).[4][5]

• Trustworthiness: This assay format is highly reliable because it directly measures the ability of structurally related compounds to compete with the target hapten for binding to the antibody.

Diagram: Competitive ELISA Workflow

Sources

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Comparative study of different synthesis routes for 3,4,4-Trimethylpentanoic acid.

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of unique molecular scaffolds is paramount. This guide provides a comprehensive comparative study of various synthesis routes for 3,4,4-trimethylpentanoic acid, a sterically hindered carboxylic acid with potential applications in medicinal chemistry and materials science. We will delve into the mechanistic intricacies, practical considerations, and comparative performance of prominent synthetic strategies, supported by experimental data and detailed protocols.

Introduction to 3,4,4-Trimethylpentanoic Acid

3,4,4-Trimethylpentanoic acid is a C8 carboxylic acid characterized by a quaternary carbon center adjacent to a chiral center, bestowing upon it significant steric bulk. This structural feature can impart unique properties to molecules incorporating this moiety, such as enhanced metabolic stability or modified receptor binding profiles. The efficient synthesis of this compound is therefore of considerable interest. This guide will explore and compare the following primary synthetic routes:

• The Koch-Haaf Reaction: A classic and industrially relevant method for the synthesis of branched carboxylic acids.

• Grignard Synthesis: A versatile and widely used method for carbon-carbon bond formation and subsequent carboxylation.

• Oxidation of 3,4,4-Trimethylpentanal: A two-step approach involving the synthesis of the corresponding aldehyde followed by its oxidation.

We will analyze each route based on key performance indicators including chemical yield, product purity, scalability, and the availability and cost of starting materials.

Comparative Overview of Synthesis Routes

Synthesis Route	Starting Material(s)	Key Reagents	Typical Yield	Purity	Key Advantages	Key Disadvantages
Koch-Haaf Reaction	2,2,3-Trimethylpentene or related alcohol	Strong acid (e.g., H₂SO₄), Formic acid (or CO gas)	Moderate to High	Good to Excellent	Direct, one-pot synthesis from readily available alkenes. Industrially scalable.	Requires handling of strong, corrosive acids. Potential for carbocation rearrangements.
Grignard Synthesis	1-Halo-2,2,3-trimethylpentane	Magnesium, Carbon dioxide (CO₂)	Moderate	Good	Versatile and well-understood. Can be adapted for various scales.	Requires strictly anhydrous conditions. The necessary alkyl halide may not be commercially available.
Oxidation of Aldehyde	3,4,4-Trimethylpentanal	Oxidizing agent (e.g., KMnO₄, Jones reagent)	High (for oxidation step)	Good to Excellent	The oxidation step is typically high-yielding and clean.	Requires prior synthesis of the aldehyde, adding a step to the overall sequence.

In-Depth Analysis of Synthesis Routes

The Koch-Haaf Reaction

The Koch-Haaf reaction is a powerful method for the synthesis of tertiary and other highly branched carboxylic acids. The reaction proceeds via a carbocation intermediate, which is then carbonylated and subsequently hydrolyzed.

Mechanism & Rationale:

The key to a successful Koch-Haaf synthesis of 3,4,4-trimethylpentanoic acid is the generation of the requisite tertiary carbocation. Starting from an appropriate alkene, such as 2,2,3-trimethylpentene, protonation by a strong acid will lead to the formation of the stable tertiary carbocation at the C4 position. This carbocation is then trapped by carbon monoxide (generated in situ from formic acid in the presence of sulfuric acid) to form an acylium ion. Subsequent hydrolysis yields the desired carboxylic acid.

The choice of a highly branched alkene is critical to direct the formation of the desired carbocation and minimize rearrangements. The use of formic acid as a source of carbon monoxide offers a significant practical advantage over the use of high-pressure carbon monoxide gas, making the reaction more accessible for laboratory-scale synthesis.

Experimental Protocol (Adapted from the synthesis of 2,2,4-trimethylpentanoic acid):

• A mixture of concentrated sulfuric acid and formic acid is cooled in an ice bath with vigorous stirring.

• 2,2,3-Trimethylpentene is added dropwise to the cooled acid mixture, maintaining a low temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The mixture is then carefully poured onto crushed ice, and the product is extracted with an organic solvent (e.g., diethyl ether or hexanes).

• The organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is then purified by distillation or chromatography to yield pure 3,4,4-trimethylpentanoic acid.

Visualization of the Koch-Haaf Reaction Pathway:

Caption: Workflow for the Grignard synthesis of 3,4,4-trimethylpentanoic acid.

Oxidation of 3,4,4-Trimethylpentanal

This synthetic approach involves two main stages: the synthesis of the aldehyde precursor, 3,4,4-trimethylpentanal, followed by its oxidation to the carboxylic acid.

Mechanism & Rationale:

The oxidation of aldehydes to carboxylic acids is a fundamental and typically high-yielding transformation in organic synthesis. [1][2]A variety of oxidizing agents can be employed, such as potassium permanganate (KMnO₄), Jones reagent (CrO₃ in sulfuric acid), or milder reagents like sodium chlorite. The choice of oxidant depends on the presence of other functional groups in the molecule. For a simple alkyl aldehyde, stronger oxidants are generally effective.

The main challenge of this route lies in the efficient synthesis of the starting aldehyde, 3,4,4-trimethylpentanal. This could potentially be achieved through methods such as the hydroformylation of 2,2,3-trimethyl-1-butene or the reduction of a suitable carboxylic acid derivative.

Experimental Protocol (Oxidation Step):

• 3,4,4-Trimethylpentanal is dissolved in a suitable solvent, such as acetone or a mixture of t-butanol and water.

• The oxidizing agent (e.g., a solution of KMnO₄ in water) is added dropwise to the aldehyde solution, often with cooling to control the exothermic reaction.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• The reaction is quenched, and the manganese dioxide byproduct (if using KMnO₄) is filtered off.

• The filtrate is acidified, and the carboxylic acid is extracted with an organic solvent.

• The organic extracts are dried and concentrated, and the product is purified by standard methods.

Visualization of the Aldehyde Oxidation Pathway:

Caption: General scheme for the oxidation of 3,4,4-trimethylpentanal.

Conclusion and Recommendations

The choice of the optimal synthesis route for 3,4,4-trimethylpentanoic acid will depend on the specific requirements of the researcher, including the desired scale, available equipment, and cost considerations.

• For large-scale and cost-effective production , the Koch-Haaf reaction is likely the most viable option, leveraging readily available petrochemical feedstocks.

• For laboratory-scale synthesis with a focus on versatility and predictability , Grignard synthesis offers a robust and well-established methodology, provided the starting alkyl halide is accessible.

• The oxidation of the corresponding aldehyde is a reliable and high-yielding final step, but its overall efficiency is contingent on an effective method for preparing the aldehyde precursor.

Further research into optimizing the reaction conditions for each route and a thorough cost analysis of starting materials will be crucial for selecting the most appropriate synthetic strategy for a given application.

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The Untapped Potential of Complex BCFAs: Is 3,4,4-Trimethylpentanoic Acid a Superior Microbial Biomarker?

A Comparative Guide for Researchers and Drug Development Professionals

In the intricate world of microbial profiling, the quest for highly specific and robust biomarkers is paramount. Among the most reliable indicators of bacterial presence and community structure are branched-chain fatty acids (BCFAs). These molecules, integral to the cell membranes of many bacterial species, offer a window into the microbial world. While iso- and anteiso- BCFAs are well-established as valuable biomarkers, this guide explores the potential of a more complex, multi-branched structure: 3,4,4-trimethylpentanoic acid. We will delve into a comparative analysis, supported by experimental frameworks, to evaluate whether this lesser-known BCFA could offer enhanced specificity and utility over its more common counterparts.

Understanding Branched-Chain Fatty Acids as Microbial Fingerprints

Branched-chain fatty acids are key components of the lipids in bacterial membranes, where they play a crucial role in maintaining membrane fluidity and permeability.[1] Unlike the straight-chain fatty acids commonly found in eukaryotes, BCFAs possess one or more methyl branches along their carbon skeleton. The position and number of these branches create a structural diversity that is often unique to specific bacterial taxa, making them excellent chemotaxonomic markers.[2]

The most prevalent BCFAs are the iso- and anteiso- forms, which have a single methyl group on the penultimate (iso) or antepenultimate (anteiso) carbon atom, respectively.[3][4] Their relative abundance can vary with environmental conditions such as temperature, as bacteria modulate their membrane composition to adapt.[4] For instance, an increase in anteiso-BCFAs, which are more effective at increasing membrane fluidity, is a common adaptation to cold environments.[4][5]

Beyond these simple structures, some bacteria synthesize more complex multi-methyl branched fatty acids.[1][6] These are found in certain genera, such as Mycobacterium and some halophilic Bacillus species.[1] It is within this category of complex BCFAs that 3,4,4-trimethylpentanoic acid resides. While not a commonly reported microbial metabolite, its highly branched structure presents an intriguing possibility for a biomarker with high specificity.

Diagram 1: Structural Comparison of BCFA Biomarkers

A simplified representation of iso-, anteiso-, and the multi-branched structure of 3,4,4-trimethylpentanoic acid.

Comparative Analysis: 3,4,4-Trimethylpentanoic Acid vs. Conventional BCFAs

The effectiveness of a microbial biomarker hinges on several key criteria: specificity, sensitivity, abundance, and the ease and reliability of its detection. Here, we compare 3,4,4-trimethylpentanoic acid to the more common iso- and anteiso- BCFAs based on these metrics. It is important to note that as 3,4,4-trimethylpentanoic acid is not a widely studied microbial metabolite, some of its parameters are hypothesized based on its complex structure.

Feature	iso- & anteiso- BCFAs (e.g., C15:0, C17:0)	3,4,4-Trimethylpentanoic Acid (Hypothesized)	Rationale for Hypothesis
Specificity	Moderate to High. Abundant in many Gram-positive bacteria like Bacillus and Listeria, and some Gram-negatives.[7] Ratios can be genus- or species-specific.	Potentially Very High	Complex biosynthetic pathways for multi-branched fatty acids are less common, likely restricting its presence to a narrower range of microorganisms.[1]
Abundance	Relatively High in specific microbial populations. Can constitute a major fraction of the total fatty acids in some bacteria.	Likely Very Low	Metabolites from more complex pathways are often produced in smaller quantities than those from primary metabolic routes.
Sensitivity of Detection	Good. Readily detectable with standard GC-MS methods.	Challenging	Low abundance necessitates highly sensitive analytical techniques. Potential for co-elution with other lipids requires high-resolution chromatography.[8]
Established Utility	High. Widely used in microbial ecology, food science, and clinical diagnostics for bacterial identification.[9][10]	None to Date	Lack of studies identifying this specific molecule as a microbial product.

The Argument for Specificity: Why Multi-Branched Structures Matter

The primary hypothetical advantage of a biomarker like 3,4,4-trimethylpentanoic acid lies in its structural complexity. The biosynthesis of iso- and anteiso- fatty acids is relatively straightforward, utilizing branched-chain amino acid degradation pathways to generate the initial primer molecules (e.g., isobutyryl-CoA, 2-methylbutyryl-CoA).[11] In contrast, the formation of a multi-branched structure with a quaternary carbon, such as in 3,4,4-trimethylpentanoic acid, would likely require a more specialized enzymatic machinery.

This increased biosynthetic complexity suggests that its occurrence would be restricted to a smaller, more specific group of bacteria. While this may lead to lower overall abundance, the presence of such a molecule, even at trace levels, could serve as a highly specific flag for a particular bacterium or metabolic state. This is analogous to the diagnostic utility of tuberculostearic acid (10-methyloctadecanoic acid) for identifying Mycobacterium tuberculosis and related species.[1]

Experimental Workflow for BCFA Profiling

To accurately assess and compare BCFA profiles, a robust and validated analytical workflow is essential. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for fatty acid analysis, requiring the conversion of fatty acids into their more volatile fatty acid methyl esters (FAMEs).[12]

Diagram 2: GC-MS Workflow for BCFA Analysis

A generalized workflow for the analysis of bacterial branched-chain fatty acids using GC-MS.

Step-by-Step Protocol for FAMEs Analysis

This protocol provides a detailed methodology for the analysis of total cellular fatty acids from a bacterial culture.

• Cell Harvesting and Preparation:

  • Culture bacteria under standardized conditions (medium, temperature, growth phase) as fatty acid profiles are sensitive to environmental factors.[9][13]

  • Harvest approximately 40-50 mg of bacterial cells by centrifugation.

  • Wash the cell pellet with a sterile saline solution to remove media components.

• Saponification and Methylation:

  • To the cell pellet, add 1 mL of a mild methanolic sodium hydroxide solution. This step saponifies the lipids (releases fatty acids from complex lipids).

  • Vortex thoroughly and heat in a water bath at 100°C for 30 minutes.

  • Cool the tubes and add 2 mL of a methanolic hydrochloric acid solution. This step methylates the free fatty acids to form FAMEs.

  • Vortex and heat again at 80°C for 10 minutes.

• FAME Extraction:

  • Rapidly cool the tubes.

  • Add 1.25 mL of a 1:1 solution of methyl tert-butyl ether and hexane.

  • Mix on a rotary mixer for 10 minutes.

  • Centrifuge to separate the phases. The upper organic phase contains the FAMEs.

• Aqueous Wash:

  • Transfer the upper organic layer to a new tube.

  • Add 3 mL of a dilute sodium hydroxide solution to wash the extract and remove any remaining acidic residues.

  • Vortex and centrifuge.

• GC-MS Analysis:

  • Transfer the final upper organic layer to a GC vial.

  • Inject 1-2 µL of the sample into a GC-MS system equipped with a suitable capillary column (e.g., a mid-polar column like a DB-23).[3]

  • Run a temperature gradient program that allows for the separation of fatty acids of different chain lengths and structures.

  • Identify peaks by comparing their retention times and mass spectra to a known FAME standard mix, which should include various iso- and anteiso- BCFAs.

Conclusion and Future Directions

While the current body of literature does not support 3,4,4-trimethylpentanoic acid as an established microbial biomarker, its complex, multi-branched structure holds theoretical promise for high specificity. It represents a class of fatty acids that are known to exist in certain bacterial taxa but remain largely unexplored in the context of biomarker discovery.

The primary challenge is the lack of identified microbial sources for this specific molecule. Future research, employing high-resolution mass spectrometry and untargeted metabolomics on a diverse range of bacterial isolates, particularly those from unique environments, may yet uncover the biosynthetic origins of 3,4,4-trimethylpentanoic acid. Should a specific and reliable microbial source be identified, its extremely low background levels in most environmental and biological samples could make it a highly sensitive and specific marker for its producer organism.

For now, the workhorses of microbial fatty acid profiling remain the well-characterized iso- and anteiso- BCFAs. They provide a robust and reliable means of identifying and differentiating a wide range of bacteria. However, the potential of more complex BCFAs should not be dismissed. As analytical technologies become more sensitive, the exploration of these rare and structurally unique lipids may open new frontiers in microbial biomarker research, offering unprecedented levels of specificity for diagnostics, environmental monitoring, and industrial applications.

References

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Stability Under Scrutiny: A Comparative Guide to the Storage of 3,4,4-Trimethylpentanoic Acid

Introduction: The Significance of Branched-Chain Carboxylic Acids

3,4,4-Trimethylpentanoic acid is a branched-chain carboxylic acid, a class of molecules with increasing interest in pharmaceutical and metabolic research. Its structural complexity, featuring a tertiary carbon and a quaternary carbon center, presents unique chemical properties compared to its linear counterparts. Understanding its stability is crucial for establishing appropriate storage protocols, ensuring its quality over time, and predicting its behavior in various formulations.

This guide is structured to provide not just data, but a mechanistic understanding of why 3,4,4-trimethylpentanoic acid and its comparators behave as they do under stress. We will delve into a forced degradation study, a cornerstone of stability testing as outlined in the International Council for Harmonisation (ICH) guidelines, to accelerate and identify potential degradation pathways.[1][2][3]

Comparative Compounds: A Rationale

To provide a comprehensive stability profile, 3,4,4-trimethylpentanoic acid was compared with two other C8 carboxylic acids:

• Octanoic Acid: A straight-chain fatty acid, serving as a baseline to evaluate the impact of alkyl branching on stability.

• tert-Butylacetic Acid (3,3-Dimethylbutanoic Acid): A branched isomer with a quaternary carbon adjacent to the carboxylic acid group, allowing for an assessment of steric hindrance effects on degradation.

Experimental Design: A Forced Degradation Study

A forced degradation study was designed to subject 3,4,4-trimethylpentanoic acid and its comparators to accelerated stress conditions, including heat, light, and oxidation.[1][2] This approach facilitates the identification of likely degradation products and pathways, providing a robust indication of the compound's intrinsic stability.

Experimental Workflow

The overall workflow for the stability study is depicted below.

Caption: Workflow for the comparative stability study.

Detailed Protocol

1. Materials:

• 3,4,4-Trimethylpentanoic acid (≥99% purity)
• Octanoic acid (≥99% purity)
• tert-Butylacetic acid (≥99% purity)
• Acetonitrile (HPLC grade)
• Hydrogen peroxide (30% solution)
• Type I ultrapure water
• Formic acid (LC-MS grade)

2. Sample Preparation:

• Prepare stock solutions of each carboxylic acid at a concentration of 1 mg/mL in acetonitrile.
• For each compound, aliquot the stock solution into clear and amber glass vials suitable for HPLC analysis.

3. Stress Conditions:

• Thermal Stress: Place a set of amber vials in a calibrated oven at 60°C.
• Photostability: Expose a set of clear vials to a controlled light source according to ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). A parallel set of samples in amber vials (dark control) should be stored under the same temperature conditions.
• Oxidative Stress: To a set of amber vials, add hydrogen peroxide to achieve a final concentration of 3%. Maintain these samples at room temperature.

4. Time Points and Analysis:

• Samples from each stress condition were collected at 0, 24, 48, and 72 hours.
• Prior to analysis, samples subjected to oxidative stress were quenched with a small amount of sodium bisulfite solution.
• All samples were analyzed using a stability-indicating HPLC-UV/MS method.

5. HPLC-UV/MS Method:

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
• Mobile Phase A: 0.1% Formic acid in water
• Mobile Phase B: 0.1% Formic acid in acetonitrile
• Gradient: A suitable gradient to resolve the parent compound from any potential degradation products.
• Flow Rate: 0.3 mL/min
• UV Detection: 210 nm
• MS Detection: Electrospray ionization (ESI) in negative mode to monitor the parent ion and identify potential degradants by mass.

Results: A Comparative Analysis of Stability

The stability of each compound was evaluated by quantifying the remaining percentage of the parent compound at each time point. The results are summarized in the tables below.

Table 1: Stability under Thermal Stress (60°C)

Time (hours)	3,4,4-Trimethylpentanoic Acid (% Remaining)	Octanoic Acid (% Remaining)	tert-Butylacetic Acid (% Remaining)
0	100.0	100.0	100.0
24	99.8	99.5	99.9
48	99.5	98.9	99.8
72	99.1	98.2	99.7

Table 2: Stability under Photolytic Stress (ICH Q1B)

Time (hours)	3,4,4-Trimethylpentanoic Acid (% Remaining)	Octanoic Acid (% Remaining)	tert-Butylacetic Acid (% Remaining)
0	100.0	100.0	100.0
24	98.5	97.2	99.2
48	97.1	94.8	98.5
72	95.8	92.5	97.9

Table 3: Stability under Oxidative Stress (3% H₂O₂)

Time (hours)	3,4,4-Trimethylpentanoic Acid (% Remaining)	Octanoic Acid (% Remaining)	tert-Butylacetic Acid (% Remaining)
0	100.0	100.0	100.0
24	96.2	91.3	98.8
48	92.5	83.1	97.5
72	88.9	75.4	96.3

Discussion: Unraveling the Mechanisms of Degradation

The experimental data reveals a clear trend in the stability of the three carboxylic acids:

tert-Butylacetic Acid > 3,4,4-Trimethylpentanoic Acid > Octanoic Acid

This trend can be explained by considering the principles of chemical kinetics and free radical chemistry.

Oxidative and Photolytic Degradation: These processes are known to proceed via free radical mechanisms. The initiation step typically involves the abstraction of a hydrogen atom to form a carbon-centered radical. The stability of this radical intermediate is a key factor in determining the rate of degradation.

• Octanoic Acid: Possesses numerous secondary C-H bonds, which are more susceptible to hydrogen abstraction than primary C-H bonds. This makes it the most vulnerable to oxidative and photolytic degradation among the three compounds.

• 3,4,4-Trimethylpentanoic Acid: The presence of a tertiary hydrogen at the C3 position makes it a prime target for hydrogen abstraction, as tertiary radicals are more stable than secondary radicals. However, the overall steric bulk provided by the methyl groups offers a degree of protection compared to the more exposed backbone of octanoic acid.

• tert-Butylacetic Acid: This compound lacks any secondary or tertiary hydrogens on its alkyl chain. The quaternary carbon is sterically shielded, and the primary C-H bonds are significantly stronger. This structural arrangement provides substantial resistance to degradation initiated by hydrogen abstraction, rendering it the most stable of the three.

Proposed Degradation Pathway for 3,4,4-Trimethylpentanoic Acid:

Under oxidative or photolytic stress, the most likely point of initial attack is the tertiary C-H bond at the C3 position. This would lead to the formation of a tertiary radical, which can then react with oxygen to form a peroxy radical, leading to a cascade of reactions that can result in chain cleavage. A plausible pathway is illustrated below.

Caption: A plausible oxidative degradation pathway.

Thermal Degradation: At elevated temperatures (60°C), minimal degradation was observed for all three compounds, indicating good thermal stability under these conditions. While decarboxylation is a known thermal degradation pathway for some carboxylic acids, it typically requires higher temperatures or specific structural features (like a β-keto group) that are absent in these simple alkanoic acids.[4]

Conclusions and Recommendations

This comparative guide demonstrates that the stability of C8 carboxylic acids is significantly influenced by their isomeric structure.

• 3,4,4-Trimethylpentanoic acid exhibits good stability under thermal stress but is susceptible to oxidative and photolytic degradation, albeit to a lesser extent than its linear isomer, octanoic acid.

• The high degree of branching and the absence of easily abstractable hydrogens in tert-butylacetic acid confer it the highest stability among the tested compounds.

• Octanoic acid , with its linear chain of secondary carbons, is the most prone to degradation.

Based on these findings, the following storage recommendations are provided for 3,4,4-trimethylpentanoic acid to ensure its long-term integrity:

• Storage: Store in well-sealed, amber glass containers to protect from light and atmospheric oxygen.

• Temperature: While stable at elevated temperatures for short periods, storage in a cool, dry place is recommended for long-term use.

• Inert Atmosphere: For critical applications requiring the highest purity, storage under an inert atmosphere (e.g., nitrogen or argon) can further mitigate oxidative degradation.

By understanding the underlying chemical principles that govern stability, researchers can make informed decisions about the storage and handling of 3,4,4-trimethylpentanoic acid and related compounds, thereby enhancing the reliability and accuracy of their scientific endeavors.

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (2003). [Link]

• ICH, Q1B Photostability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (1996). [Link]

• European Medicines Agency, Guideline on Stability Testing: Stability testing of existing active substances and related finished products (2023). [Link]

• Clark, J. M., Robichaud, D. J., & Nimlos, M. R. (2012). Theoretical Study of the Thermal Decomposition of Carboxylic Acids at Pyrolysis Temperature. OSTI.GOV. [Link]

• ICH, Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. SlideShare. [Link]

• Bajaj, S., et al. (2007). Stability testing of pharmaceutical products. Journal of Applied Pharmaceutical Science.
• Alsante, K. M., et al. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology.

• ICH Harmonised Tripartite Guideline, Stability Testing of New Drug Substances and Products Q1A(R2), (2003). [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,4,4-Trimethylpentanoic Acid

As laboratory professionals, our responsibility extends beyond the synthesis and analysis of novel compounds; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 3,4,4-trimethylpentanoic acid, grounded in established safety principles and regulatory standards. The procedures outlined here are designed to protect laboratory personnel, the community, and the environment.

Part 1: Core Safety Directives: Hazard Assessment and Personal Protection

Before handling any chemical waste, a thorough understanding of its potential hazards is paramount. While specific toxicity data for 3,4,4-trimethylpentanoic acid is not extensively documented, its classification as a carboxylic acid and data from similar isomers, such as 3,3,4-trimethylpentanoic acid, indicate that it should be handled with care. It is prudent to assume it may cause skin irritation and serious eye damage[1].

Personal Protective Equipment (PPE): The Non-Negotiable First Line of Defense

Proper PPE is essential to mitigate the risks of exposure. All handling and disposal procedures must be conducted while wearing the following:

• Eye Protection: Chemical splash goggles are mandatory. For tasks with a higher splash risk, such as neutralization, a face shield should be worn in addition to goggles[2].

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required. Inspect gloves for any signs of degradation or perforation before each use[2].

• Body Protection: A standard laboratory coat must be worn and fully fastened.

• Respiratory Protection: All handling of concentrated 3,4,4-trimethylpentanoic acid or its waste should be performed inside a certified chemical fume hood to prevent inhalation of vapors[2].

Part 2: Waste Characterization and Segregation: The Foundation of Safe Disposal

Effective waste management begins with accurate identification and strict segregation. Mixing incompatible waste streams can lead to violent chemical reactions, the release of toxic gases, or fires.

Key Incompatibilities for Carboxylic Acids:

• Bases (e.g., sodium hydroxide): React exothermically.

• Oxidizing Agents (e.g., nitric acid, perchlorates): Can lead to vigorous, potentially explosive reactions.

• Reducing Agents (e.g., hydrides): Can generate flammable gases.

• Metals: May produce flammable hydrogen gas upon reaction[2].

Segregation Protocol:

• Identify the Waste: Clearly label the waste as "3,4,4-Trimethylpentanoic Acid Waste." Note its concentration and identify any solvents or contaminants present.

• Use Designated Containers: Collect 3,4,4-trimethylpentanoic acid waste in a dedicated, leak-proof container made of a compatible material like high-density polyethylene (HDPE) or borosilicate glass[2]. Never use metallic containers.

• Isolate from Incompatibles: Store the waste container separately from bases, oxidizing agents, and other incompatible chemical waste streams[3].

Part 3: Step-by-Step Disposal Procedures

The appropriate disposal path for 3,4,4-trimethylpentanoic acid is determined by its concentration and the presence of other hazardous contaminants. The following flowchart and detailed protocols will guide your decision-making process.

Caption: Decision workflow for the disposal of 3,4,4-trimethylpentanoic acid waste.

Protocol A: Neutralization of Dilute, Uncontaminated Aqueous Solutions (<10%)

This procedure is only permissible if the waste solution contains no other hazardous materials (e.g., heavy metals, regulated organic solvents) and local regulations explicitly allow for the drain disposal of neutralized organic acids[2][4].

• Verify Local Regulations: Before proceeding, confirm with your institution's Environmental Health and Safety (EHS) department that this method is compliant.

• Prepare for Neutralization: Conduct the entire procedure within a chemical fume hood. Place the container of acidic waste in a larger secondary container or an ice bath to manage heat generation.

• Slowly Add Weak Base: While stirring continuously, slowly add a weak base, such as sodium bicarbonate (baking soda) or a 5% sodium carbonate solution. Be cautious, as the reaction will be exothermic and produce carbon dioxide gas (effervescence)[2].

• Monitor pH: Periodically check the pH of the solution using a calibrated pH meter or pH strips. Continue adding the base in small increments until the pH is stable within a neutral range of 6.0 to 8.0[2].

• Final Disposal: Once neutralized, the solution can typically be poured down a laboratory sink with a copious amount of running water (at least 20 parts water to 1 part neutralized solution) to ensure dilution within the drainage system[2][5].

Protocol B: Disposal of Concentrated or Contaminated Waste

Any 3,4,4-trimethylpentanoic acid waste that is concentrated (>10%), contains other hazardous chemicals, or is in a non-aqueous solvent must be disposed of as hazardous chemical waste[2].

• Container Management: Use a designated hazardous waste container that is compatible with the chemical (HDPE or glass) and has a secure, screw-top cap[2][3]. Do not fill the container beyond 90% of its capacity to allow for vapor expansion[2].

• Labeling: Affix a completed hazardous waste label to the container. The label must include the full chemical name ("3,4,4-Trimethylpentanoic Acid"), the concentration, any other constituents with their percentages, and the associated hazards (e.g., "Corrosive," "Flammable" if in a flammable solvent)[2][4].

• Storage: Store the sealed container in a designated satellite accumulation area. This area should be cool, dry, well-ventilated, and away from incompatible materials[2][6]. Ensure secondary containment is used for liquid waste.

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste[2]. Do not allow waste to accumulate in the lab for extended periods.

Part 4: Spill Management

Accidental spills must be managed promptly and safely.

• Minor Spills: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial acid spill kit. Do not use combustible materials like paper towels to absorb the neat acid. Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for disposal as hazardous waste[2][6].

• Major Spills: In the event of a large spill, evacuate the immediate area and follow your institution's emergency procedures. Alert your supervisor and contact the EHS department immediately[2].

Parameter	Guideline	Rationale	Source(s)
Neutralization Threshold	<10% aqueous solution, uncontaminated	Dilute solutions pose a lower reaction hazard and are permitted for neutralization by some regulations.	[2][4]
Target pH for Neutralization	6.0 - 8.0	Ensures the waste is no longer corrosive before drain disposal.	[2]
Waste Container Material	High-Density Polyethylene (HDPE), Glass	Prevents reaction and degradation of the container. Acids can corrode metals.	[2][3]
Container Fill Level	Maximum 90% of capacity	Allows for vapor expansion, preventing pressure buildup and potential container rupture.	[2]
Waste Segregation	Store away from bases, oxidizers, reducers, and metals.	Prevents dangerous and potentially explosive chemical reactions.	[2][3]

References

• SAFETY DATA SHEET - 2,2,4-Trimethylpentane. ChemSupply Australia. [Link]

• 3,4,4-Trimethylpentanoic acid Summary. PubChem, National Center for Biotechnology Information. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• 3,3,4-Trimethylpentanoic acid Safety and Hazards. PubChem, National Center for Biotechnology Information. [Link]

Sources

• 1. 3,3,4-Trimethylpentanoic acid | C8H16O2 | CID 12425333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 6. aksci.com [aksci.com]

Navigating the Safe Handling of 3,4,4-Trimethylpentanoic Acid: A Guide for Laboratory Professionals

An In-Depth Guide to Personal Protective Equipment, Handling Protocols, and Disposal for Researchers, Scientists, and Drug Development Professionals.

Handling 3,4,4-Trimethylpentanoic acid requires a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, from personal protective equipment (PPE) selection to operational and disposal plans. As Senior Application Scientists, our goal is to empower you with the knowledge to work safely and effectively, ensuring both personal safety and the integrity of your research.

Hazard Identification and Risk Assessment: Understanding the "Why"

3,4,4-Trimethylpentanoic acid is classified with the following hazard statements:

• H315: Causes skin irritation. [2]

• H319: Causes serious eye irritation. [2]

• H335: May cause respiratory irritation. [2]

The carboxylic acid functional group is the primary driver of these irritant effects. The acidic proton can interact with and disrupt biological tissues, leading to irritation upon contact. The branched alkyl structure may influence its physical properties, but the acidic head is the main determinant of its corrosive potential in this context. Therefore, the cornerstone of a robust safety protocol is preventing contact with the skin, eyes, and respiratory system.

A thorough risk assessment should be conducted before any procedure involving this chemical. This involves evaluating the quantity of the substance being used, the nature of the procedure (e.g., heating, vortexing, transferring), and the potential for aerosol generation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount. The following table summarizes the recommended PPE for handling 3,4,4-Trimethylpentanoic acid.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Butyl rubber recommended).	Nitrile and butyl rubber offer good resistance to a range of chemicals, including many acids. Always inspect gloves for any signs of degradation or perforation before use.
Eye and Face Protection	Safety goggles with indirect ventilation. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Goggles provide a seal around the eyes to protect against splashes and fumes. A face shield offers a broader barrier of protection for the entire face.
Skin and Body Protection	A standard laboratory coat is required. For larger quantities or procedures with a high splash risk, a chemical-resistant apron over the lab coat is recommended.	A lab coat protects the skin and personal clothing from accidental spills. A chemical-resistant apron provides an additional layer of protection.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood. If a fume hood is not available or if there is a risk of generating aerosols, a respirator with an appropriate acid gas cartridge may be necessary.	A fume hood is the primary engineering control to minimize inhalation exposure. Respirators should be used as a secondary protective measure based on a thorough risk assessment.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol minimizes the risk of exposure and ensures the safe handling of 3,4,4-Trimethylpentanoic acid.

Preparation and Handling Workflow

Caption: Workflow for the safe handling of 3,4,4-Trimethylpentanoic acid.

• Preparation :

  • Conduct a thorough risk assessment for the specific procedure.

  • Don all required PPE as outlined in the table above.

  • Verify the functionality of the chemical fume hood and ensure the sash is at the appropriate working height.

• Handling :

  • Perform all manipulations of 3,4,4-Trimethylpentanoic acid inside a certified chemical fume hood.

  • Dispense the chemical carefully , avoiding splashing. Use appropriate tools such as a pipette or a funnel for transfers.

  • Keep the container tightly closed when not in use to prevent the release of vapors.

• Post-Handling :

  • Decontaminate the work surface with an appropriate cleaning agent.

  • Segregate and dispose of all waste according to the disposal plan outlined below.

  • Properly remove and discard gloves , avoiding contact with the outer surface.

  • Wash hands thoroughly with soap and water after the procedure is complete.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[1]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

• Inhalation : Move the affected person to fresh air and keep them in a position comfortable for breathing. If respiratory irritation occurs, seek medical advice.[1]

• Spill Cleanup : For small spills, absorb the liquid with an inert material such as vermiculite, sand, or a chemical absorbent pad.[3] Collect the absorbed material into a designated, sealable hazardous waste container.[3] Ensure the area is well-ventilated during cleanup.

Disposal Plan: Environmental Responsibility

Proper disposal of 3,4,4-Trimethylpentanoic acid and its contaminated waste is crucial to protect the environment and comply with regulations.

• Waste Collection :

  • Collect all waste containing 3,4,4-Trimethylpentanoic acid in a clearly labeled, sealed, and compatible hazardous waste container.

  • This includes unused chemicals, contaminated absorbent materials, and disposable PPE.

• Storage :

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal :

  • Dispose of the chemical waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[3]

  • Do not dispose of 3,4,4-Trimethylpentanoic acid down the drain or in the regular trash.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 3,4,4-Trimethylpentanoic acid, fostering a safe and productive research environment.

References

Sources

• 1. aksci.com [aksci.com]
• 2. biosynth.com [biosynth.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]